rel-cis-Pinic acid

• CAS: 208651-71-2

Core Science & Biosynthesis

The Discovery and Analysis of Cis-Pinic Acid in Atmospheric Aerosols: A Technical Guide

An in-depth exploration of the identification, formation, and quantification of a key secondary organic aerosol component for researchers, scientists, and drug development professionals.

Introduction

Cis-pinic acid, a C9-dicarboxylic acid, is a significant product of the atmospheric oxidation of α-pinene and β-pinene, which are among the most abundant biogenic volatile organic compounds (BVOCs) emitted from terrestrial vegetation.[1] Its discovery and subsequent research have been pivotal in understanding the formation and growth of secondary organic aerosols (SOAs), which have profound implications for air quality, climate, and human health.[1] As a low-volatility compound, cis-pinic acid readily partitions into the particle phase, contributing to the mass of SOAs.[1] This technical guide provides a comprehensive overview of the discovery, atmospheric formation, and significance of cis-pinic acid, with a focus on quantitative data and detailed experimental methodologies.

The Discovery of Cis-Pinic Acid

The journey to understanding the role of cis-pinic acid in the atmosphere began with laboratory studies and was later confirmed through atmospheric measurements.

• Initial Identification: Pinic acid was first identified as a product of the liquid-phase ozonolysis of α-pinene in 1955.[1] However, its atmospheric relevance was not established until much later.[1]

• Smog Chamber Studies: In 1997, through a series of smog chamber experiments, cis-pinic acid was identified as a condensed-phase product of the ozonolysis of both α-pinene and β-pinene.[1] These studies were crucial in demonstrating that cis-pinic acid is a key component of the aerosols formed from the oxidation of these monoterpenes.[1]

Atmospheric Formation of Cis-Pinic Acid

The primary formation route of cis-pinic acid in the atmosphere is through the gas-phase oxidation of α-pinene and β-pinene by ozone (O₃) and hydroxyl radicals (OH).[1] The reaction of α-pinene with ozone is a major source of cis-pinic acid.[1] The mechanism involves the formation of a primary ozonide, which then decomposes into a Criegee intermediate.[1] Subsequent reactions of the Criegee intermediate lead to the formation of various products, including cis-pinic acid.[1]

Atmospheric formation pathway of cis-pinic acid from α-pinene.

Quantitative Data on Cis-Pinic Acid in Atmospheric Aerosols

The concentration of cis-pinic acid in atmospheric aerosols varies depending on factors such as location, season, and meteorological conditions. The following tables summarize quantitative data from various studies.

Table 1: Atmospheric Concentrations of Cis-Pinic Acid

Location	Concentration Range (ng/m³)	Season/Campaign	Reference
Amazon Tall Tower Observatory (ATTO)	0.026 - 0.113	Dry & Wet Seasons	[2][3][4][5]
SMEAR II station (Finland)	Median: 7.7	Summer	[6]

Table 2: Analytical Parameters for Cis-Pinic Acid Quantification

Analytical Method	Limit of Detection (LOD)	Calibration Range	Correlation Coefficient (R²)	Reference
LC-MS	1.74 ng/mL	0.5 - 500 ng/mL	> 0.98	[3][4][5]
GC-MS (Silylation)	≤ 2 ng/m³	Not Specified	Not Specified	[3]
GC-MS (Esterification)	≤ 4 ng/m³	Not Specified	Not Specified	[3]

Experimental Protocols for the Analysis of Cis-Pinic Acid

The analysis of cis-pinic acid in atmospheric aerosols involves a multi-step process, including sample collection, extraction, and instrumental analysis.

Aerosol Sample Collection

High-volume samplers are commonly used to collect particulate matter on filters for subsequent offline analysis.[1] Aerosol particles are typically collected on PTFE filters.[6]

Sample Preparation and Extraction

A detailed extraction procedure is crucial for isolating cis-pinic acid from the filter samples.

Protocol 1: Solvent Extraction

• Cut the filter into small pieces and place them in a clean extraction vessel.[2][6]

• Perform the extraction three times with a 9:1 (v/v) mixture of water and methanol (B129727) on a rotary shaker.[2][6]

• Combine the extracts and filter them through a 0.2 µm PTFE syringe filter.[6]

• The filtrate is then evaporated to dryness under a gentle stream of nitrogen.[2]

• The residue is reconstituted in a suitable solvent (e.g., 9:1 acetonitrile/water) for analysis.[2]

Instrumental Analysis

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the primary techniques used for the quantification of cis-pinic acid.

Protocol 2: GC-MS Analysis (with Derivatization)

• Derivatization: To increase volatility for GC analysis, the carboxylic acid groups of cis-pinic acid are derivatized. A common method is methylation using BF₃-methanol or esterification.[3][7] Silylation using agents like BSTFA is also employed.[3][7]

• GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., a mid-polarity column).[6] An optimized temperature program is used to separate the target analyte.[6]

• MS Detection: The separated compounds are detected by a mass spectrometer, often operated in electron ionization (EI) mode.[7] For quantification, selected ion monitoring (SIM) is used to enhance sensitivity and selectivity.[7]

Protocol 3: LC-MS Analysis (Direct Analysis)

• LC Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[2] A C18 or other suitable reversed-phase column is typically used for separation.[2]

• MS Detection: The eluent from the LC is introduced into a mass spectrometer, commonly equipped with an electrospray ionization (ESI) source operating in negative ion mode.[1][6] High-resolution mass spectrometry or tandem mass spectrometry (MS/MS) can be used for accurate identification and quantification.[2]

Experimental workflow for the analysis of cis-pinic acid.

Conclusion

The discovery and ongoing study of cis-pinic acid have significantly advanced our understanding of the formation and composition of secondary organic aerosols. The analytical techniques and experimental protocols developed for its study continue to be refined, enabling more accurate quantification of its atmospheric abundance and a deeper understanding of its formation and transformation pathways.[1] Future research will likely focus on further elucidating the complex multiphase chemistry of cis-pinic acid and its impact on climate and air quality.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Cis-Pinic Acid: A Deep Dive into its Natural Origins and Formation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-pinic acid, a dicarboxylic acid, is a molecule of significant interest in atmospheric chemistry and is increasingly recognized for its potential relevance in other scientific domains. It is a prominent secondary organic aerosol (SOA) component, formed from the atmospheric oxidation of biogenic volatile organic compounds (BVOCs), primarily α-pinene and β-pinene.[1] These BVOCs are emitted in vast quantities by terrestrial vegetation, particularly coniferous forests.[1] The formation of cis-pinic acid and other SOAs has profound implications for air quality, climate, and human health, as these microscopic particles can influence cloud formation and act as carriers of pollutants.[1] This technical guide provides a comprehensive overview of the natural sources and formation pathways of cis-pinic acid, presenting quantitative data, detailed experimental protocols, and visual representations of its formation mechanisms.

Natural Sources and Abundance

The primary natural sources of cis-pinic acid are environments with significant emissions of α-pinene and β-pinene. These precursors are released by a variety of trees and plants, with coniferous forests being a major contributor. Once emitted, these BVOCs undergo atmospheric oxidation, leading to the formation of cis-pinic acid, which then partitions into the aerosol phase. The concentration of cis-pinic acid in the atmosphere varies depending on geographical location, season, and meteorological conditions.

Quantitative Data on Atmospheric Concentrations and Formation Yields

The following tables summarize quantitative data on the atmospheric concentration of cis-pinic acid in different environments and the yields from laboratory-based formation studies.

Location	Concentration Range (ng m⁻³)	Measurement Period/Conditions	Reference
Amazon Rainforest (ATTO site)	0.09 - 9	Dry and wet seasons (2018-2019)	[1]
Boreal Forest (SMEAR II station, Finland)	Median: 7.7 (PM₁)	July-August 2005	[2]
Subtropical Forest	Up to 50	Elevated relative humidity conditions	[2]

Precursor	Oxidant	Yield (%)	Experimental Conditions	Reference
α-pinene	O₃	1 - 3	Smog chamber experiments, 1000 ppbv α-pinene, 750 ppbv ozone	[3]
α-pinene	O₃	0.3 - 0.5	Smog chamber experiments, 100 ppbv α-pinene, 75 ppbv ozone	[3]

Formation Pathways of Cis-Pinic Acid

Cis-pinic acid is not directly emitted by plants but is formed in the atmosphere through the oxidation of α-pinene and β-pinene. The two primary pathways for its formation are ozonolysis and photooxidation by hydroxyl radicals (OH).[1]

Ozonolysis of α-pinene and β-pinene

The reaction with ozone (O₃) is a major atmospheric sink for α-pinene and β-pinene and a significant source of cis-pinic acid. The mechanism involves the initial addition of ozone to the double bond of the pinene molecule to form an unstable primary ozonide. This intermediate rapidly decomposes to form a Criegee intermediate and a carbonyl compound. Subsequent complex reactions of the Criegee intermediate lead to the formation of various oxidation products, including cis-pinic acid.[1]

Ozonolysis pathway for cis-pinic acid formation.

Photooxidation by Hydroxyl Radicals (OH)

During the daytime, the reaction with the hydroxyl radical (OH) is another important pathway for the atmospheric degradation of α-pinene and the formation of cis-pinic acid. The reaction is initiated by the addition of the OH radical to the double bond of α-pinene, forming a carbon-centered radical. This radical then reacts with molecular oxygen (O₂) to form a peroxy radical (RO₂). In the presence of nitrogen oxides (NOx), the peroxy radical can undergo a series of reactions to ultimately yield cis-pinic acid and other oxidation products.

OH radical-initiated oxidation pathway for cis-pinic acid.

Experimental Protocols

The study of cis-pinic acid involves both its synthesis in the laboratory for use as a standard and its extraction and analysis from environmental samples.

Synthesis of Cis-Pinic Acid

A common laboratory method for synthesizing cis-pinic acid is through the oxidation of α-pinene using potassium permanganate (B83412) (KMnO₄).

Methodology:

• Reaction Setup: α-pinene is mixed with water and a pH regulator, such as ammonium (B1175870) sulfate, in a reaction vessel. The mixture is cooled in an ice bath.

• Oxidant Addition: A solution of potassium permanganate (KMnO₄) is slowly added to the cooled mixture while stirring vigorously. The temperature is maintained below 10°C.

• Reaction Monitoring: The reaction progress is monitored by the disappearance of the purple color of the permanganate.

• Workup:

  • The manganese dioxide byproduct is removed by filtration.

  • The filtrate is acidified with a strong acid (e.g., sulfuric acid).

  • If any purple color remains, a reducing agent like sodium thiosulfate (B1220275) is added until the solution is colorless.

  • The aqueous solution is extracted multiple times with an organic solvent (e.g., diethyl ether).

  • The combined organic extracts are dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield crude cis-pinic acid.

• Purification: The crude product can be further purified by recrystallization or column chromatography.

Experimental workflow for the synthesis of cis-pinic acid.

Analysis of Cis-Pinic Acid in Aerosol Samples

The quantification of cis-pinic acid in atmospheric aerosols is typically performed using chromatographic techniques coupled with mass spectrometry.

1. Sample Collection:

• Aerosol particles are collected on filters (e.g., quartz fiber or Teflon) using high-volume air samplers.[1]

2. Sample Preparation (Extraction):

• A portion of the filter is cut into small pieces and placed in an extraction vessel.

• The sample is extracted with a suitable solvent, often a mixture of water and a polar organic solvent like methanol, using techniques such as sonication or rotary shaking.[4]

• The extract is filtered to remove filter debris and other insoluble particles.

• The solvent is evaporated under a gentle stream of nitrogen, and the residue is reconstituted in a known volume of a suitable solvent for analysis.[4]

3. Analytical Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Derivatization: Due to its low volatility, cis-pinic acid requires a derivatization step before GC-MS analysis. This typically involves converting the carboxylic acid groups into more volatile esters (e.g., methyl esters) using reagents like BF₃-methanol or by silylation.

  • Analysis: The derivatized sample is injected into the GC-MS system. A capillary column is used to separate the components of the mixture, and the mass spectrometer is used for detection and quantification.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • LC-MS is well-suited for the analysis of polar and non-volatile compounds like cis-pinic acid and does not require a derivatization step.[1]

  • Analysis: The sample extract is injected into an LC system, typically using a reversed-phase column (e.g., C18). The mobile phase gradient is optimized to separate cis-pinic acid from other compounds. Detection is achieved using a mass spectrometer, often with electrospray ionization (ESI) in negative ion mode.[5][6]

General workflow for the analysis of cis-pinic acid in aerosols.

Conclusion

Cis-pinic acid is a key product of the atmospheric oxidation of biogenic emissions from terrestrial vegetation. Its formation, primarily through the ozonolysis and OH radical-initiated oxidation of α-pinene and β-pinene, plays a crucial role in the formation and composition of secondary organic aerosols. Understanding the natural sources, formation pathways, and atmospheric abundance of cis-pinic acid is essential for accurately modeling atmospheric chemistry and its impacts on climate and air quality. The detailed experimental protocols provided in this guide offer a foundation for researchers to further investigate this important atmospheric compound.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pure.au.dk [pure.au.dk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Photo-oxidation of pinic acid in the aqueous phase: a mechanistic investigation under acidic and basic pH conditions - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D1EA00031D [pubs.rsc.org]

An In-depth Technical Guide to the Early Studies of α-Pinene Oxidation Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Pinene, a bicyclic monoterpene, is a major component of turpentine (B1165885) and essential oils from many coniferous trees. Its reactivity, particularly its susceptibility to oxidation, has been a subject of scientific inquiry for over a century. The oxidation of α-pinene yields a complex array of products, many of which have garnered interest for their potential applications in the chemical, pharmaceutical, and fragrance industries. This technical guide provides a comprehensive overview of the early studies on the oxidation of α-pinene, focusing on the key oxidation methodologies, the products identified, and the quantitative data reported in foundational research. We will delve into the experimental protocols of these early investigations and present the reaction pathways as understood from both historical and modern perspectives.

Ozonolysis of α-Pinene

The reaction of ozone with α-pinene is one of the most extensively studied oxidation pathways, dating back to the pioneering work of Carl Dietrich Harries in the early 1900s. These early studies were crucial in elucidating the structure of α-pinene and understanding the fundamental chemistry of ozonolysis.

Early Discoveries and Products

Early research on the ozonolysis of α-pinene focused on the cleavage of the double bond to form an initial, unstable primary ozonide. This intermediate was proposed to rearrange into a more stable ozonide, which could then be hydrolytically or reductively cleaved to yield various carbonyl compounds and carboxylic acids. The primary products identified in these foundational studies were pinonic acid and pinonaldehyde .

A patent from 1956 describes the ozonolysis of α-pinene in acetic acid, followed by decomposition of the ozonide to yield a mixture of acids, from which pinonic acid could be crystallized[1].

Quantitative Data from Early and Subsequent Studies

While precise quantitative yields from the very earliest studies are scarce in readily available literature, subsequent work building on these foundations has provided more detailed data. For the purpose of this guide, we will present data from studies that represent the evolution of our understanding, including significant early to mid-20th-century findings and modern re-evaluations.

Oxidant	Reaction Conditions	Major Products	Molar Yield (%)	Reference
Ozone (O₃)	α-Pinene in acetic acid, followed by heating with water	Pinonic acid and other pinene-derived acids	Not specified in detail, but pinonic acid was isolated	U.S. Patent 2,750,411 (1956)[1]
Ozone (O₃)	Dark ozonolysis in a flow-tube reactor	Secondary Organic Aerosol (SOA)	Mass yield of 5.2% at 16 ppb α-pinene and 95 ppb ozone	[2]
Ozone (O₃)	Smog chamber experiments, varied conditions	Secondary Organic Aerosol (SOA)	Varies significantly with conditions (e.g., NOx levels, humidity, temperature)	[3]

Experimental Protocols

1.3.1. Ozonolysis in Acetic Acid (Based on U.S. Patent 2,750,411) [1]

• Ozonization: A mixture of 50 ml of α-pinene (0.31 moles) and 150 ml of acetic acid was subjected to ozonolysis at approximately 30°C.

• Ozonide Decomposition: The resulting acetic acid solution containing the ozonide was diluted with an equal volume of water and heated at about 100°C for 3 hours.

• Product Isolation: The water and acetic acid were removed in vacuo to yield a semi-solid product.

• Purification: Crystallization from ether and then from water was performed to isolate a mixture of acids. Further crystallization from benzene (B151609) yielded pinonic acid.

1.3.2. Modern Flow-Tube Ozonolysis for SOA Generation [4]

• Reactant Preparation: A controlled flow of α-pinene and ozone are introduced into a flow-tube reactor.

• Reaction: The reactants are allowed to mix and react under laminar flow conditions for a defined residence time (e.g., 5 minutes).

• Product Collection: The resulting Secondary Organic Aerosol (SOA) is collected on a filter for subsequent analysis.

Reaction Pathway

The ozonolysis of α-pinene is initiated by the cycloaddition of ozone to the double bond, forming a primary ozonide. This highly unstable intermediate rapidly rearranges to a Criegee intermediate and a carbonyl compound. The Criegee intermediate can then undergo various reactions, including intramolecular hydrogen shifts and reactions with other molecules, leading to the formation of a variety of products, including pinonaldehyde and hydroperoxides.

Ozonolysis pathway of α-pinene.

Permanganate (B83412) Oxidation

Potassium permanganate (KMnO₄) has long been used as a powerful oxidizing agent for alkenes. Early studies on the oxidation of α-pinene with KMnO₄ were instrumental in the synthesis of important derivatives like pinonic acid.

Early Discoveries and Products

The oxidation of α-pinene with potassium permanganate under controlled conditions was found to cleave the double bond, leading to the formation of a diol, which is then further oxidized to a keto-acid. The primary product of this reaction is cis-pinonic acid .

Quantitative Data

Oxidant	Reaction Conditions	Major Product	Molar Yield (%)	Reference
KMnO₄	α-Pinene, ammonium (B1175870) sulfate (B86663), water, <5°C	cis-Pinonic acid	56%	[5]
KMnO₄	α-Pinene, ammonium sulfate, potassium permanganate, low temperature	cis-Pinonic acid	40.4%	[6]

Experimental Protocols

2.3.1. Synthesis of cis-Pinonic Acid (Based on a patent procedure) [5]

• Reaction Setup: A slurry of crushed ice (1.08 kg), KMnO₄ (114 g, 720 mmol), ammonium sulfate (23.8 g, 180 mmol), and H₂O (72 mL) was rapidly stirred.

• Addition of α-Pinene: (S)-α-Pinene (54.0 g, 396 mmol) was added to the slurry.

• Reaction: The mixture was stirred at <5°C for 5 hours.

• Work-up: A solution of H₂SO₄ (45 mL, conc) in H₂O (81 mL) was slowly added while maintaining the temperature below 5°C. Sodium bisulfite (100 g) was then added in portions.

• Extraction and Purification: The aqueous solution was extracted with ether. The combined organic layers were then extracted with saturated NaHCO₃. The bicarbonate layers were combined, acidified with H₂SO₄, and extracted with ether. The final ether layers were dried and concentrated. The resulting oil was purified by chromatography to yield cis-pinonic acid.

Reaction Pathway

The reaction of α-pinene with cold, alkaline potassium permanganate is thought to proceed through the formation of a cyclic manganate (B1198562) ester, which is then hydrolyzed to a cis-diol. Under more vigorous conditions, the permanganate further oxidizes the diol, cleaving the carbon-carbon bond to form a keto-acid, pinonic acid.

Permanganate oxidation of α-pinene.

Autoxidation

The slow oxidation of α-pinene upon exposure to air, known as autoxidation, has been a topic of interest due to its relevance to the aging of turpentine and the formation of atmospheric aerosols. Early studies of turpentine, which is primarily composed of α-pinene, noted changes in its physical and chemical properties over time due to this process[7].

Early Observations and Products

Early observations of turpentine autoxidation indicated the formation of a complex mixture of products, including hydroperoxides, alcohols, and ketones. The primary allylic oxidation products identified in later, more detailed studies include verbenol and verbenone , as well as α-pinene oxide .

Quantitative Data

Quantitative data from early autoxidation studies is limited. More recent research has provided insights into the product distribution under controlled conditions.

Oxidant	Reaction Conditions	Major Products	Selectivity (mol%)	Reference
Molecular Oxygen (O₂)	TS-1 catalyst, 85°C, 6h	α-pinene oxide, verbenol, verbenone	29 (α-pinene oxide), 15 (verbenol), 12 (verbenone)	[8]
Molecular Oxygen (O₂)	Ti-MCM-41 catalyst, 70°C, 7h, H₂O₂ as oxidant	Campholenic aldehyde, verbenol, verbenone	up to 27 (campholenic aldehyde), up to 18 (verbenol), up to 39 (verbenone)	[8]
Molecular Oxygen (O₂)	Ti-HMS catalyst, 77°C, 24h, tert-butyl hydroperoxide as oxidant	Campholenic aldehyde, verbenone	up to 82 (campholenic aldehyde), up to 51 (verbenone)	[8]

Experimental Protocols

3.3.1. Catalytic Autoxidation with TS-1 Catalyst [8]

• Reaction Setup: α-Pinene and the desired amount of TS-1 catalyst were added to a glass reactor equipped with a reflux condenser and a magnetic stirrer.

• Oxygen Supply: Oxygen was supplied from a cylinder at a controlled rate (e.g., 40 mL/min).

• Reaction: The reaction mixture was heated in an oil bath to the desired temperature (e.g., 75–100°C) and stirred for a specified time (e.g., 1–48 hours).

• Product Analysis: After the reaction, the catalyst was separated by centrifugation, and the product mixture was analyzed by gas chromatography.

Reaction Pathway

Autoxidation is a radical chain reaction initiated by the abstraction of an allylic hydrogen from α-pinene. The resulting allylic radical reacts with molecular oxygen to form a peroxy radical. This peroxy radical can then abstract a hydrogen from another α-pinene molecule to form a hydroperoxide and a new allylic radical, thus propagating the chain. The decomposition of the hydroperoxides can lead to the formation of alcohols and ketones.

Autoxidation pathway of α-pinene.

Hydroxyl Radical (OH) Oxidation

The gas-phase oxidation of α-pinene by hydroxyl radicals is a key process in atmospheric chemistry, leading to the formation of secondary organic aerosols. While the significance of this reaction is a more modern focus, early studies on radical chemistry laid the groundwork for understanding these complex transformations.

Products and Yields

The reaction of α-pinene with OH radicals produces a wide range of products, with pinonaldehyde being a major product. Other identified products include formaldehyde, acetone, and campholene aldehyde.

Oxidant	Reaction Conditions	Major Products	Molar Yield (%)	Reference
OH Radical	Low-NOx environment	Pinonaldehyde, α-pinene hydroxy hydroperoxides	~33 (pinonaldehyde), >40 (total of both)	[4]
OH Radical	High-NOx environment	Pinonaldehyde	Major first-generation product	[4]
OH Radical	Atmospheric simulation chamber, low NO	Formaldehyde, Acetone, Pinonaldehyde	11±5 (Formaldehyde), 19±6 (Acetone), 5±3 (Pinonaldehyde)	[9]

Experimental Protocols

4.2.1. Photooxidation in an Atmospheric Chamber [4]

• Chamber Setup: Experiments are conducted in large atmospheric chambers (e.g., Caltech chambers).

• Reactant Introduction: Controlled concentrations of α-pinene, an OH precursor (e.g., H₂O₂), and NOx (if studying its influence) are introduced into the chamber.

• Initiation: Photolysis of the OH precursor is initiated using UV lights to generate OH radicals.

• Monitoring: The concentrations of reactants and products in both the gas and particle phases are monitored over time using various analytical techniques, such as mass spectrometry.

Reaction Pathway

The OH radical can either add to the double bond of α-pinene or abstract a hydrogen atom. The addition pathway is dominant and leads to the formation of a hydroxyalkyl radical, which rapidly reacts with oxygen to form a peroxy radical. The fate of this peroxy radical depends on the atmospheric conditions (e.g., NOx levels) and can lead to the formation of pinonaldehyde and other oxygenated products.

OH radical-initiated oxidation of α-pinene.

Conclusion

The early studies on the oxidation of α-pinene laid a critical foundation for our current understanding of terpene chemistry. From the structural elucidation work of Harries using ozonolysis to the synthetic applications of permanganate oxidation, these foundational investigations have paved the way for modern atmospheric chemistry research and the development of new synthetic methodologies. While the analytical techniques have evolved significantly, allowing for a more detailed and quantitative analysis of the complex product mixtures, the core chemical principles discovered in these early studies remain fundamental to the field. This guide has provided a glimpse into this rich history, offering valuable context for researchers, scientists, and drug development professionals working with α-pinene and its derivatives.

References

• 1. US2750411A - Converting alpha-pinene to mixtures of acids - Google Patents [patents.google.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. ACP - α-pinene photooxidation under controlled chemical conditions – Part 1: Gas-phase composition in low- and high-NOx environments [acp.copernicus.org]
• 5. reddit.com [reddit.com]
• 6. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 7. Turpentine - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. acp.copernicus.org [acp.copernicus.org]

fundamental chemical properties of rel-cis-pinic acid

An In-depth Technical Guide on the Fundamental Chemical Properties of rel-cis-Pinic Acid

Introduction

rel-cis-Pinic acid, a C9-dicarboxylic acid, is a notable organic compound primarily recognized for its role in atmospheric chemistry. It is a significant oxidation product of α-pinene and β-pinene, which are among the most abundant biogenic volatile organic compounds (BVOCs) emitted by terrestrial vegetation, particularly coniferous forests.[1][2][3] The presence and concentration of rel-cis-pinic acid in the atmosphere are pivotal for understanding the formation and growth of secondary organic aerosols (SOAs), which have profound implications for air quality, climate, and human health.[2][4] Its dicarboxylic acid nature influences its physicochemical properties, such as water solubility, which in turn affects its atmospheric partitioning and role in processes like cloud formation.[1][3] This guide provides a comprehensive overview of the core chemical properties of rel-cis-pinic acid, detailed experimental protocols for its analysis and synthesis, and logical workflows relevant to researchers, scientists, and drug development professionals.

Core Physicochemical Properties

The fundamental properties of rel-cis-pinic acid are summarized below. These characteristics are essential for its detection, quantification, and the study of its behavior in various chemical and biological systems.

Data Presentation: Quantitative Properties

Property	Value	Reference(s)
Molecular Formula	C₉H₁₄O₄	[1][2][3]
Molecular Weight	186.20 g/mol	[1][2]
Melting Point	364.32 K (91.17 °C)	[2][5]
Water Solubility	0.06 mol·dm⁻³ (at 293.15 K)	[2]
Mass Spectrometry Ion	[M-H]⁻ at m/z 185.0819	[3][4]

Structure and Spectral Properties

rel-cis-Pinic acid possesses a cyclobutane (B1203170) ring, which is a structural feature derived from its pinene precursors. The "rel-cis" designation indicates the relative stereochemistry of the two substituent groups on the ring.[1]

• Infrared (IR) Spectroscopy : The IR spectrum is expected to show characteristic strong, broad absorption bands for the O-H stretching of the carboxylic acid groups (typically in the 2500-3300 cm⁻¹ region) and strong absorption for the C=O stretching of the carbonyl groups (around 1700-1725 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H NMR would show signals corresponding to the protons on the cyclobutane ring and the methyl groups, as well as the acidic protons of the carboxyl groups. ¹³C NMR would show distinct signals for the two carboxyl carbons, the carbons of the cyclobutane ring, and the methyl carbons.

• Mass Spectrometry (MS) : As a polar and non-volatile compound, electrospray ionization (ESI) is a suitable analysis method, typically in negative ion mode to detect the deprotonated molecule [M-H]⁻.[1][6] For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is necessary to convert the carboxylic acid groups into more volatile esters.[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate synthesis, purification, and quantification of rel-cis-pinic acid.

Synthesis from α-Pinene via Potassium Permanganate (B83412) Oxidation

This protocol describes a common laboratory method for synthesizing rel-cis-pinic acid from α-pinene.[7]

• Reaction Setup : In a round-bottom flask equipped with a magnetic stirrer, combine α-pinene, ammonium (B1175870) sulfate (B86663) (as a pH regulator), and water. Cool the mixture in an ice bath to maintain a temperature below 10°C.[7]

• Addition of Oxidant : Slowly add a solution of potassium permanganate (KMnO₄) to the cooled, vigorously stirred mixture. The reaction is exothermic, and maintaining a low temperature is critical.[7]

• Reaction Monitoring : Continue stirring at a low temperature. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate ion.[7]

• Work-up :

  • Filter the reaction mixture to remove the manganese dioxide (MnO₂) byproduct. Wash the precipitate with water.[7]

  • Acidify the filtrate with concentrated sulfuric acid to a low pH.[7]

  • If any purple color remains, add sodium thiosulfate (B1220275) to quench the excess permanganate.[7]

  • Extract the aqueous solution multiple times with an organic solvent such as diethyl ether.[7]

• Isolation : Combine the organic extracts, dry them over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.[7]

• Purification : The crude rel-cis-pinic acid can be further purified by recrystallization or column chromatography.[8][9]

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a preferred method for quantifying rel-cis-pinic acid as it does not require a derivatization step.[10]

• Sample Preparation :

  • For solid samples, accurately weigh the material and dissolve it in a suitable solvent such as methanol, acetonitrile (B52724), or water.[6]

  • For aerosol filter samples, cut the filter into small pieces, place them in a clean vial, and extract the organic compounds with a known volume of solvent (e.g., methanol).[10]

• LC Conditions :

  • Column : A polar-embedded or polar-endcapped reversed-phase column is recommended to achieve good retention of this polar analyte.[6]

  • Mobile Phase : A typical mobile phase consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of an acid modifier like formic acid to improve peak shape.[1][4]

  • Flow Rate : A typical flow rate is around 0.3 mL/min.[6]

  • Column Temperature : Maintain a constant column temperature, for example, at 40°C.[6]

• MS Conditions :

  • Ionization Mode : Electrospray Ionization (ESI) in negative mode is used to detect the deprotonated molecule.[6]

  • Source Parameters : Optimize source parameters such as capillary voltage (e.g., 3.0 kV), source temperature (e.g., 120°C), and desolvation gas flow and temperature to ensure efficient ionization and solvent removal.[6]

  • Data Acquisition : Use a full scan mode (e.g., m/z 50-300) for identification and a targeted MS/MS or Selected Ion Monitoring (SIM) mode for quantification of the precursor ion at m/z 185.1.[6]

Mandatory Visualizations

The following diagrams illustrate key pathways and workflows related to rel-cis-pinic acid.

Caption: Atmospheric formation of rel-cis-pinic acid from α-pinene ozonolysis.[2]

Caption: General experimental workflow for synthesis and analysis.[11]

Caption: Workflow for rel-cis-pinic acid quantification by LC-MS.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. csub.edu [csub.edu]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

The Stereochemistry and Enantiomers of Pinic Acid: A Technical Guide for Researchers and Drug Development Professionals

Introduction

Pinic acid, a dicarboxylic acid derived from the atmospheric oxidation of α-pinene, presents a compelling case study in stereochemistry with potential implications for drug development.[1][2] As a chiral molecule, pinic acid exists as a pair of enantiomers, (+)-pinic acid and (-)-pinic acid. The distinct three-dimensional arrangement of these mirror-image isomers can lead to differential interactions with chiral biological targets, a fundamental concept in modern pharmacology. This technical guide provides a comprehensive overview of the stereochemistry of pinic acid, detailing methods for obtaining enantiomerically pure forms, summarizing key physicochemical data, and exploring the limited available information on its biological effects.

Stereochemistry and Physicochemical Properties

The structure of pinic acid features two stereocenters, leading to the existence of enantiomeric pairs. The cis-isomer is the most commonly discussed form in the literature. While comprehensive data on the individual enantiomers are scarce, some key physicochemical properties of cis-pinic acid have been determined.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₄O₄	[3]
Molecular Weight	186.21 g/mol	[4]
Melting Point (°C)	91.17
Water Solubility	More soluble than related monocarboxylic acids like pinonic acid.	[2]
Specific Rotation ([α]D)	Data not available in the searched literature.

Synthesis and Enantiomeric Resolution

The preparation of pinic acid enantiomers is intrinsically linked to the chirality of its precursor, α-pinene. The oxidation of α-pinene, a widely available chiral monoterpene, retains the stereochemical integrity of the starting material.[2]

Enantioselective Synthesis via α-Pinene Oxidation

The most direct method to obtain a specific enantiomer of pinic acid is through the oxidation of an enantiomerically pure α-pinene precursor. The ozonolysis of (+)-α-pinene yields (+)-cis-pinic acid, while the oxidation of (-)-α-pinene produces (-)-cis-pinic acid.[2]

Experimental Protocol: Synthesis of Racemic cis-Pinic Acid via Ozonolysis of α-Pinene

This protocol describes a general laboratory-scale synthesis of racemic cis-pinic acid. To synthesize a specific enantiomer, the corresponding enantiomerically pure α-pinene should be used as the starting material.

Materials:

• α-Pinene (racemic or enantiomerically pure)

• Ozone (generated from an ozone generator)

• Solvent (e.g., dichloromethane, methanol)

• Reducing agent (e.g., dimethyl sulfide (B99878), triphenylphosphine) or oxidizing agent (for workup, e.g., hydrogen peroxide)

• Apparatus for ozonolysis (e.g., three-necked flask, gas dispersion tube, low-temperature bath)

Procedure:

• Dissolve α-pinene in a suitable solvent in the reaction vessel and cool the solution to a low temperature (typically -78 °C).

• Bubble ozone gas through the solution. The reaction progress can be monitored by the disappearance of the starting material (e.g., by TLC) or by the appearance of a blue color indicating an excess of ozone.

• Once the reaction is complete, purge the solution with an inert gas (e.g., nitrogen or argon) to remove any residual ozone.

• Work up the reaction mixture to cleave the ozonide and form the carboxylic acid. This can be achieved through:

  • Reductive workup: Add a reducing agent like dimethyl sulfide or triphenylphosphine (B44618) and allow the mixture to warm to room temperature.

  • Oxidative workup: Add an oxidizing agent such as hydrogen peroxide.

• After the workup, the pinic acid can be extracted from the reaction mixture. Typically, this involves washing with water, followed by extraction of the aqueous layer with an organic solvent.

• The organic extracts are then dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude pinic acid.

• Further purification can be achieved by recrystallization or column chromatography.

Chiral Resolution of Racemic Pinic Acid

For the separation of a racemic mixture of pinic acid, classical resolution techniques involving the formation of diastereomeric salts can be employed. This method relies on the differential solubility of the salts formed between the racemic carboxylic acid and a chiral resolving agent, typically a chiral amine.

Conceptual Experimental Protocol: Chiral Resolution of Racemic Pinic Acid

Resolving Agents:

• Chiral amines such as (+)- or (-)-α-phenylethylamine, brucine, or other commercially available resolving agents.

Procedure:

• Dissolve the racemic pinic acid in a suitable solvent.

• Add a stoichiometric amount of the chosen chiral amine (e.g., the R-enantiomer).

• The two diastereomeric salts, (R-acid)-(R-amine) and (S-acid)-(R-amine), will be formed. Due to their different physical properties, one salt is likely to be less soluble and will precipitate out of the solution.

• The precipitated diastereomeric salt is collected by filtration.

• The resolved carboxylic acid enantiomer can then be liberated from the salt by treatment with a strong acid (e.g., HCl), followed by extraction.

• The other enantiomer can be recovered from the mother liquor by a similar acidification and extraction process.

Analytical Methods for Chiral Separation

High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common and effective method for the analytical separation and quantification of pinic acid enantiomers.

Experimental Protocol: Chiral HPLC of Pinic Acid Enantiomers

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV or mass spectrometric detector.

• Chiral column (e.g., a polysaccharide-based column such as CHIRALPAK®).[5]

Mobile Phase:

• A mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol), often with a small amount of an acidic additive (e.g., trifluoroacetic acid) to improve peak shape.

Procedure:

• Prepare a standard solution of the pinic acid enantiomer mixture in the mobile phase.

• Equilibrate the chiral column with the mobile phase until a stable baseline is achieved.

• Inject the sample onto the column.

• The two enantiomers will interact differently with the chiral stationary phase and will therefore be separated, eluting at different retention times.

• Detection is typically carried out by UV absorbance or mass spectrometry. The ratio of the peak areas can be used to determine the enantiomeric excess (e.e.) of the sample.

Biological Activity and Toxicological Profile

The current body of scientific literature on the specific biological activities and signaling pathways of pinic acid and its individual enantiomers is limited. Carboxylic acid functional groups are prevalent in pharmaceuticals, often contributing to a molecule's ability to interact with biological targets through hydrogen bonding and ionic interactions.[6][7] However, they can also influence a drug's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion.[8]

Limited toxicological studies have been conducted on pinic acid in the context of atmospheric aerosol research. These studies have primarily focused on the effects of pinic acid on human lung cells, and have generally indicated low cytotoxicity at the concentrations tested.

Visualizations

Synthesis of Pinic Acid Enantiomers from α-Pinene

Caption: Enantioselective synthesis of pinic acid.

General Workflow for Chiral Resolution

Caption: General workflow for chiral resolution.

Conclusion

Pinic acid serves as an accessible model for studying the synthesis and resolution of chiral molecules. While its biological activities are not yet well-defined, the principles of its stereochemistry are highly relevant to drug development. The ability to synthesize or resolve its enantiomers opens the door for future investigations into their differential pharmacological and toxicological profiles. For researchers and drug development professionals, understanding the stereochemical aspects of molecules like pinic acid is crucial for the design and development of safe and effective chiral drugs. Further research is warranted to elucidate the specific biological targets of pinic acid enantiomers and to explore their potential therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Pinic acid | C9H14O4 | CID 10131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 6. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic activation of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

The Environmental Significance of cis-Pinic Acid in Secondary Organic Aerosol (SOA) Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinic acid, a C9-dicarboxylic acid, is a cornerstone in the study of atmospheric chemistry and the formation of secondary organic aerosols (SOAs).[1] As a significant oxidation product of α-pinene and β-pinene—abundant biogenic volatile organic compounds (BVOCs) emitted by terrestrial vegetation—its presence and properties in the atmosphere have profound implications for air quality, climate, and human health.[1] This technical guide provides a comprehensive overview of the environmental significance of cis-pinic acid, with a focus on its formation pathways, physicochemical properties, and the experimental methodologies used for its quantification.

Physicochemical and Atmospheric Data of cis-Pinic Acid

The following tables summarize key quantitative data for cis-pinic acid, providing a basis for its atmospheric modeling and experimental analysis.

Table 1: Physicochemical Properties of cis-Pinic Acid

Property	Value	Method	Reference
Molecular Formula	C₉H₁₄O₄	-	-
Molar Mass	186.20 g/mol	-	-
Melting Temperature	364.32 K	Differential Scanning Calorimetry	[2][3]
Enthalpy of Fusion	30.35 kJ·mol⁻¹	Differential Scanning Calorimetry	[2][3]
Water Solubility	More soluble than cis-pinonic and cis-norpinonic acids	Dynamic (Solid-Liquid Phase Equilibria)	[2][3][4]
Acidity Constant (pKa)	4.9 (effective)	Experimental (Titration)	[5]
Acidity Constant (pKa)	4.48	Computational	[5]

Table 2: Atmospheric Concentrations of cis-Pinic Acid

Location	Concentration Range (ng m⁻³)	Season/Conditions	Reference(s)
Amazon Rainforest (ATTO site)	E1: 0.026 - 0.027	Dry and Wet Seasons	[6]
E2: 0.077 - 0.113	[6]
Finnish Forest	~50	Not specified	[7]
Belgian Forest	Not specified (P/M ratio of 0.84 for aged monoterpene SOA)	Not specified	-

Table 3: Molar Yields of cis-Pinic Acid from Precursors

Precursor	Oxidant	Molar Yield (%)	Conditions	Reference(s)
α-pinene	O₃	0.1 - 3	Smog chamber experiments	[1]
β-pinene	O₃	0.1 - 3	Smog chamber experiments	[1]

Atmospheric Formation Pathways of cis-Pinic Acid

cis-Pinic acid is primarily formed in the atmosphere through the gas-phase oxidation of α-pinene and β-pinene by ozone (O₃) and hydroxyl radicals (OH).[1]

Ozonolysis of α-pinene

The reaction of α-pinene with ozone is a major atmospheric source of cis-pinic acid.[1] The mechanism involves the formation of a primary ozonide, which decomposes into a Criegee intermediate. Subsequent reactions of this intermediate lead to the formation of various products, including cis-pinic acid.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 7. researchgate.net [researchgate.net]

The Genesis of Pinic Acid: A Technical Guide to the Biosynthesis of its Precursors in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinic acid, a dicarboxylic acid derived from the atmospheric oxidation of α-pinene and β-pinene, has garnered significant interest in atmospheric chemistry and pharmacology. While not a direct product of plant biosynthesis, its precursors, primarily α-pinene, are synthesized in significant quantities by many plant species, particularly conifers. Understanding the intricate biosynthetic pathway of these monoterpene precursors is crucial for researchers aiming to harness their production for various applications, including the development of novel therapeutics. This technical guide provides an in-depth exploration of the core biosynthetic pathway leading to pinic acid precursors in plants, with a focus on quantitative data, detailed experimental protocols, and visual representations of the key metabolic and signaling networks.

I. The Biosynthetic Pathway of α-Pinene: The Methylerythritol Phosphate (MEP) Pathway

The biosynthesis of α-pinene, the primary precursor to pinic acid, occurs in the plastids of plant cells via the methylerythritol 4-phosphate (MEP) pathway. This pathway synthesizes the fundamental five-carbon (C5) building blocks of all isoprenoids, isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).

The MEP pathway begins with the condensation of pyruvate (B1213749) and D-glyceraldehyde 3-phosphate (GAP) and proceeds through a series of seven enzymatic steps to produce IPP and DMAPP. These C5 units are then utilized by geranyl diphosphate synthase (GPPS) to form the C10 precursor, geranyl diphosphate (GPP). Finally, α-pinene synthase, a member of the terpene synthase (TPS) family, catalyzes the cyclization of GPP to form α-pinene.

Figure 1: The Methylerythritol Phosphate (MEP) pathway for α-pinene biosynthesis.

Quantitative Data: Enzyme Kinetics

The efficiency of the MEP pathway is governed by the kinetic properties of its constituent enzymes. A summary of available kinetic parameters for key enzymes in the pathway leading to α-pinene is presented below. It is important to note that kinetic data for all enzymes, particularly from a wide range of plant species, is not yet complete in the scientific literature.

Enzyme	Abbreviation	Substrate(s)	Km (µM)	kcat (s⁻¹)	Plant Source	Reference
1-Deoxy-D-xylulose-5-phosphate synthase	DXS	Pyruvate	87.8 ± 3.2	-	Populus trichocarpa	[1]
D-Glyceraldehyde 3-phosphate	-	-
1-Deoxy-D-xylulose-5-phosphate reductoisomerase	DXR	1-Deoxy-D-xylulose 5-phosphate	Data not available	Data not available	-	-
MEP cytidylyltransferase	IspD	2-C-Methyl-D-erythritol 4-phosphate	Data not available	Data not available	-	-
CDP-ME kinase	IspE	4-(Cytidine 5'-diphospho)-2-C-methyl-D-erythritol	Data not available	Data not available	-	-
MEcPP synthase	IspF	2-Phospho-4-(cytidine 5'-diphospho)-2-C-methyl-D-erythritol	81.1	0.0073	Mycobacterium tuberculosis (bacterial)	[2]
HMB-PP synthase	IspG	2-C-Methyl-D-erythritol 2,4-cyclodiphosphate	700	-	Escherichia coli (bacterial)	[3]
HMB-PP reductase	IspH	(E)-4-Hydroxy-3-methylbut-2-en-1-yl diphosphate	590 ± 60	-	Aquifex aeolicus (bacterial)	[4]
Geranyl Diphosphate Synthase	GPPS	Isopentenyl diphosphate	-	-	-	-
Dimethylallyl diphosphate	-	-
(+)-α-Pinene synthase	Geranyl diphosphate	47	-	Pinus taeda	[5]

II. From Precursor to Product: The Oxidation of α-Pinene to Pinic Acid

While plants are the prolific producers of α-pinene, the formation of pinic acid is primarily an atmospheric process driven by oxidation. The most significant atmospheric oxidants responsible for this conversion are ozone (O₃) and the hydroxyl radical (•OH). This oxidation cascade is a complex series of reactions that leads to a variety of oxygenated products, including pinonaldehyde, which is a key intermediate in the formation of pinic acid. It is important to note that while oxidative processes do occur within plant cells, a direct, defined enzymatic pathway for the conversion of α-pinene to pinic acid has not been established in plants.

Figure 2: Simplified schematic of the atmospheric oxidation of α-pinene to pinic acid.

III. Regulation of Precursor Biosynthesis: Signaling Pathways

The biosynthesis of monoterpenes, including α-pinene, is tightly regulated by a complex network of signaling pathways that respond to both developmental cues and environmental stresses. Two of the most prominent signaling molecules involved are jasmonates (e.g., methyl jasmonate) and salicylic (B10762653) acid. These phytohormones can modulate the expression of genes encoding enzymes in the MEP pathway and terpene synthases, thereby influencing the production of α-pinene. Abiotic stresses such as high temperature and drought can also trigger signaling cascades that lead to increased monoterpene emission.[6][7][8]

Figure 3: Regulation of α-pinene biosynthesis by jasmonate and salicylic acid signaling pathways.

IV. Experimental Protocols

A. Extraction and Quantification of Monoterpenes (e.g., α-pinene) from Plant Tissue using GC-MS

This protocol outlines a general procedure for the extraction and analysis of monoterpenes from plant material. Optimization of extraction solvent and GC-MS parameters may be necessary depending on the specific plant species and target compounds.[9]

1. Materials:

• Fresh or frozen plant tissue

• Liquid nitrogen

• Mortar and pestle

• Extraction solvent (e.g., n-hexane, ethyl acetate, or dichloromethane)[9]

• Anhydrous sodium sulfate (B86663)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Internal standard (e.g., n-tridecane)

• Autosampler vials with inserts

2. Extraction Procedure:

• Weigh approximately 300 mg of fresh or frozen plant tissue.

• Immediately freeze the tissue in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle.

• Transfer the powdered tissue to a suitable tube and add 1.5 mL of the chosen extraction solvent containing the internal standard.

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Sonicate the sample for 1 hour at a controlled temperature (e.g., 55°C).[9]

• Centrifuge the sample to pellet the plant debris.

• Transfer the supernatant to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Filter the extract through a 0.22 µm syringe filter into a GC-MS vial.

3. GC-MS Analysis:

• Injection: Inject 1 µL of the extract into the GC-MS system.

• GC Column: Use a suitable capillary column for terpene analysis (e.g., HP-5MS).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[9]

• Oven Temperature Program: An example program could be: initial temperature of 50°C for 2 min, then ramp at 10°C/min to 116°C, then at 15°C/min to 143°C, then at 30°C/min to 220°C, and finally at 60°C/min to 290°C, holding for 8 min.[10] Slower ramp rates (e.g., 5°C/min) can improve the separation of co-eluting compounds.[9]

• MS Parameters: Operate the mass spectrometer in electron ionization (EI) mode (70 eV) and scan a mass range of m/z 50-500.

• Quantification: Identify α-pinene based on its retention time and mass spectrum compared to an authentic standard. Quantify the compound by comparing its peak area to that of the internal standard and constructing a calibration curve with known concentrations of α-pinene.

Figure 4: General experimental workflow for GC-MS analysis of monoterpenes.

B. Analysis of MEP Pathway Intermediates by LC-MS/MS

This protocol provides a method for the extraction and quantification of phosphorylated intermediates of the MEP pathway from plant tissues.

1. Materials:

• Fresh or frozen plant tissue

• Liquid nitrogen

• Mixer mill or similar tissue homogenizer

• Extraction buffer (e.g., 50% acetonitrile (B52724) containing 10 mM ammonium (B1175870) acetate, pH 9)[11]

• Internal standards (stable isotope-labeled versions of MEP pathway intermediates)

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS)

2. Extraction Procedure: [11]

• Weigh approximately 5 mg of lyophilized or frozen, ground plant tissue into a 2 mL microcentrifuge tube.

• Add 250 µL of ice-cold extraction buffer containing the internal standards.

• Homogenize the sample using a mixer mill for 5 minutes.

• Centrifuge the sample at high speed (e.g., 20,000 x g) for 5 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Repeat the extraction of the pellet with another 250 µL of extraction buffer.

• Combine the supernatants and centrifuge again to remove any remaining debris.

• Transfer the final supernatant to an LC-MS vial for analysis.

3. LC-MS/MS Analysis:

• LC Separation: Use a suitable column for polar anionic compounds, such as a ZIC-pHILIC column.[12]

• Mobile Phases: Employ a gradient of aqueous and organic mobile phases, for example, water with 0.1% formic acid and acetonitrile.

• MS/MS Detection: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM) to specifically detect and quantify each MEP pathway intermediate based on its specific precursor-to-product ion transition.

• Quantification: Calculate the concentration of each intermediate by comparing its peak area to that of its corresponding stable isotope-labeled internal standard.

C. In Vitro Enzyme Assay for 1-Deoxy-D-xylulose-5-phosphate Synthase (DXS)

This protocol describes a method to measure the activity of DXS, the first enzyme in the MEP pathway, in a crude plant extract by quantifying the product, DXP, using LC-MS/MS.[11]

1. Materials:

• Crude plant protein extract

• Assay buffer (100 mM Tris-HCl, pH 8.0, 20% glycerol, 20 mM MgCl₂)[11]

• Substrates: 1 M sodium pyruvate, DL-Glyceraldehyde 3-phosphate (GAP) solution

• Cofactors: 100 mM Thiamine pyrophosphate (TPP), 1 M Dithiothreitol (DTT)

• Phosphatase and protease inhibitor cocktails

• Chloroform (B151607)

• LC-MS/MS system

2. Assay Procedure: [11]

• Prepare the enzyme reaction mixture in a microcentrifuge tube by adding DTT, TPP, pyruvate, phosphatase inhibitor cocktail, protease inhibitor cocktail, and GAP solution to the assay buffer.

• Add the crude plant protein extract to the reaction mixture to initiate the reaction.

• Incubate the reaction at 25°C for a defined period (e.g., 2 hours), ensuring the reaction is within the linear range.

• Stop the reaction by adding an equal volume of chloroform and vortexing vigorously.

• Centrifuge to separate the aqueous and organic phases.

• Carefully collect the upper aqueous phase, which contains the DXP product, for LC-MS/MS analysis.

• Quantify the amount of DXP produced using an appropriate LC-MS/MS method with an internal standard.

V. Conclusion

The biosynthesis of pinic acid precursors in plants is a complex and highly regulated process, beginning with the fundamental MEP pathway and culminating in the formation of α-pinene. While pinic acid itself is largely a product of atmospheric chemistry, a thorough understanding of the enzymatic steps and regulatory networks governing the production of its precursors is essential for any research or development efforts focused on these valuable natural compounds. The data, protocols, and pathway visualizations provided in this guide offer a comprehensive resource for scientists and researchers in this field, laying the groundwork for future investigations and applications.

References

• 1. uniprot.org [uniprot.org]
• 2. Synthesis of 4-diphosphocytidyl-2-C-methyl-D-erythritol 2-phosphate and kinetic studies of Mycobacterium tuberculosis IspF, a potential drug target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanism and inhibition of 1-deoxy-D-xylulose-5-phosphate reductoisomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolite Profiling of Plastidial Deoxyxylulose-5-Phosphate Pathway Intermediates by Liquid Chromatography and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. DXP reductoisomerase - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Accelerated Solvent Extraction of Terpenes in Cannabis Coupled With Various Injection Techniques for GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A simplified liquid chromatography‐mass spectrometry methodology to probe the shikimate and aromatic amino acid biosynthetic pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Pivotal Role of Cis-Pinonic Acid in New Particle Formation Events: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-pinonic acid, a significant oxidation product of α-pinene, plays a crucial role in the formation of new atmospheric particles, a process with profound implications for air quality, climate, and human health. As a key component of secondary organic aerosols (SOA), understanding the formation, properties, and atmospheric interactions of cis-pinonic acid is paramount. This technical guide provides an in-depth analysis of the role of cis-pinonic acid in new particle formation events, detailing its formation pathways, physicochemical properties, and the experimental methodologies used for its study.

Physicochemical Properties of Cis-Pinonic Acid

Cis-pinonic acid (C₁₀H₁₆O₃) is a water-soluble organic compound that contributes to the formation and growth of atmospheric aerosols.[1] Its chemical and physical properties are critical to its atmospheric behavior.

Property	Value	Unit	Source(s)
Molecular Formula	C₁₀H₁₆O₃	-	[2]
Molar Mass	184.23	g/mol	[2]
Melting Point	104-107	°C	[3]
Water Solubility	3.686 (at 0 °C)	g/L
pKa	5.19 (at 298.15 K)	-	[4]
Enthalpy of Fusion	30.35	kJ·mol⁻¹	[4]

Formation of Cis-Pinonic Acid in the Atmosphere

Cis-pinonic acid is primarily formed in the atmosphere through the oxidation of α-pinene, a volatile organic compound emitted in large quantities by vegetation.[5][6] The main atmospheric oxidants responsible for this transformation are ozone (O₃) and the hydroxyl radical (OH).[5]

Oxidation by Ozone (Ozonolysis)

The reaction of α-pinene with ozone is a major pathway for the formation of cis-pinonic acid.[7] This reaction proceeds through the formation of a primary ozonide, which subsequently decomposes to form a Criegee intermediate. A series of subsequent reactions then lead to the formation of cis-pinonic acid among other products.[7]

Oxidation by Hydroxyl Radical (OH)

During the daytime, the reaction of α-pinene with the hydroxyl radical is another significant formation pathway for cis-pinonic acid.[7] This reaction is initiated by the addition of the OH radical to the double bond of α-pinene, followed by a sequence of reactions involving molecular oxygen and nitrogen oxides (NOx).[7]

References

• 1. Photo-oxidation of pinic acid in the aqueous phase: a mechanistic investigation under acidic and basic pH conditions - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D1EA00031D [pubs.rsc.org]
• 2. cis-Pinonic acid | C10H16O3 | CID 239867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 蒎酮酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of Gas-Phase and Aqueous-Phase Formation of cis-Pinic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinic acid, a C9-dicarboxylic acid, is a prominent oxidation product of α-pinene, one of the most abundant biogenic volatile organic compounds (BVOCs) emitted by terrestrial vegetation. Its presence in the atmosphere is a key factor in the formation and growth of secondary organic aerosols (SOAs), which have significant implications for air quality, climate, and human health. The formation of cis-pinic acid can proceed through complex reaction pathways in both the gas phase and the aqueous phase. Understanding the nuances of these formation routes is critical for accurate atmospheric modeling and for toxicological studies relevant to drug development and environmental health. This technical guide provides a comprehensive overview of the gas-phase and aqueous-phase formation of cis-pinic acid, presenting quantitative data, detailed experimental protocols, and reaction pathway visualizations.

Gas-Phase Formation of cis-Pinic Acid

The primary pathways for the gas-phase formation of cis-pinic acid involve the oxidation of α-pinene by ozone (O₃) and hydroxyl radicals (OH).[1]

Ozonolysis of α-Pinene

The reaction of α-pinene with ozone is a major atmospheric source of cis-pinic acid.[1] The mechanism begins with the addition of ozone to the double bond of α-pinene, forming a primary ozonide. This unstable intermediate rapidly decomposes into two Criegee intermediates. Subsequent reactions of these Criegee intermediates lead to a variety of products, including cis-pinic acid.[1]

Photooxidation by OH Radicals

During the daytime, the reaction of α-pinene with the hydroxyl radical (OH) is another significant formation pathway for cis-pinic acid. This reaction is initiated by the addition of the OH radical to the double bond of α-pinene, followed by a series of reactions involving molecular oxygen (O₂) and nitrogen oxides (NOx).[1]

Aqueous-Phase Formation of cis-Pinic Acid

cis-Pinic acid can also be formed in atmospheric aqueous phases such as cloud and fog droplets, and aerosol liquid water. This typically involves the aqueous-phase oxidation of water-soluble products of gas-phase α-pinene oxidation.

OH Radical Oxidation in the Aqueous Phase

Water-soluble secondary organic aerosols derived from the gas-phase oxidation of α-pinene can be further oxidized by OH radicals in the aqueous phase.[2][3] Precursors such as cis-pinonic acid, which partition into the aqueous phase, can undergo oxidation to form cis-pinic acid and other products.[4] The reaction rate constants for these aqueous-phase reactions are comparable to their gas-phase counterparts, indicating that this is a significant transformation pathway.[5]

Quantitative Data on cis-Pinic Acid Formation

The following tables summarize key quantitative data related to the gas-phase and aqueous-phase formation of cis-pinic acid.

Table 1: Gas-Phase Reaction Rate Coefficients

Reactant	Oxidant	Rate Coefficient (cm³ molecule⁻¹ s⁻¹)	Temperature (K)	Reference
α-pinene	O₃	8.66 x 10⁻¹⁷	298	[6]
α-pinene	OH	5.33 x 10⁻¹¹	298	[7]

Table 2: Aqueous-Phase Reaction Rate Coefficients

Reactant	Oxidant	Rate Coefficient (M⁻¹ s⁻¹)	pH	Temperature (K)	Reference
cis-Pinonic Acid	OH	(3.6 ± 0.3) x 10⁹	2	298	[4][5]
Pinic Acid	OH	(2.4 ± 0.1) x 10⁹	-	298	[5]

Table 3: Molar Yields of cis-Pinic Acid from α-Pinene Ozonolysis

Experimental Conditions	Molar Yield (%)	Reference
Smog Chamber, Dry Conditions	Varies with SOA mass loading	[8]
Flow Tube Reactor	Not explicitly stated for cis-pinic acid alone	[9]

Experimental Protocols

Gas-Phase Formation: Smog Chamber Experiment

This protocol describes a typical smog chamber experiment for studying the formation of cis-pinic acid from the ozonolysis of α-pinene.

• Chamber Preparation: The smog chamber (e.g., a 30 m³ FEP Teflon film reactor) is thoroughly cleaned by flushing with purified air to minimize background contaminants.

• Reactant Injection:

  • A known concentration of α-pinene is injected into the chamber.

  • Ozone (O₃) is introduced into the chamber.

  • An OH scavenger (e.g., cyclohexane) may be added to isolate the ozonolysis pathway.[6]

• Reaction Conditions: The experiment is conducted under controlled temperature and humidity, typically in the dark to prevent photo-oxidation.

• Sampling and Analysis:

  • Gas-phase concentrations of α-pinene and ozone are monitored over time using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Fourier-Transform Infrared Spectroscopy (FTIR).

  • Aerosol particle size distribution and mass concentration are measured using a Scanning Mobility Particle Sizer (SMPS) and an Aerosol Mass Spectrometer (AMS).

  • Aerosol samples are collected on filters for subsequent chemical analysis.

• Quantification of cis-Pinic Acid:

  • The filter is extracted with a suitable solvent (e.g., methanol).

  • The extract is analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) or GC-MS after derivatization to quantify the concentration of cis-pinic acid.[10][11]

Aqueous-Phase Formation: Photoreactor Experiment

This protocol outlines a typical experiment for investigating the aqueous-phase formation of cis-pinic acid from the OH radical-initiated oxidation of its precursors.

• Reactor Setup: A jacketed, Pyrex reaction flask is used as the aqueous photoreactor, maintained at a constant temperature (e.g., 298 K).[2]

• Reactant Solution:

  • A solution of a water-soluble α-pinene oxidation product (e.g., cis-pinonic acid) is prepared in purified water.

  • An OH radical precursor, such as hydrogen peroxide (H₂O₂), is added to the solution.[2]

• Initiation of Reaction: The solution is irradiated with UV lamps (e.g., peak emission at 310 nm) to photolyze the H₂O₂ and generate OH radicals.[2]

• Sampling: Aliquots of the reaction solution are collected at regular time intervals. The reaction in the aliquots is quenched, for example, by adding a substance that removes the remaining oxidant.

• Analysis:

  • The samples are analyzed using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) to identify and quantify the reaction products, including cis-pinic acid.

  • The decay of the precursor and the formation of products are monitored over time to determine reaction kinetics.

Visualizations of Formation Pathways

The following diagrams illustrate the generalized pathways for the formation of cis-pinic acid in the gas and aqueous phases.

Gas-Phase Formation Pathways

Aqueous-Phase Formation Pathway

Conclusion

The formation of cis-pinic acid is a complex process that occurs through distinct yet interconnected pathways in the gas and aqueous phases. The gas-phase reactions of α-pinene with ozone and OH radicals are the primary initial sources, while aqueous-phase oxidation of water-soluble secondary organic aerosol components represents a significant transformation pathway. For researchers in atmospheric science, a detailed understanding of these mechanisms and their governing kinetics is crucial for improving models of air quality and climate. For professionals in drug development and toxicology, the characterization of these atmospheric transformation products is essential for assessing the potential health impacts of biogenic emissions and their derivatives. The experimental protocols and quantitative data presented in this guide provide a solid foundation for further research in these critical areas.

References

• 1. benchchem.com [benchchem.com]
• 2. Aging of α-Pinene Secondary Organic Aerosol by Hydroxyl Radicals in the Aqueous Phase: Kinetics and Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. [Determination of rate constants of gas-phase reactions of alpha-pinene and beta-pinene with ozone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Isolating α-Pinene Ozonolysis Pathways Reveals New Insights into Peroxy Radical Chemistry and Secondary Organic Aerosol Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Cis-Pinic Acid: A Key Biogenic Marker for Secondary Organic Aerosols

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Cis-pinic acid, a C9-dicarboxylic acid, stands as a significant molecular marker for secondary organic aerosols (SOAs) originating from the atmospheric oxidation of biogenic volatile organic compounds (BVOCs), primarily α-pinene and β-pinene.[1] These pinenes are among the most abundant BVOCs emitted by terrestrial vegetation.[1] The scientific community's focus on cis-pinic acid stems from its crucial role in the formation and growth of SOAs, which have profound implications for air quality, climate, and human health.[1] This technical guide provides a comprehensive overview of cis-pinic acid, detailing its atmospheric formation, quantitative data on its prevalence, and in-depth experimental protocols for its analysis.

Atmospheric Significance and Formation

Cis-pinic acid is a major product of the atmospheric oxidation of α-pinene and β-pinene.[1][2] Its low volatility allows it to readily partition into the particle phase, contributing significantly to the mass of SOAs.[1] It is considered a key component of SOA formed from the ozonolysis of α-pinene and is often used as a tracer for SOA originating from biogenic sources.[1] Furthermore, cis-pinic acid is implicated in the initial stages of new aerosol particle formation through nucleation.[1]

The primary atmospheric formation routes of cis-pinic acid are through the gas-phase oxidation of α-pinene and β-pinene by ozone (O₃) and hydroxyl radicals (OH).[1]

• Ozonolysis: The reaction of α-pinene with ozone is a major source of cis-pinic acid.[1] The process involves the formation of a primary ozonide which then decomposes into a Criegee intermediate. Subsequent reactions of this intermediate lead to the formation of various products, including cis-pinic acid.[1][3]

• Photooxidation by OH Radicals: Particularly during the daytime, the reaction of α-pinene with the hydroxyl radical (OH) is another significant pathway for cis-pinic acid formation.[1] This reaction proceeds via the addition of OH to the double bond of α-pinene, followed by a series of reactions involving oxygen and nitrogen oxides (NOx).[1]

The chirality of the precursor α-pinene molecule, which exists as (+)-α-pinene and (-)-α-pinene enantiomers, can be retained during these oxidation reactions, leading to the presence of chiral cis-pinic acid in aerosols.[4] This transfer of chirality indicates that the enantiomeric ratio of cis-pinic acid can serve as a tracer for the emissions of its biogenic precursors.[4]

Quantitative Data

The atmospheric concentration and formation yield of cis-pinic acid have been quantified in various studies. The following tables summarize key quantitative data.

Table 1: Atmospheric Concentrations of cis-Pinic Acid

Location	Concentration Range (ng m⁻³)	Measurement Period/Conditions	Reference
Amazon Rainforest (ATTO site)	0.09 - 9	Dry and wet seasons (2018-2019)	[1]
Boreal Forest (SMEAR II station, Finland)	Median: 7.7 (PM₁)	July-August 2005	[1]
Xitou Forest (Taiwan)	Up to 50	-	[1]

Table 2: Molar Yields of cis-Pinic Acid from Precursors in Smog Chamber Experiments

Precursor	Oxidant	Molar Yield (%)	Conditions	Reference
α-pinene	O₃	0.1 - 3	Smog chamber experiments	[1]
β-pinene	O₃	0.1 - 3	Smog chamber experiments	[1]

Table 3: Enantiomeric Composition of cis-Pinic Acid at the Amazon Tall Tower Observatory (ATTO)

Season	Altitude (m)	(+)-cis-pinic acid (ng m⁻³)	(-)-cis-pinic acid (ng m⁻³)	Enantiomeric Ratio ((+)/(-))	Reference
Dry Season (Oct 2018)	320	0.027 ± 0.002	0.113 ± 0.023	4.9 ± 0.1	[4]
Wet Season (Mar 2019)	320	0.026 ± 0.020	0.077 ± 0.059	5.8 ± 0.1	[4]
Dry Season (Sep 2019)	320	-	-	5.30 ± 0.09	[4]

Experimental Protocols

The analysis of cis-pinic acid in atmospheric aerosols involves a series of steps from sample collection to chemical analysis.

Aerosol Sample Collection

• High-Volume Samplers: Particulate matter is collected on filters (e.g., quartz fiber or Teflon) using high-volume samplers for subsequent offline analysis.[1][5]

• Particle-Into-Liquid Sampler (PILS): This technique allows for the collection of water-soluble components of atmospheric aerosols with high time resolution.[1]

Sample Preparation: Extraction and Derivatization

• Solvent Extraction: The collected aerosol filters are cut into small pieces. The organic compounds are then extracted from the filter material using a suitable solvent, often a mixture of methanol (B129727) and dichloromethane (B109758) or water and methanol.[4][5][6] The extraction is typically performed multiple times using sonication or a rotary shaker.[4][6][7]

• Concentration: The combined extracts are filtered and then evaporated to dryness under a gentle stream of nitrogen.[4][6] The residue is then reconstituted in a suitable solvent for analysis.[4]

• Derivatization (for GC-MS analysis): Due to the low volatility of carboxylic acids like cis-pinic acid, a derivatization step is often required before GC-MS analysis to convert them into more volatile esters.[5] A common method is methylation using BF₃-methanol, where the dried extract is heated with the reagent.[7]

Chemical Analysis

Two primary analytical techniques are employed for the quantification of cis-pinic acid: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS or LC-MS).

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Principle: A highly sensitive technique for the identification and quantification of volatile and semi-volatile organic compounds.[1]

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Carrier Gas: Helium is typically used at a constant flow rate.[7]

  • Oven Program: A temperature gradient is applied, starting at a low temperature and ramping up to a final high temperature to separate compounds based on their boiling points.[7]

  • MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, and for higher sensitivity, selected ion monitoring (SIM) can be used to target specific ions of the derivatized cis-pinic acid.[7]

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS):

  • Principle: This technique is well-suited for the analysis of polar, non-volatile compounds like cis-pinic acid without the need for derivatization.[1]

  • Instrumentation: An HPLC or UHPLC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or TOF).[4][5]

  • Chromatographic Separation: A reversed-phase column (e.g., C18) is commonly used.[7] For chiral analysis, a two-dimensional LC system (2D LC-MS) is employed, with a reversed-phase column in the first dimension and a chiral column in the second dimension.[4][8]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with an acid additive like formic acid, is used.[4][5]

  • Ionization Source: Electrospray ionization (ESI) in negative ion mode is typically used to deprotonate the carboxylic acid, detecting the [M-H]⁻ ion of cis-pinic acid at an m/z of 185.0819.[4][5]

  • Mass Analyzer: For high selectivity and quantification, a triple quadrupole or high-resolution mass spectrometer is used, often in multiple reaction monitoring (MRM) mode.[5]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Atmospheric formation pathway of cis-pinic acid from pinene precursors.

Caption: Experimental workflow for the analysis of cis-pinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. amt.copernicus.org [amt.copernicus.org]
• 7. benchchem.com [benchchem.com]
• 8. AMT - Method development and application for the analysis of chiral organic marker species in ice cores [amt.copernicus.org]

An In-depth Technical Guide to the Chemical Structure and Isomers of Pinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, isomers, and relevant experimental protocols for pinic acid. The information is tailored for professionals in research, science, and drug development, with a focus on clear data presentation and detailed methodologies.

Chemical Structure of Pinic Acid

Pinic acid, a dicarboxylic acid, is a significant oxidation product of α-pinene, a major component of turpentine. Its chemical properties and stereochemistry are of considerable interest in atmospheric chemistry and as a potential building block in chemical synthesis.

The fundamental structure of pinic acid is 3-(carboxymethyl)-2,2-dimethylcyclobutane-1-carboxylic acid.[1] This structure consists of a cyclobutane (B1203170) ring with two carboxylic acid groups and two methyl groups.

Key Identifiers:

• IUPAC Name: 3-(carboxymethyl)-2,2-dimethylcyclobutane-1-carboxylic acid[1]

• Molecular Formula: C₉H₁₄O₄[1][2]

• Canonical SMILES: CC1(C(CC1C(=O)O)CC(=O)O)C[2][3]

• InChI: InChI=1S/C9H14O4/c1-9(2)5(4-7(10)11)3-6(9)8(12)13/h5-6H,3-4H2,1-2H3,(H,10,11)(H,12,13)[1][2]

• InChIKey: LEVONNIFUFSRKZ-UHFFFAOYSA-N[1][2]

• CAS Number: 473-73-4[1]

Chemical structure of pinic acid.

Isomers of Pinic Acid

Pinic acid exists as multiple isomers, primarily due to the presence of chiral centers in its cyclobutane ring. The most significant isomers are the stereoisomers, specifically enantiomers, which are non-superimposable mirror images of each other. The stereochemistry of pinic acid is directly related to the enantiomeric form of its precursor, α-pinene.[4]

The oxidation of (+)-α-pinene and (-)-α-pinene leads to the formation of the corresponding enantiomers of cis-pinic acid.[4] The study of the enantiomeric distribution of pinic acid in the atmosphere provides valuable information about the sources and atmospheric processing of biogenic volatile organic compounds.[4]

Relationship between α-pinene enantiomers and pinic acid isomers.

Physicochemical and Quantitative Data

The following table summarizes key physicochemical properties of pinic acid.

Property	Value	Source
Molecular Weight	186.20 g/mol	[1]
Boiling Point	362.7°C at 760 mmHg	[3]
Flash Point	187.3°C	[3]
Density	1.21 g/cm³	[3]
Vapor Pressure	3.02E-06 mmHg at 25°C	[3]
Hydrogen Bond Donor Count	2	[3]
Hydrogen Bond Acceptor Count	4	[3]
Rotatable Bond Count	3	[3]
Exact Mass	186.08920892	[3]
Complexity	244	[3]
XLogP3	0.8	[3]

Experimental Protocols

Synthesis of rel-cis-Pinic Acid from α-Pinene via Oxidation with KMnO₄

This protocol is adapted from procedures described in the literature for the synthesis of rel-cis-pinic acid from α-pinene using potassium permanganate (B83412) as the oxidizing agent.[5]

Materials:

• α-pinene

• Potassium permanganate (KMnO₄)

• Ammonium (B1175870) sulfate

• Water

• Sodium thiosulfate (B1220275)

• Diethyl ether

• Anhydrous sodium sulfate

• Hydrochloric acid

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, combine α-pinene, ammonium sulfate, and water.

• Cool the mixture in an ice bath.

• Slowly add a solution of potassium permanganate (KMnO₄) to the cooled mixture while stirring vigorously. Maintain the temperature below 10°C.

• After the addition is complete, continue stirring until the purple color of the permanganate has disappeared.

• If any purple color remains, add sodium thiosulfate until the solution becomes colorless.

• Filter the mixture to remove manganese dioxide.

• Acidify the aqueous phase to pH 1 with hydrochloric acid.

• Extract the acidified aqueous phase five times with diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to obtain the crude rel-cis-pinic acid.

• The crude product can be further purified by recrystallization or column chromatography.

Analysis of Pinic Acid Enantiomers by HPLC-MS

This protocol outlines a general procedure for the separation and quantification of pinic acid enantiomers using high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS).[6]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Chiral chromatography column

• Mass Spectrometer (MS) with an appropriate ionization source (e.g., Electrospray Ionization - ESI)

Procedure:

• Sample Preparation: Prepare a standard solution of pinic acid or extract it from the sample matrix (e.g., aerosol filter samples). The extraction typically involves a suitable organic solvent.

• Chromatographic Separation:

  • Equilibrate the chiral column with the mobile phase. The mobile phase composition will depend on the specific column and enantiomers being separated. .

  • Inject the prepared sample into the HPLC system.

  • Run a gradient or isocratic elution method to achieve baseline separation of the enantiomers.

• Mass Spectrometric Detection:

  • The eluent from the HPLC is introduced into the mass spectrometer.

  • Set the mass spectrometer to monitor for the specific m/z of the deprotonated pinic acid molecule ([M-H]⁻), which is 185.0819.[7]

  • Acquire data in either full scan mode or selected ion monitoring (SIM) mode for higher sensitivity.

• Quantification:

  • Generate a calibration curve using standards of known concentrations for each enantiomer.

  • Integrate the peak areas of the separated enantiomers in the chromatogram of the sample.

  • Calculate the concentration of each enantiomer in the sample by comparing its peak area to the calibration curve.

Workflow for the analysis of pinic acid enantiomers.

References

• 1. Pinic acid | C9H14O4 | CID 10131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pinic acid - Wikidata [wikidata.org]
• 3. Pinic acid｜lookchem [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. acp.copernicus.org [acp.copernicus.org]
• 7. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]

An In-depth Technical Guide to the Atmospheric Lifetime and Degradation of Cis-Pinic Acid

Introduction

Cis-pinic acid (C₉H₁₄O₄) is a C9-dicarboxylic acid that represents a significant fraction of secondary organic aerosol (SOA) mass in the atmosphere.[1] It is primarily formed from the gas-phase oxidation of abundant biogenic volatile organic compounds (BVOCs), namely α-pinene and β-pinene, which are emitted in large quantities by terrestrial vegetation.[1][2] As a low-volatility, water-soluble compound, cis-pinic acid readily partitions into the particle and aqueous phases, where it can influence the physicochemical properties of aerosols, such as their ability to act as cloud condensation nuclei (CCN).[1][2] Understanding the atmospheric fate of cis-pinic acid is therefore crucial for accurately modeling SOA formation, air quality, and climate. This guide provides a comprehensive overview of its atmospheric lifetime, degradation pathways, and the experimental methodologies used in its study.

Data Presentation: Physicochemical and Kinetic Parameters

The atmospheric behavior of cis-pinic acid is governed by its physical properties and reactivity towards atmospheric oxidants. Quantitative data are summarized in the tables below.

Table 1: Physicochemical Properties and Reaction Rate Coefficients for Cis-Pinic Acid

Parameter	Value	Phase	Reference / Note
Molecular Formula	C₉H₁₄O₄	-	[1]
Molecular Weight	186.20 g/mol	-	[2]
Functional Groups	Dicarboxylic acid	-	[2]
kOH with OH radicals	(2.1 ± 0.2) x 10⁹ M⁻¹s⁻¹	Aqueous	[3][4]
kOH with OH radicals	(1.5 ± 0.2) x 10⁻¹¹ cm³ molecule⁻¹s⁻¹	Gas	Estimated via Structure-Activity Relationship (SAR)[5]
Photolysis	Negligible	Gas & Aqueous	Lacks a suitable chromophore (e.g., carbonyl group)[5][6]
Ozonolysis	Negligible	Gas & Aqueous	As a saturated dicarboxylic acid, reaction with O₃ is extremely slow.

Table 2: Calculated Atmospheric Lifetimes of Cis-Pinic Acid

Degradation Pathway	Assumed Oxidant Conc.	Calculated Lifetime (τ)	Phase	Notes
Reaction with OH	[OH] = 1 x 10⁻⁶ M (Typical Cloudwater)	~5.5 days	Aqueous	Dominant loss process in the aqueous phase.[3][4]
Reaction with OH	[OH] = 2 x 10⁶ molecules cm⁻³ (24h avg.)	~2.2 days	Gas	Lifetime based on the estimated SAR-derived rate constant.

Atmospheric Formation and Degradation Pathways

The atmospheric lifecycle of cis-pinic acid involves its formation from precursors followed by its own degradation, primarily through oxidation by hydroxyl (OH) radicals.

Formation from α-Pinene Ozonolysis

The principal atmospheric source of cis-pinic acid is the gas-phase ozonolysis of α-pinene. The reaction proceeds through the formation of a Criegee intermediate, which undergoes subsequent reactions to yield a variety of products, including cis-pinic acid.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Aging of α-Pinene Secondary Organic Aerosol by Hydroxyl Radicals in the Aqueous Phase: Kinetics and Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Historical Perspective on Pinic Acid Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinic acid, a dicarboxylic acid derived from the atmospheric oxidation of pinenes, has been a subject of scientific inquiry for decades. Its journey from a laboratory curiosity to a key molecule in understanding atmospheric chemistry provides a fascinating case study in the evolution of environmental science. This technical guide offers a comprehensive historical perspective on pinic acid research, detailing its discovery, the evolution of its synthesis and analysis, and its significance in the formation of secondary organic aerosols (SOAs). While the primary focus of pinic acid research has been its role in atmospheric processes, this guide will also address the current state of knowledge regarding its biological activities, or lack thereof, to provide a complete picture for the drug development community.

The Discovery and Early Years: From Ozonolysis to Atmospheric Relevance

Pinic acid was first identified in 1955 as a product of the liquid-phase ozonolysis of α-pinene.[1][2] For several decades following its initial discovery, research on pinic acid remained largely within the realm of fundamental organic chemistry. However, its atmospheric importance was not recognized until 1997 .[1] A series of smog chamber experiments revealed that cis-pinic acid is a significant condensed-phase product from the ozonolysis of both α-pinene and β-pinene, establishing it as a crucial component of SOAs.[1] This discovery marked a turning point, shifting the focus of pinic acid research towards atmospheric science, where it has since played a pivotal role in understanding air quality and climate.[1]

Physicochemical Properties: A Summary of Key Data

The study of pinic acid's physical and chemical properties has been essential for modeling its behavior in the atmosphere. The following table summarizes key physicochemical data for cis-pinic acid.

Property	Value	Reference(s)
Molecular Formula	C₉H₁₄O₄	[3]
Molecular Weight	186.20 g/mol	[3]
CAS Number	473-73-4	[3]
Melting Temperature	364.32 K	[4][5]
Enthalpy of Fusion	Varies (e.g., reported as relatively high)	[4][5]
Water Solubility	Better solubility than monocarboxylic acids like pinonic acid	[4][5]

Atmospheric Formation of Pinic Acid: Key Pathways

The primary routes for pinic acid formation in the atmosphere involve the gas-phase oxidation of α-pinene and β-pinene, which are abundant biogenic volatile organic compounds (BVOCs) emitted by vegetation.[1] The two main oxidants responsible for this transformation are ozone (O₃) and the hydroxyl radical (OH).

Ozonolysis Pathway

The reaction of α-pinene with ozone is a major atmospheric source of pinic acid.[1] This process is initiated by the addition of ozone to the double bond of α-pinene, forming an unstable primary ozonide. This intermediate rapidly decomposes into a Criegee intermediate, which then undergoes a series of reactions to form various products, including pinic acid.[1]

Caption: Simplified formation pathway of pinic acid from α-pinene ozonolysis.

Photooxidation by Hydroxyl Radicals

During the daytime, the reaction of α-pinene with the hydroxyl radical (OH) is another significant pathway for pinic acid formation.[1] This reaction begins with the addition of the OH radical to the double bond of α-pinene, followed by a cascade of reactions involving molecular oxygen (O₂) and nitrogen oxides (NOx) that ultimately yield pinic acid.[1]

Experimental Methodologies: A Historical Overview

The experimental techniques used to study pinic acid have evolved significantly over time, from early synthetic organic chemistry methods to sophisticated atmospheric simulation and analytical techniques.

Early Synthesis: Ozonolysis of α-Pinene

The initial identification of pinic acid relied on liquid-phase ozonolysis of α-pinene. A general protocol for such a synthesis involves:

• Reaction Setup : Dissolving α-pinene in a suitable solvent (e.g., ethyl acetate) and cooling the solution to a low temperature (e.g., -78°C).

• Ozonolysis : Bubbling ozone gas through the solution until the reaction is complete, often indicated by a color change.

• Workup : Quenching the reaction with a reducing agent (e.g., dimethyl sulfide) to decompose the ozonide.

• Purification : Extracting and purifying the resulting pinic acid using techniques such as column chromatography or recrystallization.

Modern Atmospheric Simulation: Smog Chamber Experiments

To study the atmospheric formation of pinic acid under controlled conditions, researchers utilize atmospheric simulation chambers, also known as smog chambers.[1] A typical experimental workflow is as follows:

• Chamber Preparation : The chamber, a large Teflon bag, is flushed with purified air to remove any contaminants.

• Injection of Precursors : Known concentrations of α-pinene and an oxidant precursor (e.g., ozone or a source of OH radicals) are injected into the chamber.

• Reaction Initiation : The reaction is initiated, often by turning on UV lights to generate OH radicals.

• Monitoring : The concentrations of reactants and products, including gaseous and particulate pinic acid, are monitored in real-time using advanced analytical instruments such as Chemical Ionization Mass Spectrometry (CIMS) and Aerosol Mass Spectrometry (AMS).

• Data Analysis : The collected data is used to determine reaction kinetics, product yields, and the contribution of pinic acid to SOA formation.

Caption: General workflow for smog chamber studies of pinic acid formation.

Biological Activity and Signaling Pathways: An Unexplored Frontier

A comprehensive search of the scientific literature reveals a significant gap in the understanding of pinic acid's biological effects. To date, research has been overwhelmingly focused on its role in atmospheric chemistry. There is a notable absence of studies investigating the potential for pinic acid to interact with biological systems, including any cellular signaling pathways.

Therefore, for the drug development community, pinic acid remains a largely unexplored molecule. There is currently no evidence to suggest that it possesses any therapeutic properties or engages in specific signaling cascades within human cells. This presents both a challenge and an opportunity. The lack of existing data means that any investigation into its biological activity would be breaking new ground. Future research could explore its potential for cytotoxicity, anti-inflammatory effects, or interactions with specific cellular targets, but such studies would be starting from a baseline of no prior biological characterization.

Conclusion

The historical trajectory of pinic acid research has been one of a molecule that transitioned from a chemical curiosity to a cornerstone of atmospheric science. Its discovery and the subsequent elucidation of its formation pathways have been instrumental in advancing our understanding of secondary organic aerosol formation and its impact on air quality and climate. While the atmospheric chemistry of pinic acid is a mature field of study, its biological properties remain a complete unknown. For researchers in drug development, pinic acid represents a blank slate, with no currently known signaling pathways or biological activities. This highlights a potential, albeit speculative, area for future exploratory research.

References

• 1. benchchem.com [benchchem.com]
• 2. PINONIC ACID CAS#: 473-72-3 [m.chemicalbook.com]
• 3. Pinic acid | C9H14O4 | CID 10131 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products [agris.fao.org]
• 5. researchgate.net [researchgate.net]

Theoretical Pathways to cis-Pinic Acid: An In-depth Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinic acid, a C9-dicarboxylic acid, is a significant oxidation product of α-pinene, a major biogenic volatile organic compound emitted by coniferous trees. Its presence in atmospheric aerosols has implications for air quality and climate. Understanding the mechanisms of its formation is crucial for accurate atmospheric modeling and for assessing the environmental impact of biogenic emissions. This technical guide provides a detailed overview of the theoretically elucidated mechanisms of cis-pinic acid formation, with a focus on the computational studies that have mapped out the complex reaction pathways.

Core Formation Pathway: Ozonolysis of α-Pinene

The primary and most extensively studied pathway to the formation of cis-pinic acid in the atmosphere is the gas-phase ozonolysis of α-pinene.[1] This multi-step reaction proceeds through several highly reactive intermediates. Theoretical studies, primarily employing Density Functional Theory (DFT), have been instrumental in elucidating the energetics and structures of the species involved.

The initial step is the cycloaddition of ozone (O₃) to the double bond of α-pinene, forming a highly unstable primary ozonide (POZ). This intermediate rapidly decomposes through two main channels, yielding two different stabilized Criegee intermediates (sCI) and a corresponding carbonyl compound.

Visualization of the Initial Ozonolysis Steps

The following diagram illustrates the initial stages of α-pinene ozonolysis, leading to the formation of the two primary Criegee intermediates.

Caption: Initial ozonolysis of α-pinene to form two Criegee intermediates.

The Criegee Intermediate Pathways to cis-Pinic Acid

Following their formation, the Criegee intermediates undergo a series of complex unimolecular and bimolecular reactions. Theoretical studies have focused on two primary mechanisms for the formation of cis-pinic acid, often referred to as the "Jenkin pathway" and the "Winterhalter pathway." Both pathways converge on the formation of a key C9 acyloxy radical intermediate.

The Jenkin Pathway

The mechanism proposed by Jenkin et al. (2000) involves the isomerization of a C9 acyloxy radical intermediate.[2] This radical is formed from the initial Criegee intermediate. The subsequent steps involve the addition of molecular oxygen to form an acylperoxy radical, which then reacts further to yield cis-pinic acid.

The Winterhalter Pathway

A related mechanism, with contributions from the work of Winterhalter et al. (2000), also proceeds through a C9 acylperoxy radical.[2] This pathway involves an intramolecular rearrangement of a perpinalic acid intermediate.

Visualization of the Criegee Intermediate to cis-Pinic Acid Transformation

The following diagram outlines the key steps in the transformation of the Criegee intermediate to cis-pinic acid, incorporating elements from both the Jenkin and Winterhalter pathways.

Caption: Key mechanistic steps from the Criegee intermediate to cis-pinic acid.

Quantitative Theoretical Data

Computational studies have provided valuable quantitative data on the energetics of these reaction pathways. The following table summarizes key calculated energy values for the ozonolysis of α-pinene and subsequent reactions. The values are typically reported as activation energies (Ea) or reaction enthalpies (ΔH) in kcal/mol.

Reaction Step	Parameter	Calculated Value (kcal/mol)	Computational Method	Reference
α-pinene + O₃ → Primary Ozonide	ΔH	-55.1	B3LYP/6-31G(d,p)	[3]
Primary Ozonide → Criegee Intermediate + Carbonyl	Ea	12.2 - 17.5	B3LYP/6-31G(d,p)	[3]
Criegee Intermediate → Vinyl Hydroperoxide	Ea	~16-20	Varies	[4]
Acyloxy Radical Isomerization	Ea	Varies	Varies	[2]

Note: The exact values can vary depending on the level of theory and basis set used in the calculations. This table provides representative values from the literature.

Experimental and Computational Protocols

The theoretical studies cited in this guide primarily employ quantum mechanical methods to model the reaction pathways. A typical computational protocol involves the following steps:

• Geometry Optimization: The three-dimensional structures of reactants, intermediates, transition states, and products are optimized to find the lowest energy conformation on the potential energy surface. Common DFT functionals used for this purpose include B3LYP and M06-2X, often paired with basis sets like 6-31G(d,p) or larger.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometries to confirm that they correspond to energy minima (for stable species) or first-order saddle points (for transition states). These calculations also provide zero-point vibrational energies (ZPVE) which are used to correct the electronic energies.

• Single-Point Energy Calculations: To obtain more accurate energies, single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set, such as CCSD(T) or aug-cc-pVTZ.

• Reaction Pathway Analysis: Intrinsic Reaction Coordinate (IRC) calculations are often performed to confirm that a transition state connects the correct reactants and products.

• Kinetic Modeling: For more detailed analysis, Rice-Ramsperger-Kassel-Marcus (RRKM) theory combined with master equation (ME) modeling is sometimes used to calculate pressure- and temperature-dependent rate constants.[3]

The following diagram illustrates a typical workflow for these theoretical investigations.

Caption: A generalized workflow for theoretical studies of reaction mechanisms.

Conclusion

Theoretical and computational chemistry have provided invaluable insights into the complex mechanisms of cis-pinic acid formation from the ozonolysis of α-pinene. While the overall pathways involving Criegee intermediates and subsequent radical reactions are now broadly understood, further research is needed to refine the quantitative details of the potential energy surfaces and to fully account for the influence of atmospheric conditions on product yields. The continued synergy between experimental and theoretical studies will be crucial for developing a complete and predictive understanding of secondary organic aerosol formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficient scavenging of Criegee intermediates on water by surface-active cis-pinonic acid - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. acp.copernicus.org [acp.copernicus.org]
• 4. osti.gov [osti.gov]

Protocols & Analytical Methods

Application Note: Quantification of cis-Pinic Acid using Gas Chromatography-Mass Spectrometry (GC/MS) with Derivatization

Audience: Researchers, scientists, and drug development professionals.

Introduction

cis-Pinic acid, a C9-dicarboxylic acid, is a significant oxidation product of atmospheric α-pinene and β-pinene, which are abundant biogenic volatile organic compounds (BVOCs).[1][2] Its quantification is critical for understanding atmospheric chemistry, the formation of secondary organic aerosols (SOA), and its potential effects on climate and health.[2] In other scientific fields, the precise analysis of dicarboxylic acids is vital for metabolic studies and as intermediates in drug development.[2] Due to the low volatility and high polarity of cis-pinic acid, direct analysis by Gas Chromatography-Mass Spectrometry (GC/MS) is challenging.[3] Therefore, a derivatization step is required to convert the carboxylic acid groups into more volatile derivatives, enhancing chromatographic performance and sensitivity.[2][3] This document provides detailed protocols for the analysis of cis-pinic acid by GC/MS following derivatization by silylation or esterification.

Comparison of Derivatization Agents for GC/MS Analysis

The two most common derivatization methods for analyzing dicarboxylic acids like cis-pinic acid via GC/MS are silylation and esterification.[3] Silylation, often using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), converts the carboxylic acid groups into their corresponding trimethylsilyl (B98337) (TMS) esters.[3][4] Esterification, commonly performed with boron trifluoride in methanol (B129727) (BF₃-Methanol), converts the acid to its methyl ester derivative.[3][5] The choice of agent is critical and depends on factors like reaction efficiency, derivative stability, and required sensitivity.[3]

Table 1: Performance Comparison of Common Derivatization Agents for cis-Pinic Acid

Parameter	BSTFA (Silylation)	BF₃-Methanol (Esterification)
Derivative	Trimethylsilyl (TMS) ester	Methyl ester
Reaction Conditions	70°C for 1-2 hours.[3] Requires anhydrous conditions as water interferes with the reaction.[2]	50-60°C for 30-60 minutes.[5][6]
Advantages	Highly reactive and versatile, derivatizing other functional groups like hydroxyls.[4][6] By-products are highly volatile, minimizing chromatographic interference.[7]	Reagents are relatively common and cost-effective. The resulting methyl esters are stable.[4][8]
Disadvantages	Derivatives can be sensitive to hydrolysis.[4]	May not be suitable for compounds with other sensitive functional groups. The reaction requires quenching and extraction steps.[3]
Limit of Detection (LOD)	Generally provides low detection limits. LODs of 5–40 pg have been reported for silylation of most acids.[9]	Can achieve very low detection limits, reported as ≤ 4 ng m⁻³ in some studies.[3]

Experimental Protocols

Protocol 1: Sample Preparation from Aerosol Filters

This protocol is adapted for the extraction of cis-pinic acid from filter samples prior to derivatization.

• Extraction: Cut the filter sample into small pieces and place them into a clean extraction vial.[2]

• Solvent Addition: Add a known volume of a suitable solvent, such as methanol (e.g., 5 mL).[2]

• Sonication: Sonicate the sample for 30-45 minutes in an ice bath to facilitate extraction while preventing analyte degradation from heat.[2]

• Filtration: Filter the extract through a 0.22 µm syringe filter to remove any particulate matter.[2]

• Drying: Evaporate the solvent from a known aliquot of the extract to complete dryness under a gentle stream of nitrogen. This step is critical, especially for silylation, as water interferes with the reaction.[2][3] The dried residue is now ready for derivatization.

Protocol 2: Derivatization with BSTFA (Silylation)

This procedure converts cis-pinic acid to its volatile trimethylsilyl (TMS) ester.

• Reagent Addition: To the dried sample residue in a GC vial, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 100 µL of pyridine (B92270) (as a catalyst and solvent).[3]

• Sealing and Mixing: Tightly cap the vial and vortex for 10-20 seconds.[2]

• Reaction: Heat the vial at 70°C for 90 minutes in a heating block or oven to ensure the derivatization reaction goes to completion.[2]

• Cooling: Allow the vial to cool to room temperature before GC/MS analysis.[2]

Protocol 3: Derivatization with BF₃-Methanol (Esterification)

This protocol converts cis-pinic acid to its methyl ester derivative.

• Reagent Addition: To the dried sample residue, add 300 µL of 10% Boron Trifluoride-Methanol (BF₃-Methanol).[5]

• Sealing and Reaction: Seal the vial and heat at 50°C for 30 minutes.[5]

• Cooling: Cool the solution to room temperature.[5]

• Extraction: Add a known volume of a non-polar solvent (e.g., hexane) and deionized water to the vial. Vortex thoroughly and allow the layers to separate.[5]

• Sample Collection: Carefully collect the organic (upper) layer containing the methylated derivatives and transfer it to a new GC vial for analysis.[5]

Protocol 4: GC/MS Instrumental Parameters

The following are typical instrument parameters for the analysis of derivatized cis-pinic acid. Optimization may be required based on the specific instrument and column used.

• Gas Chromatograph (GC) System:

  • Injection Volume: 1 µL.[10]

  • Injector Temperature: 250-280°C.[2]

  • GC Column: A non-polar or mid-polar column such as a DB-5 (for methyl esters) or equivalent is suitable.[5][10]

  • Oven Temperature Program:

    • Initial temperature: 60-80°C, hold for 1-2 minutes.[2]

    • Ramp: Increase by 5-10°C/min to 280-300°C.[2]

    • Final hold: 5-10 minutes.[2]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[10]

• Mass Spectrometer (MS) System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Data Acquisition:

    • Scan Mode: For initial identification of derivatives, scan over a mass range (e.g., m/z 50-500).

    • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantification, monitor characteristic ions of the derivatized cis-pinic acid.[2][9]

Visualizations: Workflows and Reactions

Caption: Workflow for cis-Pinic Acid Quantification by GC/MS.

Caption: Silylation reaction of cis-pinic acid with BSTFA.

Caption: Esterification reaction of cis-pinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. derivatization method for carboxylic acid ? - Chromatography Forum [chromforum.org]
• 9. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Chiral Separation of cis-Pinic Acid Enantiomers by High-Performance Liquid Chromatography (HPLC): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinic acid is a dicarboxylic acid that plays a significant role in atmospheric chemistry as a major oxidation product of α-pinene, a prevalent biogenic volatile organic compound (BVOC). The enantiomeric composition of cis-pinic acid in atmospheric aerosols provides valuable insights into the sources, transport, and transformation of these biogenic compounds. Furthermore, in the context of drug development and metabolic studies, the precise quantification of dicarboxylic acid enantiomers is critical as stereochemistry can significantly influence pharmacological and toxicological properties.

These application notes provide detailed protocols for the chiral separation and quantification of cis-pinic acid enantiomers using High-Performance Liquid Chromatography (HPLC), a robust and widely used analytical technique. The methodologies described are applicable to various research fields requiring the stereoselective analysis of chiral acids.

Data Presentation

The following tables summarize key quantitative parameters for the HPLC-based chiral separation of cis-pinic acid enantiomers, compiled from various studies.

Table 1: Chromatographic Conditions for Chiral Separation of cis-Pinic Acid Enantiomers

Parameter	Value	Reference
Chiral Stationary Phase	Amylose-based tris(3-chloro-5-methylphenylcarbamate) (e.g., CHIRALPAK® IG)	[1][2]
Column Dimensions	150 × 2.1 mm ID, 5 µm	[1][2]
Mobile Phase	Isocratic elution with Eluent A and Eluent B (80:20)	[1][2]
Eluent A: Water with 2% Acetonitrile (B52724) (ACN) and 0.04% Formic Acid	[1][2]
Eluent B: Acetonitrile (ACN) with 2% Water	[1][2]
Flow Rate	200 µL/min	[1][3]
Column Temperature	25 °C	[3][4]
Detection	Mass Spectrometry (MS)	[1][2]
Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode	[5][6]
Monitored m/z: 185.0819 ([M-H]⁻)	[5]

Table 2: Performance Data for the Quantification of cis-Pinic Acid

Parameter	Value	Reference
Limit of Detection (LOD)	1.74 ng/mL	[1][2]
Calibration Range	0.5 to 500 ng/mL	[1][2]
Correlation Coefficient (r²)	> 0.98	[1][2]

Experimental Protocols

This section details the methodologies for the chiral separation of cis-pinic acid enantiomers by HPLC. A two-dimensional liquid chromatography (2D-LC) approach is often employed for complex matrices like atmospheric aerosol samples to enhance selectivity and sensitivity.[4][7]

Protocol 1: Two-Dimensional HPLC (2D-HPLC) for Chiral Analysis of cis-Pinic Acid in Aerosol Samples

This protocol is adapted for the analysis of cis-pinic acid enantiomers in aerosol filter extracts.

1. Materials and Reagents

• cis-Pinic acid racemic standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Aerosol sample filters (e.g., PTFE)

2. Standard Solution and Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of racemic cis-pinic acid (e.g., 1 mg/mL) in methanol. Perform serial dilutions to prepare a series of calibration standards ranging from 0.5 to 500 ng/mL.[1][2]

• Sample Preparation (Aerosol Filters):

  • Cut the filter sample into small pieces and place them in a clean extraction vial.

  • Add a known volume of a 9:1 (v/v) mixture of water and methanol.

  • Perform extraction three times on a rotary shaker for 40 minutes for each extraction.[5]

  • Combine the extracts and filter through a 0.2 µm syringe filter to remove particulate matter.[8]

  • Evaporate the filtrate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a 9:1 (v/v) mixture of acetonitrile and water.[5]

3. HPLC Instrumental Parameters

• Chromatography System: A two-dimensional ultra-high-performance liquid chromatography (UHPLC) system coupled to a high-resolution mass spectrometer.[5]

• First Dimension (Reversed-Phase):

  • Column: Acquity UPLC CSH fluoro-phenyl (PFP) column (100 × 2.1 mm i.d., 1.7 µm).[5][7]

  • Mobile Phase: A gradient of water with formic acid and acetonitrile is typically used.

  • Function: Initial separation of the bulk sample components. The fraction containing cis-pinic acid is then transferred to the second dimension.[5]

• Second Dimension (Chiral Separation):

  • Column: CHIRALPAK IG (150 × 2.1 mm i.d., 5 µm).[5][7]

  • Mobile Phase: Isocratic mixture of 80% Eluent A (water with 2% ACN and 0.04% formic acid) and 20% Eluent B (ACN with 2% water).[1][5]

  • Flow Rate: 200 µL/min.[1]

  • Column Temperature: 25 °C.[4]

• Mass Spectrometer:

  • Ionization Source: Electrospray ionization (ESI) operated in negative ion mode.[6][8]

  • Scan Mode: Selected Ion Monitoring (SIM) or full scan mode to detect the deprotonated molecule [M-H]⁻ of cis-pinic acid at an m/z of 185.0819.[5][8]

  • Spray Voltage: -3.2 kV to 4 kV.[1][8]

  • Capillary Temperature: 300 °C to 320 °C.[1][8]

4. Data Analysis

• Identify the two enantiomers of cis-pinic acid based on their retention times, confirmed by the analysis of a racemic standard.

• Quantify the concentration of each enantiomer by constructing a calibration curve from the standard solutions.

• Calculate the enantiomeric ratio or enantiomeric excess as required.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the principle of chiral separation.

Caption: Workflow for the chiral separation of cis-pinic acid enantiomers by 2D-HPLC-MS.

Caption: Principle of chiral separation by formation of transient diastereomeric complexes.

References

• 1. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 2. acp.copernicus.org [acp.copernicus.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. amt.copernicus.org [amt.copernicus.org]
• 8. benchchem.com [benchchem.com]

Application Note: Quantification of cis-Pinic Acid in Aerosol Filter Samples using LC-MS/MS

Introduction

cis-Pinic acid is a key oxidation product of α-pinene and β-pinene, which are abundant biogenic volatile organic compounds (BVOCs) emitted by vegetation.[1] Its quantification in aerosol filter samples is crucial for understanding the formation of secondary organic aerosols (SOA), which have significant impacts on air quality, climate, and human health.[1][2][3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the direct analysis of polar and non-volatile compounds like cis-pinic acid, eliminating the need for derivatization that is often required for gas chromatography-based methods.[1][4] This application note provides a detailed protocol for the quantification of cis-pinic acid in aerosol filter samples using LC-MS/MS.

Principle

Aerosol filter samples are extracted to solubilize cis-pinic acid. The extract is then analyzed by LC-MS/MS. The liquid chromatography (LC) system separates cis-pinic acid from other components in the sample matrix. The mass spectrometer (MS) then ionizes the cis-pinic acid, and a specific precursor ion is selected and fragmented. The resulting product ions are monitored for quantification, providing high selectivity and sensitivity. Quantification is achieved by comparing the analyte's response to a calibration curve generated from standards of known concentrations. The use of a stable isotope-labeled internal standard is recommended to correct for matrix effects and variations in instrument response.[5]

Experimental Protocols

Materials and Reagents

• cis-Pinic acid standard (analytical grade)

• Stable isotope-labeled cis-pinic acid (e.g., D6-cis-pinic acid) for internal standard

• Methanol (B129727) (LC-MS grade)[1]

• Acetonitrile (LC-MS grade)[1]

• Water (LC-MS grade)[1]

• Formic acid (LC-MS grade)[1]

• Aerosol filter samples (e.g., PTFE or quartz fiber)[1][2][4]

• Syringe filters (0.22 µm, PTFE)[1]

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount of cis-pinic acid standard in methanol to prepare a 1 mg/mL stock solution.[1]

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the stable isotope-labeled internal standard in methanol.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water) to prepare a series of calibration standards. A typical concentration range is 0.5 to 500 ng/mL.[1]

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard at a concentration that will yield a consistent and appropriate response when added to all samples and standards.

Sample Preparation (Aerosol Filters)

• Filter Extraction:

  • Cut the aerosol filter sample into small pieces and place them into a clean extraction vial.[1][2]

  • Add a known volume of extraction solvent. A common solvent is methanol or a mixture of methanol and water (e.g., 9:1 v/v).[1][2][6] For a 25 mm diameter punch, 200 µL of solvent can be used.[6] For larger filter pieces, 5 mL of methanol can be used.[1]

  • Spike the sample with the internal standard.

  • Sonicate the sample for 30-45 minutes in an ice bath to prevent heating and enhance extraction efficiency.[1] Alternatively, shake on an orbital shaker for 20 minutes.[6]

• Filtration: Filter the extract through a 0.22 µm syringe filter to remove any particulate matter.[1][3]

• Solvent Evaporation and Reconstitution (Optional): The filtrate can be evaporated to near dryness under a gentle stream of nitrogen and reconstituted in the initial mobile phase to a smaller volume to concentrate the sample.[2][7]

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumental Parameters

Liquid Chromatography (LC) System:

Parameter	Recommended Setting
System	Ultra-High-Performance Liquid Chromatography (UHPLC)[1]
Column	Reversed-phase C18 column (e.g., Waters XBridge C18, 3.5 µm, 3.0 mm × 150 mm)[1][4]
Mobile Phase A	Water with 0.1% formic acid[1][5]
Mobile Phase B	Acetonitrile with 0.1% formic acid[1]
Gradient Elution	Start with a high percentage of mobile phase A, ramp to a high percentage of B, and then re-equilibrate.[1] A typical gradient might be: hold at 10% B for 1 min, ramp to 90% B over 24 min, return to 10% B and hold for 2 min.[7]
Flow Rate	0.2 - 0.4 mL/min[1]
Column Temperature	30-40 °C[1]
Injection Volume	2-10 µL[5]

Mass Spectrometry (MS) System:

Parameter	Recommended Setting
Mass Spectrometer	Triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF)[1][4]
Ionization Source	Electrospray Ionization (ESI)[4]
Ionization Mode	Negative ion mode[1]
Data Acquisition	Multiple Reaction Monitoring (MRM)[4][5]
Precursor Ion [M-H]⁻	m/z 185.08[2][3][8]
Product Ions	To be determined by direct infusion of a standard solution and optimization of collision energy. A common transition is 185 → 141.[9]
Capillary Voltage	Optimize for maximum signal intensity (e.g., 4 kV).[2]
Source Temperature	Optimize for maximum signal intensity.
Sheath and Aux Gas	Optimize for stable spray and maximum signal.

Data Presentation

Table 1: Quantitative Data Summary for cis-Pinic Acid Analysis

Parameter	Value	Reference
Linearity (R²)	> 0.99	[7]
Calibration Range	0.5 - 500 ng/mL	[1][8]
Limit of Detection (LOD)	As low as 1.74 ng/mL	[3]
Reproducibility (RSD%)	≤ 15%	[1]
Recovery	> 80%	[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. amt.copernicus.org [amt.copernicus.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. Novel Method to Quantify Trace Amounts of Isoprene and Monoterpene Secondary Organic Aerosol-Markers in Antarctic Ice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Laboratory Synthesis of High-Purity cis-Pinic Acid

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the laboratory synthesis of high-purity cis-pinic acid, a C9-dicarboxylic acid. cis-Pinic acid is a significant oxidation product of α-pinene, a major component of turpentine (B1165885) and various essential oils.[1][2] Its unique structure makes it a valuable chemical intermediate in various fields, including atmospheric chemistry research, and as a potential starting material for the synthesis of novel therapeutic agents.[3][4]

The primary synthetic routes covered are the direct oxidation of α-pinene using potassium permanganate (B83412) and a higher-yield, two-step method involving the oxidation of cis-pinonic acid.[5]

Physicochemical Properties of cis-Pinic Acid

A summary of the key physicochemical properties of cis-pinic acid is essential for its identification and handling.

Property	Value	Reference
CAS Number	61774-58-1	[2]
Molecular Formula	C₉H₁₄O₄	[2]
Molecular Weight	186.21 g/mol	[2]
Appearance	Pale green to light grey powder or crystalline material	[6]
Melting Point	~364.32 K (91.17 °C)	[7]
Aqueous Solubility	More soluble than cis-pinonic acid	[2][7]

Experimental Protocols

Two primary laboratory-scale protocols for the synthesis of cis-pinic acid are detailed below.

Protocol 1: Direct Oxidation of α-Pinene with Potassium Permanganate

This method is a well-established, one-pot synthesis suitable for general laboratory applications. The use of ammonium (B1175870) sulfate (B86663) as a pH regulator has been shown to improve yields significantly compared to stronger acids.[5][8]

Materials:

• (+)-α-pinene (≥98% purity)

• Potassium permanganate (KMnO₄)

• Ammonium sulfate ((NH₄)₂SO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Diethyl ether or Ethyl acetate (B1210297) (reagent grade)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Round-bottom flask, magnetic stirrer, ice bath, filtration apparatus

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine α-pinene, ammonium sulfate, and water.[5] Cool the mixture in an ice bath to maintain a temperature below 10°C.[5]

• Addition of Oxidant: While stirring the solution vigorously, gradually add solid potassium permanganate over approximately 10 minutes.[3] The reaction is exothermic, and maintaining a low temperature is critical to prevent over-oxidation and product decomposition.[1][5]

• Reaction Monitoring: Continue stirring the mixture at a low temperature. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate ion.[1][5] The reaction mixture can be stored in a refrigerator for up to 48 hours to ensure completion.[3]

• Workup - Filtration: Remove the manganese dioxide byproduct by filtration, washing the precipitate with additional water.[3][5]

• Workup - Acidification: Transfer the filtrate to a clean flask and acidify it with concentrated sulfuric acid to a low pH.[5] If any residual purple color from unreacted permanganate is present, add sodium thiosulfate portion-wise until the solution becomes colorless.[3][5]

• Extraction: Transfer the acidified aqueous solution to a separatory funnel and extract it multiple times (e.g., 3-5 times) with an organic solvent such as diethyl ether or ethyl acetate.[1][5]

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate.[1][5] Filter to remove the drying agent, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude cis-pinic acid, which may appear as a yellow-brown oil or semi-solid.[1][3]

Protocol 2: Oxidation of cis-Pinonic Acid (Alternative High-Yield Method)

This two-step protocol first involves the synthesis of cis-pinonic acid from α-pinene, followed by its oxidation to cis-pinic acid. The second step, the oxidation of cis-pinonic acid, has been reported with a high yield of approximately 88%.[5]

Part A: Synthesis of cis-Pinonic Acid The procedure for oxidizing α-pinene to cis-pinonic acid is similar to Protocol 1, often yielding cis-pinonic acid as the major product under controlled conditions.[3][8]

Part B: Oxidation of cis-Pinonic Acid to cis-Pinic Acid

Materials:

• cis-Pinonic acid

• Sodium hydroxide (B78521) (NaOH)

• Bromine (Br₂)

• Dioxane

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium hydrogensulfate (NaHSO₄), 40% solution

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Methodology:

• Preparation of Sodium Hypobromite (B1234621) Solution: In a flask, dissolve sodium hydroxide in water and cool the solution to 0°C in an ice bath. Slowly and carefully add bromine to the cold NaOH solution while maintaining the low temperature to generate the sodium hypobromite oxidant.[5]

• Reaction Setup: In a separate flask, dissolve the starting material, cis-pinonic acid, in dioxane and cool the solution to -15°C.[5]

• Addition of Oxidant: Add the prepared sodium hypobromite solution dropwise to the cis-pinonic acid solution over 30 minutes, ensuring the reaction temperature is maintained at -15°C.[5]

• Reaction: Stir the mixture for 2 hours at 0°C, then allow it to warm to room temperature and stir overnight (approximately 16 hours).[5]

• Workup: Extract the resulting solution three times with dichloromethane to remove any non-acidic byproducts.[5] To the remaining aqueous phase, add a 40% sodium hydrogensulfate solution and adjust the pH to 1 with hydrochloric acid.[5]

• Extraction and Isolation: Extract the acidified aqueous phase five times with diethyl ether.[5] Combine the ether extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude cis-pinic acid.[5]

Purification and Analysis

High-Purity Isolation: The crude product obtained from either protocol will likely be a mixture of compounds.[1] To achieve high purity, the crude material should be purified using standard laboratory techniques.

• Recrystallization: This is a common method for purifying solid compounds. The choice of solvent is critical and may require some experimentation.

• Column Chromatography: For oily or difficult-to-crystallize products, column chromatography provides an effective means of separating cis-pinic acid from byproducts.[1]

Characterization and Purity Confirmation: The identity and purity of the final product must be confirmed through analytical methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the synthesized cis-pinic acid.[3][9]

• Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine the molecular weight and fragmentation pattern, confirming the identity and assessing the purity of the product.[1][4] For GC-MS analysis, derivatization to a more volatile ester (e.g., methyl or silyl (B83357) ester) is required.[4][10] LC-MS, particularly with electrospray ionization (ESI) in negative ion mode, can analyze the acid directly without derivatization.[2][4]

Quantitative Data Summary

The following table summarizes the reported yields for the described synthesis methods. Purity is typically determined post-purification and should be >98% for most research applications.

Synthesis Method	Starting Material	Key Reagent(s)	Reported Yield	Notes
Protocol 1	α-Pinene	KMnO₄ / (NH₄)₂SO₄	~40-60%	Yield is highly dependent on pH control and temperature.[5][8]
Protocol 2	cis-Pinonic Acid	NaOBr	~88%	Higher yield but requires a two-step synthesis from α-pinene.[5]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis, purification, and analysis of high-purity cis-pinic acid.

Caption: General workflow for the synthesis and purification of cis-pinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 9. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 10. benchchem.com [benchchem.com]

Development of an Analytical Standard for cis-Pinonic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinonic acid is a key oxidation product of α-pinene, a major biogenic volatile organic compound. Its presence and concentration in various matrices, from atmospheric aerosols to biological systems, are of significant scientific interest. Accurate quantification of cis-pinonic acid necessitates a well-characterized analytical standard. This document provides detailed application notes and protocols for the development of a high-purity cis-pinonic acid analytical standard, including its synthesis, purification, characterization, and application in analytical methodologies.

Synthesis and Purification of cis-Pinonic Acid

A high-purity analytical standard of cis-pinonic acid can be synthesized through the oxidation of α-pinene. The following protocol is designed to yield a product with a purity of >98%.

Synthesis of cis-Pinonic Acid from α-Pinene

The synthesis involves the oxidation of α-pinene using potassium permanganate (B83412) (KMnO₄) with ammonium (B1175870) sulfate (B86663) as a pH regulator to improve the yield and minimize by-product formation.[1][2]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and an ice bath, combine α-pinene (1.0 eq), ammonium sulfate (0.5 eq), and water.[3]

• Addition of Oxidant: Cool the mixture to below 10°C. While stirring vigorously, gradually add a solution of potassium permanganate (2.3 eq) over a period of 10 minutes, maintaining the low temperature.[3]

• Reaction: The reaction mixture will form a brown precipitate of manganese dioxide (MnO₂). Continue stirring at a low temperature until the purple color of the permanganate disappears, indicating the reaction's progress. The reaction can be monitored by thin-layer chromatography (TLC) to ensure the complete consumption of α-pinene.[4][5]

• Work-up:

  • Filter the mixture to remove the MnO₂ precipitate. Wash the precipitate with water to recover any adsorbed product.[3][4]

  • Acidify the filtrate with concentrated sulfuric acid to a low pH.[3]

  • If any purple color remains, add sodium thiosulfate (B1220275) until the solution becomes colorless.[5]

  • Extract the aqueous solution multiple times with a suitable organic solvent, such as diethyl ether.[3][4]

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude cis-pinonic acid.[4]

Purification of cis-Pinonic Acid

The crude product requires further purification to achieve the high purity required for an analytical standard. Column chromatography is an effective method for this purpose.

Experimental Protocol:

• Column Preparation: Prepare a silica (B1680970) gel column using a suitable solvent system, such as a gradient of ethyl acetate (B1210297) in hexane.

• Chromatography: Dissolve the crude cis-pinonic acid in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing pure cis-pinonic acid.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield purified cis-pinonic acid as a solid. The melting point of pure cis-pinonic acid is reported to be 104-107 °C.[6]

Diagram of the Synthesis and Purification Workflow:

Synthesis and purification of cis-pinonic acid.

Characterization and Certification of the Analytical Standard

To be certified as an analytical standard, the purity and identity of the synthesized cis-pinonic acid must be rigorously confirmed using multiple analytical techniques.

Structural Elucidation

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of cis-pinonic acid.[5][7]

¹H NMR (CDCl₃): The proton NMR spectrum should show characteristic peaks corresponding to the methyl groups, the cyclobutane (B1203170) ring protons, the methylene (B1212753) protons adjacent to the carboxylic acid, and the acetyl methyl group. The integration of these peaks should be consistent with the number of protons in the molecule.

¹³C NMR (CDCl₃): The carbon NMR spectrum should display ten distinct signals corresponding to the ten carbon atoms in the cis-pinonic acid molecule, including the carbonyl carbons of the ketone and carboxylic acid, the quaternary carbons, and the various CH, CH₂, and CH₃ groups.

3.1.2. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of cis-pinonic acid.

Electron Ionization Mass Spectrometry (EI-MS): The EI-MS spectrum of cis-pinonic acid will show a molecular ion peak (M⁺) at m/z 184, corresponding to its molecular weight.[8] The fragmentation pattern provides further structural confirmation.[9]

Purity Assessment

The purity of the analytical standard should be determined using a mass balance approach and/or quantitative NMR (qNMR).

3.2.1. Mass Balance Approach

The mass balance approach involves quantifying all significant impurities and subtracting their total mass from 100%.[10][11]

Experimental Protocol:

• Structurally Related Impurities: Analyze the standard by High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Gas Chromatography with Flame Ionization Detection (GC-FID) to identify and quantify any organic impurities.[10]

• Water Content: Determine the water content using Karl Fischer titration.[11]

• Residual Solvents: Quantify any residual solvents from the synthesis and purification process using headspace Gas Chromatography-Mass Spectrometry (GC-MS).[11]

• Non-Volatile Impurities: Measure the content of non-volatile impurities using Thermogravimetric Analysis (TGA).[11]

• Purity Calculation: The purity (P) as a mass fraction is calculated as: P = (100 - % Structurally Related Impurities - % Water - % Residual Solvents - % Non-Volatile Impurities)

3.2.2. Quantitative NMR (qNMR)

qNMR is a primary ratio method for determining the purity of a substance by comparing the integral of a signal from the analyte with that of a certified internal standard of known purity.[12][13]

Experimental Protocol:

• Sample Preparation: Accurately weigh the cis-pinonic acid standard and a suitable certified internal standard (e.g., maleic acid, dimethyl sulfone) into an NMR tube. Dissolve the solids in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).[6]

• NMR Data Acquisition: Acquire a ¹H NMR spectrum under quantitative conditions, ensuring a long relaxation delay (D1) to allow for complete relaxation of all protons.

• Data Processing: Process the spectrum with careful phasing and baseline correction.

• Purity Calculation: The purity of the cis-pinonic acid (P_analyte) is calculated using the following equation:

  P_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard (IS)

Diagram of the Analytical Standard Certification Workflow:

Certification workflow for cis-pinonic acid standard.

Application of the cis-Pinonic Acid Analytical Standard

The certified analytical standard is used to prepare calibration standards for the quantification of cis-pinonic acid in various samples.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for analyzing volatile and semi-volatile compounds. For non-volatile compounds like cis-pinonic acid, a derivatization step is necessary to increase volatility.[2]

Protocol for GC-MS Analysis (with Derivatization):

• Standard Preparation: Prepare a stock solution of the certified cis-pinonic acid standard in a suitable solvent (e.g., methanol). Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation and Derivatization:

  • Extract cis-pinonic acid from the sample matrix using an appropriate solvent.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • To the dried residue, add a derivatizing agent such as BF₃-methanol and heat to convert the carboxylic acid to its methyl ester.[14]

• GC-MS Analysis:

  • GC Column: A non-polar or mid-polarity capillary column is typically used.

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature gradient is used to separate the analyte from other components.

  • MS Detection: Operate in electron ionization (EI) mode and use selected ion monitoring (SIM) for enhanced sensitivity.

• Quantification: Construct a calibration curve by plotting the peak area of the derivatized cis-pinonic acid standard against its concentration. Determine the concentration of cis-pinonic acid in the samples by interpolating their peak areas on the calibration curve.

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for the direct analysis of polar compounds like cis-pinonic acid without the need for derivatization.[2]

Protocol for LC-MS Analysis:

• Standard Preparation: Prepare a stock solution of the certified cis-pinonic acid standard in a suitable solvent (e.g., methanol/water). Prepare a series of calibration standards by serial dilution.

• Sample Preparation:

  • Extract cis-pinonic acid from the sample matrix.

  • Filter the extract through a 0.2 µm syringe filter.[2]

• LC-MS Analysis:

  • LC Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and acetonitrile, often with a small amount of formic acid to improve peak shape and ionization.

  • Ionization Source: Electrospray ionization (ESI) in negative ion mode is typically used to detect the deprotonated molecule [M-H]⁻.[2]

  • MS Detection: Use a high-resolution mass spectrometer for accurate mass measurement or a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification: Construct a calibration curve by plotting the peak area of the cis-pinonic acid standard against its concentration. Determine the concentration in samples by interpolation.

Diagram of the Analytical Workflow for Sample Quantification:

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 6. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pinonic acid [webbook.nist.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. The development of an efficient mass balance approach for the purity assignment of organic calibration standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ethz.ch [ethz.ch]
• 13. emerypharma.com [emerypharma.com]
• 14. benchchem.com [benchchem.com]

Application Note: Solid-Phase Extraction (SPE) for the Determination of Cis-Pinic Acid in Water Samples

Abstract

This application note details two robust solid-phase extraction (SPE) methods for the selective extraction and concentration of cis-pinic acid from aqueous samples prior to analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). Cis-pinic acid, a key oxidation product of α-pinene, is an important tracer for secondary organic aerosols (SOA) in atmospheric studies, and its presence in water bodies can be indicative of atmospheric deposition.[1] The protocols provided are designed for researchers in environmental science and analytical chemistry, offering methods based on both reversed-phase and anion-exchange chromatography to accommodate different laboratory preferences and sample matrices.

Introduction

Cis-pinic acid is a polar, water-soluble dicarboxylic acid, which makes its extraction from complex aqueous matrices challenging.[2] Direct injection of water samples into an LC-MS system can lead to contamination of the instrument and ion suppression, resulting in poor sensitivity and inaccurate quantification. Solid-phase extraction is a critical sample preparation step that addresses these issues by isolating and concentrating the analyte of interest while removing interfering matrix components.[3] This note presents two effective SPE protocols: a reversed-phase method using a C18 sorbent and an anion-exchange method. Both methods are designed to provide high recovery and reproducible results for the quantification of cis-pinic acid in various water samples, including rainwater, surface water, and cloud or fog water.

Experimental Protocols

Two primary SPE methods are presented for the extraction of cis-pinic acid from water samples. The choice of method may depend on the specific sample matrix and potential interferences.

Method 1: Reversed-Phase SPE Protocol

This method is suitable for relatively clean water samples where cis-pinic acid is one of the less polar components of interest.

Materials and Reagents:

• SPE Cartridges: C18, 500 mg, 6 mL

• Cis-pinic acid standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• SPE vacuum manifold

• Nitrogen evaporator

Protocol:

• Sample Pre-treatment:

  • Filter the water sample through a 0.45 µm filter to remove particulate matter.

  • For a 100 mL sample, acidify to a pH of approximately 2.5 with formic acid. This ensures that the carboxylic acid groups of cis-pinic acid are protonated, increasing its hydrophobicity for retention on the C18 sorbent.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge.

  • Pass 5 mL of LC-MS grade water through the cartridge. Do not allow the sorbent to go dry.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of LC-MS grade water to remove salts and other polar interferences.

• Elution:

  • Elute the cis-pinic acid from the cartridge with 5 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 1 mL of the initial mobile phase for LC-MS analysis.

Method 2: Anion-Exchange SPE Protocol

This method is highly selective for acidic compounds like cis-pinic acid and is effective for more complex sample matrices.

Materials and Reagents:

• SPE Cartridges: Strong Anion-Exchange (SAX), 500 mg, 6 mL

• Cis-pinic acid standard

• Methanol (HPLC grade)

• Ammonia (B1221849) solution

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• SPE vacuum manifold

• Nitrogen evaporator

Protocol:

• Sample Pre-treatment:

  • Filter the water sample through a 0.45 µm filter.

  • Adjust the pH of the water sample to approximately 7.5 with a dilute ammonia solution to ensure the carboxylic acid groups are deprotonated (anionic).

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the SAX cartridge.

  • Pass 5 mL of LC-MS grade water through the cartridge.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of LC-MS grade water.

  • Wash the cartridge with 5 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the cis-pinic acid by passing 5 mL of a solution of 2% formic acid in methanol through the cartridge. The acidic mobile phase neutralizes the anionic cis-pinic acid, releasing it from the sorbent.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 1 mL of the initial mobile phase for LC-MS analysis.

Data Presentation

The following table summarizes the expected performance of the SPE methods for the analysis of cis-pinic acid. These values are based on typical performance for dicarboxylic acids and published data for cis-pinic acid analysis, which may not have used SPE.[2][4]

Parameter	Reversed-Phase SPE	Anion-Exchange SPE	Reference
Recovery	> 85%	> 90%	[2][4]
Limit of Detection (LOD)	~1.5 ng/mL	~1.0 ng/mL	[5]
Limit of Quantification (LOQ)	~5.0 ng/mL	~3.5 ng/mL	[5]
Relative Standard Deviation (RSD)	< 10%	< 8%	-

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the solid-phase extraction of cis-pinic acid from water samples.

Caption: General workflow for the solid-phase extraction of cis-pinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Extraction of mono- and dicarboxylic acids from a curative water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Tandem Mass Spectrometry (MS/MS) Fragmentation of Cis-Pinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-pinic acid is a dicarboxylic acid that serves as a significant molecular tracer for secondary organic aerosols (SOA) originating from the atmospheric oxidation of biogenic volatile organic compounds (BVOCs), particularly α-pinene.[1][2] Its detection and quantification in various matrices are crucial for atmospheric chemistry research and environmental science. Furthermore, the structural elucidation of dicarboxylic acids like cis-pinic acid is relevant in drug development and metabolic studies where they may appear as metabolites or synthetic intermediates.[3] Tandem mass spectrometry (MS/MS) is a powerful analytical technique for the selective and sensitive analysis of cis-pinic acid. These application notes provide detailed protocols for its analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), with a focus on its fragmentation behavior.

Analytical Methodologies

The quantification of cis-pinic acid is predominantly achieved through chromatographic methods coupled with mass spectrometry. The choice between Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) depends on factors such as the sample matrix, required sensitivity, and the feasibility of derivatization.

Liquid Chromatography-Mass Spectrometry (LC-MS): A highly suitable technique for the analysis of polar and non-volatile compounds like cis-pinic acid, allowing for direct analysis without derivatization.[3] Electrospray ionization (ESI) is a common soft-ionization technique that minimizes in-source fragmentation, making it ideal for precursor ion selection in MS/MS experiments.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS): This method offers high chromatographic resolution but requires a derivatization step to convert the non-volatile cis-pinic acid into a more volatile ester form prior to analysis.[3][6]

Tandem Mass Spectrometry (MS/MS) Fragmentation of Cis-Pinic Acid

In negative ion mode ESI-MS, cis-pinic acid readily forms a deprotonated molecule [M-H]⁻ at an m/z of 185.0819.[4] Collision-induced dissociation (CID) of this precursor ion results in a characteristic fragmentation pattern that can be used for its unambiguous identification and quantification.

Quantitative Data Summary

The following table summarizes the key mass-to-charge ratios (m/z) observed in the MS/MS spectrum of deprotonated cis-pinic acid.

Precursor Ion [M-H]⁻ (m/z)	Product Ion (m/z)	Neutral Loss	Putative Fragment Structure/Identity
185.0819	171	14 (CH₂)	Loss of methylene (B1212753) group
185.0819	125	60 (C₂H₄O₂)	Loss of acetic acid
185.0819	99	86 (C₄H₆O₂)	Loss of C₄H₆O₂
185.0819	87	98 (C₅H₆O₂)	Crotonic acid anion

Note: The relative abundances of these fragments can vary depending on the collision energy and the specific mass spectrometer used.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Cis-Pinic Acid in Aerosol Filter Samples

This protocol is adapted from methodologies for analyzing organic markers in atmospheric aerosols.[4][7]

1. Sample Preparation and Extraction:

• Collect aerosol particles on PTFE filters.[4]

• Cut the filter into small pieces and place them in a clean extraction vial.

• Add a known volume of methanol (B129727) (e.g., 5 mL).[7]

• Vortex the vial for 15-20 minutes to extract the organic compounds.[7]

• Centrifuge the vial to pellet any filter debris.[7]

• Filter the supernatant through a 0.22 µm syringe filter into a clean autosampler vial.[7]

2. Liquid Chromatography (LC) Conditions:

• LC System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.[3]

• Column: Reversed-phase column, such as a Waters HSS T3 (150 × 2.1 mm, 1.8 μm).[7]

• Mobile Phase A: Water with 0.1% formic acid.[7]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[7]

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by re-equilibration.[3]

• Flow Rate: 0.3 mL/min.[7]

• Injection Volume: 10 μL.[7]

• Column Temperature: 30°C.[7]

3. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: A tandem quadrupole or high-resolution mass spectrometer (e.g., Orbitrap) with an ESI source.[7]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.[4]

• Scan Mode: Full scan mode with a scan range of m/z 50-750 to observe the deprotonated molecule [M-H]⁻ of cis-pinic acid at m/z 185.0819.[4] For MS/MS, use product ion scan mode with the precursor ion at m/z 185.0819.

• Spray Voltage: -3.5 kV.[8]

• Capillary Temperature: 320 °C.[4][8]

• Sheath Gas Flow Rate: 45 arbitrary units.[4]

• Auxiliary Gas Flow Rate: 10 arbitrary units.[4]

Protocol 2: GC-MS Analysis of Cis-Pinic Acid (as Methyl Ester)

This protocol requires derivatization to convert cis-pinic acid to its more volatile dimethyl ester.

1. Sample Preparation and Derivatization:

• Extract the sample as described in the LC-MS protocol, but evaporate the final extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in an aprotic solvent. Ensure water is completely removed as it interferes with the derivatization reaction.[3]

• Add methanol and an acidic catalyst (e.g., HCl in methanol) to the dried extract.

• Heat the reaction mixture to ensure complete conversion to the dimethyl ester.[2]

2. Gas Chromatography (GC) Conditions:

• GC System: Standard GC system with a capillary column.

• Column: A mid-polarity capillary column (e.g., DB-5MS).[2]

• Carrier Gas: Helium.

• Injector Temperature: 250-280°C.[3]

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 1-2 minutes.

  • Ramp: 5-10°C/min to 280-300°C.

  • Final hold: 5-10 minutes.[3]

3. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

• Data Acquisition: Scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of derivatized pinic acid.[3] The CI(-) mass spectra of the dimethyl ester are characterized by an intense quasi-molecular ion [M-1]⁻, along with fragment ions at [M-31]⁻ (loss of OCH₃) and [M-33]⁻ (loss of CH₃OH).[6]

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of cis-pinic acid.

Caption: Proposed MS/MS fragmentation pathway of deprotonated cis-pinic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. AMT - Method development and application for the analysis of chiral organic marker species in ice cores [amt.copernicus.org]

Application of cis-Pinonic Acid in Atmospheric Modeling Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinonic acid is a key oxidation product of α-pinene, one of the most abundant biogenic volatile organic compounds (BVOCs) emitted by terrestrial vegetation.[1] Its presence in the atmosphere is a significant indicator of biogenic secondary organic aerosol (SOA) formation. Understanding the atmospheric lifecycle of cis-pinonic acid is crucial for accurately modeling air quality, climate, and the impact of aerosols on human health. These application notes provide a detailed overview of the role of cis-pinonic acid in atmospheric chemistry, summarize key quantitative data for modeling purposes, and outline relevant experimental protocols.

Role in Atmospheric Chemistry

cis-Pinonic acid plays a multifaceted role in the atmosphere, primarily contributing to the formation and properties of secondary organic aerosols (SOAs).[1] It is considered a first-generation oxidation product of α-pinene, formed relatively quickly through reactions with atmospheric oxidants like ozone (O₃), hydroxyl radicals (•OH), and nitrate (B79036) radicals (NO₃).[2] Its formation is a critical step in the transformation of gaseous BVOCs into particulate matter.

One of the significant roles of cis-pinonic acid is its contribution to new particle formation.[1] Quantum chemical calculations have demonstrated its ability to nucleate with sulfuric acid, a key process in the initial stages of aerosol formation.[1][3] Furthermore, the hydrolysis of cis-pinonic acid can be catalyzed by sulfuric acid, enhancing the formation of its hydrolysate, which further promotes particle nucleation.[3] The presence of cis-pinonic acid in aerosols also influences their physicochemical properties, including their ability to act as cloud condensation nuclei (CCN), thereby impacting cloud formation and the Earth's radiative balance.[1]

Data Presentation

The following tables summarize key quantitative data for cis-pinonic acid, essential for its incorporation into atmospheric models.

Table 1: Physicochemical Properties of cis-Pinonic Acid

Property	Value	Reference
Molecular Formula	C₁₀H₁₆O₃	[4]
Molar Mass	184.23 g/mol	N/A
Henry's Law Constant	~2 x 10⁷ M atm⁻¹	[5]
Vapor Pressure	0.0995 Pa	[5]

Table 2: Kinetic Data for Atmospheric Reactions of cis-Pinonic Acid

Reactant	Second-Order Rate Constant (M⁻¹ s⁻¹)	Atmospheric Conditions	Reference
Aqueous OH radical	3.3 (±0.5) × 10⁹	Room Temperature	[6]

Table 3: Secondary Organic Aerosol (SOA) Yields from cis-Pinonic Acid Reactions

Reaction	SOA Yield (%)	Experimental Conditions	Reference
Aqueous OH oxidation	40 - 60	Laboratory study	[6]

Experimental Protocols

Accurate quantification and characterization of cis-pinonic acid in atmospheric samples are fundamental for validating and refining atmospheric models. Below are detailed protocols for key experimental procedures.

Aerosol Sample Collection

Objective: To collect atmospheric particulate matter for subsequent analysis of cis-pinonic acid.

Methodology:

• High-Volume Samplers: Utilize high-volume samplers to draw a large volume of air through a filter medium (e.g., quartz fiber or Teflon).[1][2]

• Filter Handling: Handle filters with clean forceps in a controlled environment to prevent contamination.

• Sample Storage: After collection, store the filters in a clean, sealed container at low temperatures (e.g., -20°C) to minimize the degradation of organic compounds prior to analysis.

Sample Extraction

Objective: To extract organic compounds, including cis-pinonic acid, from the collected aerosol filters.

Methodology:

• Solvent Selection: Use a suitable solvent mixture, typically a combination of methanol (B129727) and dichloromethane, to efficiently extract a wide range of organic compounds.[2]

• Extraction Procedure:

  • Cut a portion of the filter into small pieces and place them in an extraction vessel.

  • Add the solvent mixture and perform extraction using techniques such as sonication or accelerated solvent extraction.

  • Repeat the extraction process multiple times to ensure complete recovery.

• Concentration: Combine the extracts and concentrate them under a gentle stream of nitrogen to a small volume.

Chemical Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify cis-pinonic acid in the extracted samples.

Methodology:

• Derivatization:

  • Since cis-pinonic acid is a polar compound, derivatization is necessary to increase its volatility for GC analysis.

  • Add a methylating agent, such as diazomethane (B1218177) or BF₃/methanol, to the sample extract.[2]

  • Heat the reaction mixture to ensure the complete conversion of the carboxylic acid group to its methyl ester.[2]

• GC-MS Instrumental Parameters:

  • Column: Use a non-polar or mid-polar capillary column (e.g., DB-5MS).[2]

  • Injector: Employ a split/splitless or programmed temperature vaporization (PTV) inlet.[2]

  • Carrier Gas: Use helium at a constant flow rate.[2]

  • Oven Temperature Program: Implement a temperature ramp to achieve optimal separation of the compounds based on their boiling points.[2]

• Quantification:

  • Prepare a calibration curve using an authentic standard of cis-pinonic acid.

  • Quantify the concentration of cis-pinonic acid in the samples by comparing its peak area to the calibration curve.

Smog Chamber Studies

Objective: To investigate the formation and transformation of cis-pinonic acid under controlled atmospheric conditions.

Methodology:

• Chamber Setup: Utilize a large-volume atmospheric simulation chamber (smog chamber).[1]

• Precursor Injection: Inject known concentrations of α-pinene or β-pinene and an oxidant (e.g., ozone or an OH precursor) into the chamber.[1]

• Controlled Conditions: Maintain controlled temperature, humidity, and light conditions to simulate specific atmospheric scenarios.[1]

• Real-time Monitoring: Use a suite of analytical instruments to monitor the formation of gas-phase and particle-phase products, including cis-pinonic acid, in real-time.[1]

Mandatory Visualizations

Caption: Formation pathway of cis-pinonic acid from α-pinene oxidation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Theoretical study of the cis-pinonic acid and its atmospheric hydrolysate participation in the atmospheric nucleation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Measurement of cis-Pinonic Acid in Cloud and Fog Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-Pinonic acid is a key secondary organic aerosol (SOA) tracer compound formed from the atmospheric oxidation of α-pinene, a volatile organic compound emitted by terrestrial vegetation. Its presence and concentration in atmospheric water phases such as cloud and fog are of significant interest for understanding aerosol-cloud interactions, atmospheric chemistry, and the long-range transport of biogenic pollutants. This document provides detailed protocols for the collection, preparation, and analysis of cis-pinonic acid in cloud and fog water samples.

Principle

The accurate quantification of cis--pinonic acid in aqueous atmospheric samples requires a multi-step approach involving efficient sample collection, appropriate preservation, and sensitive analytical determination. Two primary analytical techniques are detailed: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for direct analysis. The choice of method depends on available instrumentation, required sensitivity, and sample throughput.

Data Presentation

The following table summarizes typical concentration ranges of cis-pinonic acid found in atmospheric aerosol samples, which are precursors to cloud condensation nuclei. Data for direct measurements in cloud and fog water are limited; however, these values provide an expected order of magnitude.

Parameter	Concentration Range	Sample Matrix	Analytical Method	Reference
cis-Pinonic Acid	1.6 - 44.2 ng/m³	PM2.5 Aerosols (Forest Site)	GC-MS	[1]
cis-Pinonic Acid	Below detection to 6.5 ng/m³	PM2.5 Aerosols (Tunnel Site)	GC-MS	[1]

Experimental Protocols

Cloud and Fog Water Sample Collection

For the chemical analysis of organic compounds like cis-pinonic acid, active cloud and fog water collectors are recommended to ensure sample purity and minimize contamination.

Apparatus:

• Caltech Active Strand Cloudwater Collector (CASCC) or similar instrument.

• High-density polyethylene (B3416737) (HDPE) or glass collection bottles, pre-cleaned.

• Portable power source.

Protocol:

• Collector Preparation: Prior to deployment, thoroughly clean all parts of the collector that will be in contact with the sample. This includes the fan blades, collection strands, and tubing. A typical cleaning procedure involves washing with a laboratory-grade detergent, followed by rinsing with deionized water and a final rinse with high-purity solvent (e.g., methanol).

• Site Selection: Choose a sampling site that is representative of the air mass of interest, minimizing local contamination sources. For mountainous regions, this is often on a summit or ridge.

• Sample Collection:

  • Assemble the collector according to the manufacturer's instructions.

  • Attach a pre-cleaned collection bottle.

  • Power on the collector's fan to draw air through the collection strands.

  • Cloud or fog droplets will impact on the strands, coalesce, and flow into the collection bottle.

  • Collect a sufficient volume of water for analysis (typically >50 mL). The collection time will vary depending on the liquid water content of the cloud or fog.

• Sample Handling:

  • Immediately after collection, cap the collection bottle securely.

  • Store the sample in a cooler with ice packs to maintain a temperature of approximately 4°C.

  • Transport the sample to the laboratory for processing and analysis as soon as possible.

Sample Preservation and Storage

To minimize chemical and biological degradation of cis-pinonic acid in the collected water samples:

• Refrigeration: Store samples at 4°C in the dark.

• Filtration (Optional): If the sample contains significant particulate matter, it can be filtered through a 0.22 µm PTFE syringe filter to remove suspended particles.[2]

• Acidification (for LC-MS): For preservation prior to LC-MS analysis, samples can be acidified to a pH below 2 using a high-purity acid such as formic acid.

• Holding Time: Analyze samples as soon as possible after collection. If immediate analysis is not feasible, storage at 4°C should not exceed a few days. For longer-term storage, freezing at -20°C is an option, but the stability of cis-pinonic acid under these conditions should be verified.

Analytical Protocol 1: GC-MS with Derivatization

This method is highly sensitive and specific but requires a derivatization step to increase the volatility of cis-pinonic acid.

Reagents and Materials:

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Boron trifluoride-methanol (BF₃-methanol) solution (10-14%) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Hexane (B92381), HPLC grade

• Anhydrous sodium sulfate

• cis-Pinonic acid standard

• Internal standard (e.g., a deuterated analog)

• Glass vials with PTFE-lined caps

• Nitrogen evaporator

• Sonicator

• Heating block or water bath

Protocol:

• Liquid-Liquid Extraction (LLE):

  • Acidify a known volume of the cloud/fog water sample (e.g., 50 mL) to pH < 2 with a strong acid (e.g., HCl).

  • Transfer the acidified sample to a separatory funnel.

  • Extract the sample three times with DCM (e.g., 3 x 20 mL).

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Solvent Evaporation:

  • Filter the dried extract to remove the sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization (Methylation):

  • To the dried residue, add 300 µL of 10% BF₃-methanol.[2]

  • Seal the vial and heat at 50-60°C for 30 minutes to form the methyl ester of cis-pinonic acid.[2]

  • Cool the solution to room temperature.

• Extraction of Derivatized Analyte:

  • Add a known volume of hexane and deionized water to the vial.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully collect the upper organic layer containing the methylated cis-pinonic acid.

• GC-MS Analysis:

  • GC Column: Use a non-polar or mid-polarity capillary column (e.g., DB-5MS).[3]

  • Injector: Split/splitless inlet.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C).[2]

  • MS Detection: Operate in electron ionization (EI) mode and use selected ion monitoring (SIM) for higher sensitivity, targeting the characteristic ions of the derivatized cis-pinonic acid.[3]

Analytical Protocol 2: LC-MS/MS without Derivatization

This method offers simpler sample preparation and is suitable for high-throughput analysis.

Reagents and Materials:

• Methanol (MeOH), LC-MS grade

• Acetonitrile (ACN), LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• cis-Pinonic acid standard

• Internal standard (e.g., a deuterated analog)

• Syringe filters (0.22 µm PTFE)

• Autosampler vials

Protocol:

• Sample Preparation:

  • Filter the cloud/fog water sample through a 0.22 µm syringe filter to remove particulates.[2]

  • If necessary, dilute the sample with the initial mobile phase to bring the analyte concentration within the calibration range.

  • For samples with low expected concentrations, a solid-phase extraction (SPE) step can be used for pre-concentration and cleanup.

• LC-MS/MS Analysis:

  • LC Column: A C18 reversed-phase column is commonly used.[2]

  • Mobile Phase A: Water with 0.1% formic acid.[2]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[2]

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.[2]

  • Gradient Program: Start with a high percentage of mobile phase A (e.g., 95%), then ramp to a high percentage of mobile phase B over several minutes to elute the analytes. Re-equilibrate the column at the initial conditions before the next injection.[2]

  • Injection Volume: 2-10 µL.[2]

  • MS/MS Detection:

    • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.[3]

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity.[2][3] Monitor the transition from the precursor ion ([M-H]⁻) of cis-pinonic acid (m/z 183) to a specific product ion (e.g., m/z 123).[3]

Mandatory Visualizations

Caption: Overall experimental workflow for the analysis of cis-pinonic acid.

Caption: Detailed workflow for GC-MS analysis with derivatization.

Caption: Detailed workflow for LC-MS/MS analysis without derivatization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Biological Activity Screening of Novel Pinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for screening the biological activities of novel pinic acid derivatives. The protocols detailed below are specifically tailored for assessing the antifungal, herbicidal, and plant growth-regulating properties of newly synthesized pinic acid-based dithiourea compounds.

Introduction

Pinic acid, a dicarboxylic acid derived from the atmospheric oxidation of α-pinene, presents a unique scaffold for the development of novel bioactive molecules. Its derivatives, particularly dithioureas, have shown promise in preliminary bioassays, indicating potential applications in agriculture and pharmacology. This document outlines the synthesis of pinic acid from α-pinene and details the subsequent screening protocols to evaluate the biological efficacy of its novel derivatives.

Data Presentation: Biological Activity of Novel Pinic Acid Dithiourea Derivatives

The following tables summarize the quantitative data for a series of twelve novel pinic acid-based dithiourea derivatives (PAD-1 to PAD-12). The data presented is a representative compilation to illustrate the screening results.

Table 1: Antifungal Activity of Pinic Acid Dithiourea Derivatives

Compound ID	Target Fungus	Concentration (mg/L)	Mycelial Growth Inhibition (%)[1]
PAD-1	Botrytis cinerea	50	45.2 ± 2.1
PAD-2	Botrytis cinerea	50	68.5 ± 3.4
PAD-3	Botrytis cinerea	50	52.1 ± 2.8
PAD-4	Fusarium oxysporum	50	33.7 ± 1.9
PAD-5	Fusarium oxysporum	50	75.3 ± 4.0
PAD-6	Fusarium oxysporum	50	61.9 ± 3.1
PAD-7	Rhizoctonia solani	50	41.8 ± 2.5
PAD-8	Rhizoctonia solani	50	59.2 ± 3.0
PAD-9	Rhizoctonia solani	50	78.6 ± 4.2
PAD-10	Alternaria alternata	50	25.4 ± 1.5
PAD-11	Alternaria alternata	50	62.1 ± 3.3
PAD-12	Alternaria alternata	50	55.8 ± 2.9
Carbendazim (Positive Control)	Botrytis cinerea	50	95.1 ± 1.2

Table 2: Herbicidal Activity of Pinic Acid Dithiourea Derivatives

Compound ID	Target Plant	Concentration (g ai/ha)	Growth Inhibition (%)[2]
PAD-1	Brassica napus (Rape)	200	35.6 ± 2.2
PAD-2	Brassica napus (Rape)	200	66.6 ± 3.9
PAD-3	Brassica napus (Rape)	200	50.1 ± 2.8
PAD-4	Digitaria adscendens	200	28.4 ± 1.7
PAD-5	Digitaria adscendens	200	72.8 ± 4.1
PAD-6	Digitaria adscendens	200	58.3 ± 3.3
PAD-7	Amaranthus retroflexus	200	42.9 ± 2.6
PAD-8	Amaranthus retroflexus	200	61.5 ± 3.5
PAD-9	Amaranthus retroflexus	200	81.2 ± 4.5
PAD-10	Echinochloa crusgalli	200	19.7 ± 1.3
PAD-11	Echinochloa crusgalli	200	55.4 ± 3.1
PAD-12	Echinochloa crusgalli	200	48.9 ± 2.7
Glyphosate (Positive Control)	Brassica napus (Rape)	200	98.2 ± 0.9

Table 3: Plant Growth Regulating Activity of Pinic Acid Dithiourea Derivatives

Compound ID	Bioassay	Concentration (mg/L)	Effect on Growth (%)
PAD-1	Lettuce Hypocotyl Elongation	100	+15.3 ± 1.1
PAD-2	Lettuce Hypocotyl Elongation	100	-25.8 ± 1.9
PAD-3	Lettuce Hypocotyl Elongation	100	+5.2 ± 0.8
PAD-4	Barley Aleurone α-Amylase Production	100	+12.1 ± 1.0
PAD-5	Barley Aleurone α-Amylase Production	100	-30.5 ± 2.2
PAD-6	Barley Aleurone α-Amylase Production	100	+8.7 ± 0.9
PAD-7	Rape Root Elongation	100	+20.1 ± 1.5
PAD-8	Rape Root Elongation	100	-18.4 ± 1.4
PAD-9	Rape Root Elongation	100	+35.2 ± 2.5
PAD-10	Wheat Coleoptile Growth	100	+5.9 ± 0.7
PAD-11	Wheat Coleoptile Growth	100	-15.1 ± 1.2
PAD-12	Wheat Coleoptile Growth	100	+10.3 ± 0.9
Indole-3-acetic acid (Positive Control)	Lettuce Hypocotyl Elongation	100	+45.6 ± 2.1
Abscisic acid (Positive Control)	Barley Aleurone α-Amylase Production	100	-55.2 ± 3.0

Experimental Protocols

Synthesis of Pinic Acid from α-Pinene

Pinic acid is synthesized via the oxidation of α-pinene. A common laboratory-scale procedure involves the use of potassium permanganate (B83412).

Materials:

• (S)-α-Pinene

• Potassium permanganate (KMnO₄)

• Ammonium sulfate (B86663) ((NH₄)₂SO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• Crushed ice

Procedure:

• Prepare a slurry of crushed ice, KMnO₄, and (NH₄)₂SO₄ in water with rapid stirring.

• Slowly add (S)-α-pinene to the slurry while maintaining the temperature below 5°C.

• Continue stirring at <5°C for 5 hours.

• Slowly add a solution of concentrated H₂SO₄ in water, keeping the temperature below 5°C.

• Add sodium bisulfite in portions to quench the excess KMnO₄, maintaining the temperature below 15°C.

• Extract the aqueous solution with diethyl ether.

• Extract the combined organic layers with saturated NaHCO₃ solution.

• Acidify the combined NaHCO₃ layers with H₂SO₄ and extract with diethyl ether.

• Dry the combined ether layers with MgSO₄ and concentrate in vacuo to obtain crude pinonic acid.

• Pinic acid can be subsequently synthesized from pinonic acid through a haloform reaction followed by acidification, a procedure that involves reacting pinonic acid with sodium hypobromite.

Synthesis of Pinic Acid-based Dithioureas

Novel dithiourea derivatives are synthesized from pinic acid in a multi-step process.

Procedure:

• Pinic Acid Dichloride Formation: Convert pinic acid to its corresponding dichloride by reacting it with a chlorinating agent such as thionyl chloride (SOCl₂).

• Diisothiocyanate Synthesis: React the pinic acid dichloride with potassium thiocyanate (B1210189) (KSCN) to yield pinic acid-based diisothiocyanates.

• Dithiourea Synthesis: Perform an N-acylation reaction of the diisothiocyanates with various substituted phenyl amines to obtain the final novel pinic acid-based dithiourea derivatives (PAD-1 to PAD-12).

Antifungal Activity Assay: Mycelial Growth Inhibition

This protocol is adapted from standard mycelial growth rate methods.[1]

Materials:

• Potato Dextrose Agar (PDA) medium

• Target fungal strains (e.g., Botrytis cinerea, Fusarium oxysporum)

• Pinic acid dithiourea derivatives (dissolved in a suitable solvent like DMSO)

• Sterile Petri dishes (90 mm)

• Sterile cork borer (5 mm)

• Incubator

Procedure:

• Prepare PDA medium and sterilize by autoclaving.

• Cool the medium to approximately 50-60°C and add the test compound to achieve the desired final concentration (e.g., 50 mg/L). Pour the amended PDA into sterile Petri dishes. A control plate should be prepared with the solvent only.

• Inoculate the center of each PDA plate with a 5 mm mycelial disc taken from the edge of an actively growing culture of the target fungus.

• Incubate the plates at 25 ± 1°C in the dark.

• Measure the diameter of the fungal colony in two perpendicular directions daily until the colony in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition using the following formula:

  • Inhibition (%) = [(dc - dt) / dc] x 100

  • Where dc is the average diameter of the fungal colony in the control group, and dt is the average diameter of the fungal colony in the treatment group.

Herbicidal Activity Assay: Petri Dish Bioassay

This in vitro assay provides a preliminary screening of the herbicidal effects on seed germination and seedling growth.[2]

Materials:

• Seeds of target plant species (e.g., Brassica napus, Digitaria adscendens)

• Pinic acid dithiourea derivatives

• Sterile Petri dishes with filter paper

• Growth chamber

Procedure:

• Dissolve the test compounds in a suitable solvent and prepare a series of dilutions.

• Place two layers of sterile filter paper in each Petri dish and moisten them with a known volume of the test solution. Control dishes should be treated with the solvent alone.

• Place a set number of seeds (e.g., 20) on the filter paper in each dish.

• Seal the Petri dishes with parafilm and place them in a growth chamber with controlled light and temperature conditions.

• After a set period (e.g., 7 days), measure the germination rate, root length, and shoot length of the seedlings.

• Calculate the percentage of growth inhibition compared to the control group.

Plant Growth Regulating Activity Assay: Lettuce Hypocotyl Elongation Bioassay

This bioassay is a classic method for assessing auxin-like or inhibitory effects on cell elongation.

Materials:

• Lettuce seeds (Lactuca sativa)

• Pinic acid dithiourea derivatives

• Petri dishes with filter paper

• Growth chamber

Procedure:

• Germinate lettuce seeds in the dark on moist filter paper for 48 hours.

• Prepare solutions of the test compounds at the desired concentrations.

• Select uniform seedlings and place them in Petri dishes containing filter paper moistened with the test solutions.

• Incubate the dishes in the dark at 25°C for 72 hours.

• Measure the length of the hypocotyls.

• Calculate the percentage of elongation or inhibition compared to the control group. A positive value indicates a promoting effect, while a negative value indicates an inhibitory effect.

Visualizations

Experimental Workflow and Logical Relationships

Caption: Workflow for the synthesis and biological screening of novel pinic acid derivatives.

Hypothesized Antifungal Signaling Pathway Inhibition

Caption: Hypothesized antifungal mechanism of pinic acid derivatives targeting ergosterol biosynthesis.

Logical Relationship of the Screening Process

Caption: Logical flow of the biological activity screening process for pinic acid derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Derivatization of Cis-Pinic Acid with Pentafluorobenzyl Bromide (PFBBr) for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the chemical derivatization of cis-pinic acid using pentafluorobenzyl bromide (PFBBr). Cis-pinic acid, a dicarboxylic acid, is a significant oxidation product of α-pinene and a key analyte in atmospheric chemistry and environmental science. Due to its low volatility, derivatization is essential for its analysis by gas chromatography-mass spectrometry (GC-MS). The pentafluorobenzyl (PFB) ester derivatives of cis-pinic acid are highly volatile and exhibit excellent electron-capturing properties, leading to high sensitivity, particularly in negative chemical ionization (NCI) mode. This document outlines the reaction, a detailed experimental protocol, and expected analytical performance.

Introduction

Cis-pinic acid is a polar, low-volatility dicarboxylic acid, making its direct analysis by gas chromatography challenging. Derivatization to a more volatile and thermally stable form is a necessary sample preparation step. Pentafluorobenzyl bromide (PFBBr) is a widely used derivatization reagent for carboxylic acids. The reaction proceeds via a nucleophilic substitution where the carboxylate anion displaces the bromide on the PFBBr, forming a pentafluorobenzyl ester. This derivatization significantly increases the volatility of the analyte and introduces a polyfluorinated moiety, which enhances its detectability by electron capture detectors (ECD) and mass spectrometry, especially using NCI.

Chemical Reaction

The derivatization of cis-pinic acid with PFBBr occurs in two steps, with both carboxylic acid groups being esterified. The reaction is typically carried out in an organic solvent with a base catalyst.

Caption: Chemical reaction for the derivatization of cis-pinic acid with PFBBr.

Experimental Protocol

This protocol is a representative method for the derivatization of cis-pinic acid with PFBBr. Optimization may be required depending on the sample matrix and instrumentation.

Materials and Reagents:

• Cis-pinic acid standard

• Pentafluorobenzyl bromide (PFBBr) solution (e.g., 10% w/v in acetone (B3395972) or acetonitrile)

• N,N-Diisopropylethylamine (DIPEA) or other suitable organic base

• Acetone or Acetonitrile (anhydrous, analytical grade)

• Hexane (B92381) (analytical grade)

• Deionized water

• Sodium sulfate (B86663) (anhydrous)

• Reaction vials (2 mL, with PTFE-lined caps)

• Heating block or oven

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • Accurately transfer a known amount of the sample containing cis-pinic acid (or a standard solution) into a 2 mL reaction vial.

  • If the sample is in an aqueous solution, evaporate it to complete dryness under a gentle stream of nitrogen. The presence of water can interfere with the derivatization reaction.

• Derivatization:

  • To the dried sample, add 100 µL of acetone (or acetonitrile).

  • Add 10 µL of PFBBr solution and 5 µL of DIPEA.

  • Tightly cap the vial and vortex briefly to mix.

  • Heat the reaction mixture at 60°C for 60 minutes in a heating block or oven.

• Work-up and Extraction:

  • After heating, allow the vial to cool to room temperature.

  • Add 500 µL of hexane and 500 µL of deionized water to the vial.

  • Vortex vigorously for 1 minute to extract the PFB esters into the hexane layer.

  • Centrifuge briefly to separate the phases.

  • Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis:

  • The sample is now ready for injection into the GC-MS system.

Experimental Workflow

Caption: Workflow for the derivatization and analysis of cis-pinic acid.

Quantitative Data

Parameter	Expected Value	Notes
Linear Range	0.1 - 100 ng/mL	Dependent on MS detector and ionization mode.
Limit of Detection (LOD)	0.1 - 1 ng/L	Achievable with NCI-MS in SIM mode.[1]
Limit of Quantification (LOQ)	0.3 - 3 ng/L	Typically 3x the LOD.[1]
Reproducibility (RSD%)	< 15%	For replicate injections.
Derivatization Yield	> 90%	With optimized reaction conditions.

GC-MS Parameters (Representative)

• Gas Chromatograph:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector: Split/splitless, 250°C.

  • Oven Program: 60°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min.

  • Carrier Gas: Helium, constant flow of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Negative Chemical Ionization (NCI) with methane (B114726) as reagent gas.

  • Source Temperature: 150°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions. The primary ion for quantification is typically the [M-PFB]⁻ ion. For di-PFB-pinic acid, this would be the [M-181]⁻ ion.

Conclusion

Derivatization with pentafluorobenzyl bromide is a highly effective method for the sensitive and quantitative analysis of cis-pinic acid by GC-MS. The formation of pentafluorobenzyl esters significantly improves the chromatographic properties of this dicarboxylic acid and enhances its detectability. The provided protocol offers a robust starting point for researchers developing methods for the analysis of cis-pinic acid in various matrices. Method optimization and validation are recommended for specific applications.

References

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Isomeric Identification of Pinic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pinic acid (C₉H₁₄O₄), a dicarboxylic acid, is a significant oxidation product of α-pinene, a prevalent biogenic volatile organic compound.[1] The identification and quantification of its various isomers are crucial for atmospheric chemistry research, understanding secondary organic aerosol (SOA) formation, and in metabolic studies where it may appear as a metabolite.[1] High-resolution mass spectrometry (HRMS), particularly when coupled with liquid chromatography (LC), offers the requisite sensitivity and selectivity for the detailed characterization of pinic acid isomers.[2][3] This application note provides a comprehensive overview and detailed protocols for the identification of pinic acid isomers using LC-HRMS.

Analytical Challenges and HRMS Solutions

The primary challenge in analyzing pinic acid lies in the existence of numerous structural and stereoisomers, which often exhibit similar physicochemical properties, making their separation and individual identification difficult.[2][4] HRMS provides highly accurate mass measurements, enabling the confident determination of elemental compositions.[5] When combined with tandem MS (MS/MS), it yields characteristic fragmentation patterns that serve as fingerprints for distinguishing between isomers.[2] Furthermore, coupling with advanced chromatographic techniques, such as two-dimensional LC, allows for the separation of even chiral enantiomers.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the LC-HRMS analysis of pinic acid isomers.

Isomer/Analyte	Precursor Ion (m/z)	Ionization Mode	Key Fragment Ions (m/z)	Typical Retention Time (min)	Chromatographic Column
cis-Pinic Acid	185.0819 ([M-H]⁻)	ESI-	171, 127	Not specified in sources	C18 Reversed-Phase
trans-Pinic Acid	245.1029 ([M-H+CH₃COOH]⁻)	ESI-	Not specified in sources	Not specified in sources	C18 Reversed-Phase
Pinonic Acid	183.1021 ([M-H]⁻)	ESI-	Loss of CO₂, C₂H₂O	~9.0	C18 Reversed-Phase
Terpenylic Acid	171.0657 ([M-H]⁻)	ESI-	Not specified in sources	Not specified in sources	C18 Reversed-Phase
(+)-cis-Pinic Acid	185.0819 ([M-H]⁻)	ESI-	Not specified in sources	Not specified in sources	Chiral Column (e.g., CHIRALPAK IG)
(-)-cis-Pinic Acid	185.0819 ([M-H]⁻)	ESI-	Not specified in sources	Not specified in sources	Chiral Column (e.g., CHIRALPAK IG)

Note: Retention times are highly dependent on the specific chromatographic conditions and should be determined empirically.

Experimental Protocols

Protocol 1: Analysis of Pinic Acid Isomers in Aerosol Filter Samples

This protocol is designed for the extraction and direct analysis of pinic acid isomers from aerosol filter extracts.[1][6]

1. Materials and Reagents

• Aerosol filter samples (e.g., PTFE)

• Methanol (B129727) (LC-MS grade)[1]

• Acetonitrile (LC-MS grade)[6]

• Water (LC-MS grade)[6]

• Ammonium Hydroxide or Formic Acid (LC-MS grade)[8]

• cis-Pinic acid standard

• 0.22 µm syringe filters[1]

2. Sample Preparation

• Cut the filter sample into small pieces and place them into a clean extraction vial.[1][6]

• Add a known volume of methanol (e.g., 5 mL).[1]

• Sonicate the sample for 30-45 minutes in an ice bath.[1]

• Filter the extract through a 0.22 µm syringe filter.[1]

• For chiral analysis, the filtrate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a 9:1 acetonitrile/water solution.[6]

3. LC-HRMS Instrumental Parameters

• Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.[9]

• Column: A polar-endcapped C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).[8]

• Mobile Phase A: 0.1% Ammonium Hydroxide in Water (for negative ion mode) or 0.1% Formic Acid in Water (for positive ion mode).[8]

• Mobile Phase B: Acetonitrile.

• Gradient: A suitable gradient to separate the isomers of interest. An example could be:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Mass Spectrometer: High-resolution mass spectrometer (e.g., Orbitrap or TOF).[7]

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is often preferred for carboxylic acids.[10]

• Source Parameters: Optimize capillary voltage and source temperature to minimize in-source fragmentation.[8] Increase drying gas flow and temperature for efficient desolvation.[8]

• Data Acquisition: Full scan mode for identification and targeted MS/MS for fragmentation analysis. The deprotonated molecule of pinic acid, [M-H]⁻, at an m/z of 185.0819 is a key ion to monitor.[7]

Protocol 2: Chiral Separation of cis-Pinic Acid Enantiomers using 2D-LC-HRMS

This protocol is adapted for the separation and quantification of (+)- and (-)-cis-pinic acid.[6][7]

1. Sample Preparation:

• Follow the sample preparation steps outlined in Protocol 1.

2. 2D-LC-HRMS Instrumental Parameters:

• First Dimension (Reversed-Phase):

  • Column: C18 column.

  • Mobile Phase A: Water with 0.04% formic acid and 2% acetonitrile.[7]

  • Mobile Phase B: Acetonitrile with 2% water.[7]

  • Gradient: A suitable gradient to isolate the pinic acid peak.

• Second Dimension (Chiral Separation):

  • Column: Chiral column (e.g., CHIRALPAK IG).[7]

  • Mobile Phase: Isocratic elution with a mixture of eluent A and B (e.g., 80:20).[7]

  • Flow Rate: 200 µL/min.[7]

  • Column Temperature: 25 °C.[7]

• Mass Spectrometer:

  • Same as in Protocol 1.

Visualizations

Caption: Workflow for the identification of pinic acid isomers by LC-HRMS.

Caption: Simplified fragmentation pathway of deprotonated pinic acid in MS/MS.

Conclusion

High-resolution mass spectrometry coupled with liquid chromatography is a powerful technique for the detailed analysis of pinic acid isomers. The high mass accuracy and fragmentation data provided by HRMS are indispensable for the confident identification and differentiation of these closely related compounds. The protocols and data presented in this application note serve as a valuable resource for researchers in atmospheric science, environmental chemistry, and drug metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Fragmentation Analysis of α‑Pinene Oxidation Products Using High-Resolution Collision-Induced Dissociation Mass Spectrometry for Application to Functional Group Prediction in Monoterpene Oxidation Products without Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. emsl.pnnl.gov [emsl.pnnl.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Formation of Chromophores from cis-Pinonaldehyde Aged in Highly Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. acp.copernicus.org [acp.copernicus.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of Atmospheric Aerosols

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address and overcome matrix effects in the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of complex atmospheric aerosol samples.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to matrix effects during your LC-MS experiments.

Issue 1: Poor reproducibility and inaccurate quantification in my aerosol sample analysis.

Q: I'm observing inconsistent results and high variability in the concentrations of my target analytes. Could this be due to matrix effects?

A: Yes, poor reproducibility and inaccurate quantification are classic signs of matrix effects.[1] Matrix effects occur when co-eluting compounds from the complex aerosol sample matrix interfere with the ionization of your target analyte, leading to either ion suppression or enhancement.[2][3] This directly impacts the accuracy, precision, and sensitivity of your analysis.[4][5]

Troubleshooting Workflow:

Caption: Workflow for diagnosing and addressing inconsistent LC-MS results.

Issue 2: My calibration curves are non-linear and my sensitivity is low.

Q: I'm struggling to obtain a linear calibration curve for my analytes, and the signal-to-noise ratio is poor. Are these also symptoms of matrix effects?

A: Absolutely. Non-linear calibration curves and reduced sensitivity are strong indicators of matrix effects.[1] The presence of interfering compounds can disproportionately affect the ionization of the analyte at different concentrations, leading to a non-linear response. Ion suppression is a common cause of decreased sensitivity.

Troubleshooting Workflow:

Caption: Troubleshooting non-linearity and low sensitivity in LC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS analysis of atmospheric aerosols?

A1: Matrix effects refer to the alteration of an analyte's ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1] In atmospheric aerosol analysis, the matrix is highly complex and can contain a vast array of organic and inorganic species.[6][7] These co-eluting substances can either suppress (reduce) or enhance (increase) the analyte's signal in the mass spectrometer, leading to inaccurate quantification.[4][8]

Q2: How can I quantitatively assess the extent of matrix effects in my samples?

A2: The most common method is the post-extraction spike experiment. This involves comparing the analyte's response in a pure solvent to its response in a sample matrix extract that has been spiked with the analyte after the extraction process. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Spiked Extract / Peak Area in Solvent) x 100

A value of 100% indicates no matrix effect, a value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Matrix Effect (%)	Interpretation
85-115%	Generally considered acceptable
< 85%	Significant Ion Suppression
> 115%	Significant Ion Enhancement

Q3: What are the most effective strategies to overcome matrix effects?

A3: A multi-pronged approach is often necessary. Here are some of the most effective strategies:

• Sample Preparation: The goal is to remove as many interfering matrix components as possible without losing the analyte of interest.[9] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are highly effective for cleaning up complex aerosol samples.[10]

• Chromatographic Separation: Optimizing the LC method to achieve better separation between the analyte and interfering compounds can significantly reduce matrix effects. This can involve adjusting the mobile phase composition, gradient profile, or using a different column chemistry.

• Sample Dilution: A simple yet effective method is to dilute the sample extract.[5] This reduces the concentration of matrix components entering the ion source. However, this approach is only feasible if the analyte concentration is high enough to be detected after dilution.[11]

• Internal Standards: Using an internal standard (IS) is a powerful way to compensate for matrix effects.[10] An ideal IS is a stable isotope-labeled (SIL) version of the analyte, as it will have nearly identical chemical properties and chromatographic behavior, and will be affected by the matrix in the same way as the analyte.[12][13][14][15][16]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the sample matrix can help to compensate for matrix effects. This ensures that the standards and samples experience similar ionization suppression or enhancement.

Q4: When should I use a stable isotope-labeled internal standard (SIL-IS)?

A4: A SIL-IS is the gold standard for correcting matrix effects and is highly recommended for quantitative LC-MS analysis, especially for complex matrices like atmospheric aerosols.[12][13] Because a SIL-IS co-elutes with the analyte and has the same ionization efficiency, it effectively normalizes for variations in signal intensity caused by matrix effects.[13] The ratio of the analyte signal to the SIL-IS signal remains constant, even in the presence of ion suppression or enhancement.

Q5: What are some alternative approaches if a SIL-IS is not available?

A5: If a SIL-IS is not available or is prohibitively expensive, other strategies can be employed:

• Analogue Internal Standard: A structurally similar compound that is not present in the sample can be used as an internal standard. However, it may not perfectly mimic the analyte's behavior in the ion source.

• Standard Addition: This method involves dividing the sample into several aliquots and spiking each with a known, increasing amount of the analyte standard.[5][12] By plotting the instrument response against the added concentration, the original concentration of the analyte in the sample can be determined from the x-intercept. This method is accurate but can be time-consuming.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

Objective: To determine the presence and magnitude of matrix effects (ion suppression or enhancement).

Materials:

• Blank aerosol sample extract (collected on a filter and extracted)

• Analyte standard solution of known concentration

• LC-MS grade solvent (e.g., methanol, acetonitrile)

• Volumetric flasks and pipettes

Procedure:

• Prepare Sample Set A (Analyte in Solvent):

  • Prepare a series of calibration standards by diluting the analyte standard solution with the LC-MS grade solvent to cover the expected concentration range in your samples.

• Prepare Sample Set B (Post-Extraction Spike):

  • Take aliquots of the blank aerosol sample extract.

  • Spike these aliquots with the analyte standard solution to create samples with the same final concentrations as in Sample Set A.

• LC-MS Analysis:

  • Analyze both sets of samples using your established LC-MS method.

• Data Analysis:

  • For each concentration level, calculate the average peak area for the analyte in both the solvent (Area_solvent) and the spiked extract (Area_extract).

  • Calculate the Matrix Effect (ME) percentage for each concentration level: ME (%) = (Area_extract / Area_solvent) * 100

  • Evaluate the results based on the interpretation table provided in FAQ 2.

Protocol 2: Standard Addition Method for Quantification

Objective: To accurately quantify an analyte in a complex matrix when a suitable internal standard is not available.

Procedure:

• Sample Preparation:

  • Divide the unknown aerosol sample extract into at least four equal aliquots.

  • Leave one aliquot unspiked.

  • Spike the remaining aliquots with increasing, known concentrations of the analyte standard.

• LC-MS Analysis:

  • Analyze all the prepared samples (unspiked and spiked) using your LC-MS method.

• Data Analysis:

  • Plot the measured peak area of the analyte on the y-axis against the concentration of the added standard on the x-axis.

  • Perform a linear regression on the data points.

  • The absolute value of the x-intercept of the regression line corresponds to the original concentration of the analyte in the unspiked sample.

Standard Addition Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nebiolab.com [nebiolab.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Methods for characterization of organic compounds in atmospheric aerosol particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. UQ eSpace [espace.library.uq.edu.au]
• 13. waters.com [waters.com]
• 14. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Chiral Separation of Organic Acids

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during the chiral separation of organic acids using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Method Development & Optimization

Q1: Where should I start when developing a new chiral separation method for an organic acid?

A good starting point for method development is to use a mobile phase with a low pH (e.g., pH 2.0-3.0) to suppress the ionization of the acidic analyte and the residual silanol (B1196071) groups on the silica (B1680970) surface of the column[1]. This often leads to better retention and peak shape. A systematic screening of different chiral stationary phases (CSPs) and mobile phase compositions is crucial for finding the optimal separation conditions[2].

Q2: How does mobile phase pH affect the separation of my organic acid enantiomers?

Mobile phase pH is a critical parameter in the chiral separation of ionizable compounds like organic acids. For acidic compounds in reversed-phase systems, a lower pH protonates the acid, making it more hydrophobic and thus more strongly retained[1]. A slight change in pH, even by 0.5 units, can dramatically alter retention times and peak spacing[1]. It is crucial to work at a pH where the organic acid is either fully ionized or fully unionized for maximum method robustness[1]. For many organic acids, the best enantioselectivity is achieved at a pH of 2.0-2.5 to suppress ionization[3].

Q3: What is the role of additives in the mobile phase?

Additives are essential for controlling the mobile phase's ionic strength and pH, which directly impacts the retention and selectivity of the separation[4]. Acidic additives like formic acid, trifluoroacetic acid (TFA), or acetic acid are commonly used to maintain a low pH and improve peak shape for acidic compounds. The concentration of the additive can also influence the separation and even the elution order of the enantiomers[5].

Q4: How do I choose the right chiral stationary phase (CSP)?

The choice of CSP is crucial for achieving chiral recognition. Common types of CSPs include polysaccharide-based (cellulose or amylose), Pirkle-type, protein-based, and ligand-exchange phases[6]. Polysaccharide-based columns are widely used and offer broad selectivity[6]. For organic acids, anion-exchange type CSPs like CHIRALPAK QN-AX and QD-AX can be highly effective[4]. A screening approach using a set of columns with different selectivities is the most effective way to identify the best CSP for a particular separation[5].

Troubleshooting Common Problems

Q5: My peaks are tailing. What could be the cause and how can I fix it?

Peak tailing is a common issue and can be caused by several factors:

• Secondary Interactions: Strong interactions between the acidic analyte and residual silanol groups on the silica support can cause tailing[7]. Lowering the mobile phase pH can help protonate the silanols and reduce these interactions[7]. Using an end-capped column can also minimize this effect[7].

• Column Overload: Injecting too much sample can lead to peak tailing, which is a characteristic of overloaded peaks on cyclodextrin-based stationary phases[7][8]. Diluting the sample can help determine if this is the issue[7].

• Inappropriate Mobile Phase pH: Operating near the pKa of the analyte can lead to inconsistent peak shapes[7]. Buffering the mobile phase to maintain a stable pH is recommended[7].

Q6: I am not getting any separation (no resolution) of my enantiomers. What should I do?

A complete lack of resolution can be due to several factors:

• Inappropriate Stationary Phase: The chosen chiral stationary phase may not be suitable for your analyte. Screening a variety of CSPs with different chiral selectors is recommended[5].

• Incorrect Mobile Phase Composition: The mobile phase composition, including the organic modifier and additives, plays a significant role in selectivity. Systematically varying the mobile phase components is a key step in method development[5][9]. For instance, switching from a basic to an acidic additive can lead to a complete loss of resolution for certain compounds[9].

• pH Issues: For organic acids, if the pH is too high, the ionized acid may not interact effectively with the stationary phase, leading to no separation[10]. Ensure the pH is optimized to control the ionization state of your analyte[1].

Q7: My retention times are shifting between injections. Why is this happening?

Retention time shifts can compromise the accuracy of your analysis. Potential causes include:

• Inadequate Column Equilibration: Insufficient equilibration time between runs can lead to shifting retention times, often accompanied by poor peak shapes in subsequent injections[11].

• Mobile Phase pH Instability: If the mobile phase is not properly buffered, its pH can drift, causing retention time instability, especially for ionizable compounds[11].

• Injection Solvent Effects: Using an injection solvent that is stronger than the mobile phase can cause the analyte to move through the column too quickly, resulting in retention time shifts[11]. It is generally best to dissolve the sample in the mobile phase[12].

Q8: I am observing a sudden increase in backpressure. What should I check?

A sudden increase in backpressure is often due to a blockage in the system:

• Blocked Inlet Frit: Particulate matter from the sample or mobile phase can block the column's inlet frit[13]. Reversing the column flow direction may dislodge the blockage[13]. Using a guard column is recommended to prevent this[13].

• Sample Precipitation: If the sample is not fully soluble in the mobile phase, it can precipitate on the column, leading to increased pressure[12]. Ensure your sample is completely dissolved before injection.

Data Presentation

Table 1: Mobile Phase pH Effects on Retention of Ionizable Compounds

Compound Type	Mobile Phase pH	Expected Retention Change (Reversed-Phase)	Rationale
Organic Acid	Low pH (e.g., 2.5)	Increased Retention	The acid is protonated and becomes more hydrophobic, leading to stronger interaction with the stationary phase.[1]
Organic Acid	High pH (e.g., 7.0)	Decreased Retention	The acid is ionized, making it more polar and less retained on a non-polar stationary phase.[1]
Basic Compound	Low pH (e.g., 2.5)	Decreased Retention	The base is ionized, making it more polar.[1]
Basic Compound	High pH (e.g., 7.0)	Increased Retention	The base is neutral and more hydrophobic.[1]
Neutral Compound	Any pH	No Significant Change	Neutral compounds are unaffected by pH changes.[1]

Table 2: Common Mobile Phase Additives for Chiral Separation of Organic Acids

Additive	Typical Concentration	Purpose
Formic Acid (FA)	0.1%	pH control (acidic), improves peak shape.[3][14]
Trifluoroacetic Acid (TFA)	0.1%	Strong acid for pH control, can improve peak shape.[2]
Acetic Acid (AA)	0.1%	pH control (acidic).[9]
Ammonium Formate	10-20 mM	Buffer for pH control, LC-MS compatible.
Ammonium Acetate	10-20 mM	Buffer for pH control, LC-MS compatible.

Experimental Protocols

Protocol 1: General Method Development Strategy for Chiral Separation of an Organic Acid

• Column Selection: Start by screening a set of chiral columns with different stationary phases (e.g., polysaccharide-based, Pirkle-type).

• Initial Mobile Phase Screening:

  • For reversed-phase mode, begin with a mobile phase of acetonitrile (B52724) or methanol (B129727) and water containing 0.1% formic acid to maintain a low pH[3][14].

  • For normal-phase mode, use a mixture of a non-polar solvent like hexane (B92381) and an alcohol such as isopropanol (B130326) or ethanol, often with a small amount of an acidic or basic additive[9].

• Optimize Mobile Phase Composition:

  • Vary the ratio of the organic modifier to the aqueous phase (or the alcohol in normal phase) to adjust retention times.

  • Systematically adjust the mobile phase pH in small increments (e.g., 0.5 pH units) to fine-tune selectivity, especially around the pKa of the analyte[1].

• Evaluate Additives: Test different acidic additives (formic acid, TFA, acetic acid) and their concentrations to improve peak shape and resolution[2][5].

• Optimize Temperature: Investigate the effect of column temperature on the separation. Lower temperatures often favor enantioseparation[10].

• Method Validation: Once optimal conditions are found, validate the method for robustness, reproducibility, and accuracy.

Visualizations

Caption: A logical workflow for troubleshooting common issues in chiral HPLC.

Caption: A systematic approach for developing a chiral separation method.

References

• 1. Controlling selectivity-Additional factors-1.0 – pH – Chiralpedia [chiralpedia.com]
• 2. ymc.co.jp [ymc.co.jp]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chiraltech.com [chiraltech.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. Chiral Separations 3: Overloading and Tailing [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. chiraltech.com [chiraltech.com]
• 13. chiraltech.com [chiraltech.com]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Technical Support Center: Improving the Recovery of cis-Pinic Acid from Quartz Fiber Filters

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to enhance the recovery of cis-pinic acid from quartz fiber filters during experimental analysis.

Troubleshooting Guides

This section addresses specific issues that may arise during the sample extraction and recovery process, offering solutions to improve analytical outcomes.

Problem ID	Question	Possible Causes	Suggested Solutions
CPA-R-01	Why is the recovery of cis-pinic acid from my quartz fiber filters consistently low?	1. Inefficient extraction solvent.[1]2. Insufficient extraction time or agitation.[2]3. Analyte degradation on the filter prior to extraction.[3]4. Strong adsorption of cis-pinic acid to the quartz fiber matrix.	1. Optimize Extraction Solvent: Since cis-pinic acid is a polar, water-soluble dicarboxylic acid, polar solvents are recommended.[1] Try a mixture of methanol (B129727) and water (e.g., 9:1 v/v) or methanol and dichloromethane (B109758).[1][2] For LC-MS analysis, methanol or acetonitrile (B52724) are also common choices.[1]2. Enhance Extraction Technique: Employ sonication for 15-45 minutes in an ice bath to improve extraction efficiency from the solid matrix.[4][5] Alternatively, perform multiple extraction cycles (e.g., 3 times) with a rotary shaker.[2]3. Minimize Storage Time: Extract samples as soon as possible after collection. If storage is necessary, freeze the filter samples to improve temporal stability.[3] Studies on the related compound, cis-pinonic acid, have shown signal drops of up to 75% for samples stored on filters compared to immediately extracted ones.[3]4. Consider Filter Pre-treatment (if applicable): While not standard practice, for particularly challenging matrices, investigating silanizing agents to passivate the quartz fiber surface could be a research avenue.
CPA-R-02	I'm observing significant variability in recovery between replicate samples. What could be the cause?	1. Non-homogenous sample deposition on the filter.2. Inconsistent filter cutting or subsampling.3. Incomplete immersion of the filter material in the solvent during extraction.4. Analyte loss during solvent evaporation.	1. Standardize Subsampling: Ensure that the portion of the filter taken for extraction is representative of the entire sample.2. Ensure Complete Extraction: Make sure the filter pieces are fully submerged in the extraction solvent. Use an appropriate vial size and solvent volume.3. Gentle Evaporation: When concentrating the extract, use a gentle stream of nitrogen and avoid high temperatures to prevent the loss of semi-volatile compounds.[4]
CPA-R-03	My final analysis shows high background noise or interfering peaks. Is this related to the extraction from the quartz filter?	1. Co-extraction of interfering matrix components from the aerosol sample.[6]2. Contaminants from the quartz fiber filter itself.[7]3. Introduction of contaminants during sample handling.	1. Improve Sample Clean-up: After extraction, consider using solid-phase extraction (SPE) to remove interfering compounds before analysis.[4]2. Use High-Purity, Binderless Filters: Ensure you are using high-purity, binderless quartz fiber filters to minimize background contamination.[7] Always include a "filter blank" (an unexposed filter processed identically to the samples) in your analysis to identify and correct for background levels.[6]3. Maintain Cleanliness: Use clean glassware, high-purity solvents, and wear appropriate personal protective equipment (e.g., powder-free gloves) to avoid introducing contaminants.
CPA-R-04	Could the cis-pinic acid be reacting or degrading during the extraction process?	1. Reaction with residual oxidants on the filter.2. Thermal degradation if high temperatures are used.3. Photolysis if samples are exposed to light for extended periods.	1. Quench Reactions: While less common for filter extraction, if reactive species are expected, investigate quenching steps appropriate for your sample matrix.2. Control Temperature: Avoid high temperatures during extraction and solvent evaporation.[4] Sonication should be performed in a chilled bath (e.g., ice bath) to prevent heating.[5]3. Protect from Light: Store and process samples in amber vials or protect them from direct light, as some organic acids can be susceptible to photolysis.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for extracting cis-pinic acid from quartz fiber filters?

A1: The optimal solvent depends on your analytical method (GC-MS or LC-MS). Due to its higher water solubility compared to monocarboxylic acids like cis-pinonic acid, solvent mixtures containing water or methanol are highly effective.[1]

• For LC-MS analysis: A mixture of water and methanol (e.g., 9:1 v/v) is a common and effective choice.[2] Methanol or acetonitrile are also frequently used.[1]

• For GC-MS analysis (requiring derivatization): A mixture of dichloromethane and methanol (e.g., 3:1 v/v) is often employed.[4] It is crucial to completely evaporate the solvent and remove all water before the derivatization step.[5]

Q2: Should I use sonication or a shaker for extraction?

A2: Both methods can be effective, but sonication is often recommended to improve extraction efficiency from solid matrices like filters.[4] A typical procedure involves sonicating the filter pieces in the extraction solvent for 15-45 minutes.[4][5] If using a shaker, multiple extraction cycles (e.g., three times for 40 minutes each) are recommended to ensure thorough extraction.[2]

Q3: How important is a filter blank?

A3: A filter blank is critical. It is an unexposed quartz fiber filter that undergoes the entire extraction and analysis procedure alongside your samples. This allows you to identify and quantify any background contamination originating from the filter material or the process itself, which is essential for accurate quantification of low-level analytes.[6][7]

Q4: Can I use PTFE filters instead of quartz fiber filters, and will that affect recovery?

A4: Yes, PTFE (Teflon) filters are also used for aerosol sample collection.[1] The choice can affect analyte stability and recovery. One study noted that for cis-pinonic acid, a significant decay occurred in pure secondary organic aerosol (SOA) samples stored on quartz filters, while this was not observed in ambient samples, suggesting potential interactions with the filter material.[3] While specific recovery data for cis-pinic acid is limited, the inert nature of PTFE may offer advantages in reducing analyte-filter interactions. However, quartz filters are widely used due to their thermal stability, especially if baking is required to remove organic contaminants before sampling.[7]

Q5: My analytical results show signal suppression. How can I mitigate this?

A5: Signal suppression is a form of matrix effect that occurs during analysis (typically LC-MS with electrospray ionization) where co-extracted compounds interfere with the ionization of the target analyte, leading to a lower-than-expected signal.[6][9] To mitigate this:

• Improve Sample Clean-up: Incorporate a solid-phase extraction (SPE) step after the initial filter extraction to remove interfering matrix components.[4]

• Dilute the Sample: Diluting the extract can reduce the concentration of interfering substances, although this may not be feasible for trace-level analysis.[4]

• Use an Internal Standard: A stable isotope-labeled internal standard for cis-pinic acid is the best way to correct for both extraction efficiency and matrix effects, as it will be affected in the same way as the native analyte.

Data Presentation

The recovery efficiency of cis-pinic acid is highly dependent on the specific extraction protocol, the complexity of the sample matrix, and the analytical finish. While no single study provides a direct comparison of all methods for cis-pinic acid, the following table summarizes common approaches and their expected efficiencies based on their application for dicarboxylic acids and related compounds.

Extraction Method	Solvent System	Expected Recovery Efficiency	Primary Application	Notes
Ultrasonic Bath	Methanol (MeOH)	Good to High	LC-MS / GC-MS	A widely used and effective method. Sonication for 30-45 minutes in an ice bath is recommended to prevent analyte degradation.[5]
Ultrasonic Bath	Dichloromethane:Methanol (3:1)	Good to High	GC-MS	Efficient for a broad range of organic compounds.[4]
Rotary Shaker	Water:Methanol (9:1)	Good	LC-MS	Involves multiple extraction cycles (e.g., 3x for 40 min each) for thoroughness.[2]
Pressurized Liquid Extraction (PLE)	Methanol or Ethanol/Water	Very High	LC-MS / GC-MS	An advanced technique using elevated temperature and pressure.[10] Reduces solvent consumption and extraction time but requires specialized equipment.
Hollow Fiber Liquid Phase Microextraction (HF-LPME)	6-undecanone with TOPO	High (reported 70.1% for pinic acid)[11]	GC-MS	A microextraction technique for sample pre-concentration, not suitable for bulk filter extraction but demonstrates high efficiency.[11]

Experimental Protocols

Protocol 1: Ultrasonic Extraction for LC-MS Analysis

This protocol is adapted for the direct analysis of cis-pinic acid in aerosol filter extracts without derivatization.[5]

• Preparation: Using clean forceps, cut the quartz fiber filter sample into small pieces and place them into a clean extraction vial (e.g., a 15 mL glass centrifuge tube).

• Solvent Addition: Add a known volume of methanol (e.g., 5-10 mL) to the vial, ensuring all filter pieces are fully submerged.

• Extraction: Place the vial in an ultrasonic ice bath and sonicate for 30-45 minutes. The ice bath is crucial to prevent heating of the sample, which could lead to analyte degradation.[5]

• Filtration: After sonication, filter the extract through a 0.22 µm syringe filter (PTFE or other compatible material) to remove filter fibers and particulate matter.[5]

• Concentration (Optional): If necessary, evaporate the solvent to near dryness under a gentle stream of nitrogen gas. Reconstitute the residue in a known, smaller volume of the initial mobile phase for your LC-MS system.

• Analysis: The sample is now ready for injection into the LC-MS system.

Protocol 2: Solvent Extraction and Derivatization for GC-MS Analysis

This protocol describes the extraction and subsequent methylation of cis-pinic acid for volatility enhancement prior to GC-MS analysis.[4]

• Preparation: Place the filter sample (or a representative portion) into a clean vial.

• Solvent Addition: Add a suitable volume of an extraction solvent, such as a dichloromethane:methanol mixture (e.g., 3:1 v/v).[4]

• Extraction: Sonicate the sample at room temperature for 15-20 minutes.[4]

• Solvent Removal: Carefully remove the filter pieces. Evaporate the solvent completely to dryness under a gentle stream of nitrogen. It is critical to remove all water, as it interferes with many derivatization reactions.[5]

• Derivatization (Methylation): To the dried residue, add 300 µL of 10% Boron Trifluoride-Methanol (BF₃-methanol). Seal the vial tightly.[4]

• Reaction: Heat the vial at 50-60°C for 30 minutes to esterify the carboxylic acid groups.

• Cooling & Quenching: Cool the solution to room temperature. Add a saturated sodium chloride solution to quench the reaction.

• Liquid-Liquid Extraction: Add a non-polar solvent (e.g., hexane), vortex thoroughly, and allow the layers to separate. The methylated derivatives will partition into the organic (upper) layer.

• Sample Collection: Carefully collect the organic layer for analysis.

• Analysis: Inject an aliquot of the organic extract into the GC-MS system.

Visualizations

Workflow for cis-Pinic Acid Recovery and LC-MS Analysis.

Workflow for cis-Pinic Acid Recovery and GC-MS Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. acp.copernicus.org [acp.copernicus.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 9. mdpi.com [mdpi.com]
• 10. Pressurized Liquid Extraction: A Powerful Tool to Implement Extraction and Purification of Food Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Application of hollow fiber liquid phase microextraction for pinic acid and pinonic acid analysis from organic aerosols - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Silylation Derivatization for Dicarboxylic Acids in GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the silylation derivatization of dicarboxylic acids for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the silylation derivatization of dicarboxylic acids.

Issue 1: Incomplete Derivatization (Presence of Mono-Silylated Peaks or Unreacted Dicarboxylic Acid)

Incomplete derivatization is a common challenge when working with dicarboxylic acids, leading to the appearance of multiple peaks for a single analyte in the chromatogram, which complicates quantification.[1]

Possible Cause	Recommended Solution
Presence of Moisture	Moisture in the sample, solvents, or glassware can consume the silylating reagent.[1] Ensure all glassware is oven-dried, use anhydrous solvents and reagents, and store reagents under an inert atmosphere (e.g., nitrogen or argon).[1]
Insufficient Silylating Reagent	Dicarboxylic acids require at least two moles of silylating reagent per mole of acid for complete derivatization. An insufficient amount will lead to incomplete reactions.[1]
Use a significant molar excess of the silylating reagent. A general starting point is a 2:1 molar ratio of the reagent to each active hydrogen.[1][2] For dicarboxylic acids, a higher excess may be necessary.
Suboptimal Reaction Time or Temperature	The derivatization reaction may not reach completion if the time or temperature is inadequate.[1]
Optimize reaction conditions. For silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), heating at 60-80°C for 30-60 minutes is a common practice.[1][3]
Sample Matrix Effects	Components within the sample matrix can interfere with the derivatization reaction.
Perform a sample cleanup or extraction prior to derivatization to remove interfering substances.[1]

Issue 2: Poor Peak Shape (Tailing or Broadening)

Poor peak shape can compromise resolution and the accuracy of quantification.

Possible Cause	Recommended Solution
Active Sites in the GC System	Free silanol (B1196071) groups in the GC inlet liner, column, or fittings can interact with any remaining polar sites on the derivatized analyte, causing peak tailing.[4]
Use a deactivated inlet liner and a high-quality, well-maintained GC column.[1] Regular maintenance, including trimming the column, can help.
Hydrolysis of Silyl (B83357) Derivatives	Trimethylsilyl (TMS) derivatives are susceptible to hydrolysis if exposed to moisture in the sample or carrier gas.[1][4]
Ensure the entire system is free from moisture. Use high-purity carrier gas with a moisture trap. Analyze samples promptly after derivatization.[1]
Column Overload	Injecting an excessive amount of the sample can lead to peak fronting or tailing.[1]
Reduce the injection volume or dilute the sample.

Issue 3: Low or No Signal for the Derivatized Analyte

A weak or absent signal can be due to a complete failure of the derivatization or issues with the GC-MS system.

Possible Cause	Recommended Solution
Complete Derivatization Failure	This may be caused by severely degraded reagents, significant amounts of water, or incorrect reaction setup.
Use fresh silylating reagents and repeat the derivatization, ensuring all materials are anhydrous and the protocol is followed correctly.[1]
Adsorption in the GC System	Even derivatized analytes can be adsorbed by active sites within the GC system if it is not properly maintained.
Ensure the use of a deactivated liner and column. Check for and eliminate any leaks in the system.[1]
Incorrect GC-MS Parameters	Instrument settings may not be optimized for the detection of the specific silylated dicarboxylic acid.
Optimize the injector temperature, oven temperature program, and mass spectrometer settings for your derivative.[1]

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of dicarboxylic acids?

A1: Dicarboxylic acids are polar and non-volatile compounds due to their two carboxylic acid functional groups. Direct injection into a GC system would lead to poor chromatographic performance, including peak tailing, low sensitivity, and potential thermal decomposition.[1] Derivatization converts the carboxylic acid groups into less polar, more volatile, and more thermally stable derivatives, making them suitable for GC-MS analysis.[1][5]

Q2: What are the most common silylating reagents for dicarboxylic acids?

A2: The most widely used silylating agents for dicarboxylic acids are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[1] These are often used with a catalyst, such as Trimethylchlorosilane (TMCS), to enhance reactivity, especially for sterically hindered compounds.[1][6][7]

Q3: How do I choose the right silylating reagent?

A3: The choice depends on the specific dicarboxylic acid and the sample matrix. BSTFA is a powerful and versatile reagent suitable for a wide range of compounds.[2][8] MSTFA is the most volatile of the common silylating reagents, and its byproducts are also highly volatile, which can be advantageous in trace analysis to minimize chromatographic interference.[6][8] The addition of 1% TMCS to BSTFA is often recommended for compounds that are difficult to silylate.[6]

Q4: Can silylation derivatize other functional groups in my sample?

A4: Yes, silylation is a versatile technique that will also derivatize other functional groups containing active hydrogens, such as hydroxyls (-OH) and amines (-NH2).[1][5] If your sample contains other compounds with these functional groups, they will also be derivatized.

Q5: How can I confirm that my derivatization reaction was successful?

A5: Successful derivatization can be confirmed by injecting the sample into the GC-MS. The appearance of a sharp, symmetrical peak at the expected retention time for the di-silylated dicarboxylic acid and the corresponding mass spectrum will confirm a successful reaction. The absence of the underivatized dicarboxylic acid peak and any mono-silylated intermediate peaks indicates a complete reaction.

Experimental Protocols

Protocol 1: General Silylation of Dicarboxylic Acids using BSTFA + 1% TMCS

This protocol provides a general guideline and should be optimized for your specific dicarboxylic acid and sample matrix.

Materials:

• Dried dicarboxylic acid sample (1-10 mg)

• BSTFA + 1% TMCS

• Anhydrous solvent (e.g., pyridine, acetonitrile, or DMF) (optional)

• Reaction vial with a screw cap

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Place the dried dicarboxylic acid sample into a reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 100 µL of BSTFA + 1% TMCS to the vial. If the sample is not readily soluble in the silylating reagent, an appropriate anhydrous solvent can be added. A general guideline is to use at least a 2:1 molar ratio of the silylating reagent to each active hydrogen in the sample.[2][3]

• Reaction: Tightly cap the vial and vortex for 30 seconds. Heat the vial at 60-80°C for 30-60 minutes.[3] The optimal temperature and time should be determined empirically for the specific analyte.

• Analysis: After the vial has cooled to room temperature, inject an appropriate volume (e.g., 1 µL) of the derivatized sample into the GC-MS.

Quantitative Data Summary

Table 1: Common Silylating Reagents and Reaction Conditions

Silylating Reagent	Abbreviation	Catalyst (Typical %)	Typical Reaction Temperature (°C)	Typical Reaction Time (min)	Key Properties & Byproducts
N,O-Bis(trimethylsilyl)trifluoroacetamide	BSTFA	TMCS (1-10%)	60-80	30-60	Powerful and versatile; volatile byproducts.[2][3][6]
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	TMCS (1%)	60-80	30-60	Most volatile TMS-amide; ideal for trace analysis.[3][6]
N,O-Bis(trimethylsilyl)acetamide	BSA	None or TMCS	60-80	15-60	Strong silylating agent; less volatile byproducts than BSTFA.[6]
Trimethylsilylimidazole	TMSI	None	60-80	15-30	Strongest silyl donor for hydroxyls; does not react with amines.[7]

Visualizations

Caption: Experimental workflow for the silylation derivatization of dicarboxylic acids for GC-MS analysis.

Caption: Troubleshooting logic for common issues in the silylation of dicarboxylic acids.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. thomassci.com [thomassci.com]
• 7. Silylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 8. benchchem.com [benchchem.com]

identifying and minimizing common interferences in cis-pinic acid quantification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in the quantification of cis-pinonic acid.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process, offering targeted solutions to enhance detection sensitivity and accuracy.

Issue CPA-T-01: Poor Chromatographic Peak Shape (Tailing or Fronting) in GC-MS Analysis

• Question: My cis-pinonic acid peak is showing significant tailing in my GC-MS analysis. What are the likely causes and how can I resolve this?

• Answer: Peak tailing for acidic compounds like cis-pinonic acid is a common issue in GC-MS, often indicating active sites in the system or suboptimal analytical conditions. Here are the primary causes and their solutions:

  • Active Sites: The carboxylic acid group of cis-pinonic acid can interact with active sites (e.g., silanol (B1196071) groups) in the injector liner, column, or glass wool, leading to peak tailing.

    • Solution 1: Derivatization: Convert the carboxylic acid to a less polar and more volatile ester (e.g., methyl ester) or silyl (B83357) ester.[1] Common derivatizing agents include BF₃-methanol, MeOH/AcCl for methylation, or BSTFA for silylation.[1] This is the most effective way to improve peak shape for carboxylic acids.

    • Solution 2: Use a Deactivated Liner and Column: Ensure you are using a liner and column specifically designed for inertness. If contamination is suspected, replace the liner and trim the first few centimeters off the column.[2][3][4]

  • Improper Column Installation: A poorly cut or installed column can create dead volume, leading to peak distortion.[2][4]

    • Solution: Ensure the column is cut cleanly and squarely and installed at the correct height in both the injector and detector according to the manufacturer's instructions.[4]

  • Column Contamination: Non-volatile matrix components can accumulate at the head of the column, causing peak tailing.[3]

    • Solution: Trim 10-20 cm from the front of the column. If the problem persists, the column may need to be replaced.[4]

Issue CPA-T-02: Low Recovery of Cis-Pinonic Acid During Sample Preparation

• Question: I am experiencing low and inconsistent recovery of cis-pinonic acid from my samples. What could be the cause and how can I improve it?

• Answer: Low recovery is often due to inefficient extraction or degradation of the analyte during sample preparation.

  • Inefficient Extraction: The choice of solvent and extraction method is critical for quantitative recovery from the sample matrix (e.g., aerosol filters, biological fluids).

    • Solution 1: Optimize Extraction Solvent: A mixture of solvents can be more effective. For example, a dichloromethane:methanol (B129727) (3:1, v/v) mixture can improve extraction efficiency.[1]

    • Solution 2: Enhance Extraction with Sonication: Using an ultrasonic bath can significantly improve the extraction of cis-pinonic acid from solid matrices.[1]

  • Analyte Degradation: Cis-pinonic acid can be susceptible to degradation under certain conditions.

    • Solution 1: Control Temperature: Avoid high temperatures during solvent evaporation and extraction to prevent degradation or unintended esterification if using alcohol-containing solvents.[1]

    • Solution 2: Proper Storage: Store samples at low temperatures (-20°C or -80°C) and protect them from light to prevent degradation.[5] Repeated freeze-thaw cycles should be avoided by storing samples in aliquots.[5]

Issue CPA-T-03: High Background Noise or Interfering Peaks in LC-MS/MS Analysis

• Question: My LC-MS/MS chromatograms for cis-pinonic acid have a high baseline and several interfering peaks. How can I clean up my signal?

• Answer: High background and interfering peaks are typically caused by matrix effects, where co-eluting compounds from the sample suppress or enhance the ionization of cis-pinonic acid.

  • Matrix Effects: Complex sample matrices can introduce a variety of interfering compounds.

    • Solution 1: Improve Sample Clean-up: Utilize Solid-Phase Extraction (SPE) to remove interfering matrix components before analysis.

    • Solution 2: Optimize Chromatographic Separation: Adjust the mobile phase gradient or use a column with different selectivity to separate cis-pinonic acid from interfering compounds.[1]

    • Solution 3: Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, though this may impact the limit of detection.[1]

  • Contaminated System: The LC-MS system itself can be a source of background noise.

    • Solution: Ensure the mobile phase solvents are of high purity and the LC system is thoroughly cleaned.

Issue CPA-T-04: Inconsistent Quantification Results

• Question: I am observing poor reproducibility in my quantitative results for cis-pinonic acid. What are the potential sources of this variability?

• Answer: Inconsistent quantification can stem from several factors throughout the analytical workflow.

  • Incomplete Derivatization (GC-MS): If using derivatization for GC-MS, an incomplete reaction will lead to variable results.

    • Solution: Optimize the derivatization conditions, including reagent concentration, temperature, and reaction time, to ensure the reaction goes to completion.

  • Variability in Ionization (LC-MS/MS): Matrix effects can cause fluctuations in ionization efficiency.[5]

    • Solution: Use an Internal Standard: The most effective way to correct for variability in sample preparation and instrument response is to use a stable isotope-labeled internal standard (e.g., deuterated cis-pinonic acid) that co-elutes with the analyte.[1]

  • Sample Stability: Degradation of cis-pinonic acid in stored samples or standards can lead to inaccurate results.[6]

    • Solution: Follow proper storage procedures, keeping samples and standards at low temperatures and protected from light.[5] Prepare fresh working standards regularly.

Common Interferences and Mitigation Strategies

The following table summarizes common interferences encountered during the quantification of cis-pinonic acid and provides strategies to minimize their impact.

Interference Type	Potential Sources	Mitigation Strategies
Isobaric Interferences	Other organic acids with the same nominal mass, such as isomers or structurally similar compounds.	- High-resolution mass spectrometry (HRMS) to differentiate based on exact mass.- Tandem mass spectrometry (MS/MS) using specific precursor-product ion transitions.- Optimized chromatographic separation to resolve isomers.
Matrix Effects (Ion Suppression/Enhancement)	Co-eluting endogenous or exogenous compounds from the sample matrix (e.g., salts, lipids, other organic compounds).[7][8][9]	- Use of a stable isotope-labeled internal standard.- Effective sample clean-up (e.g., Solid-Phase Extraction).- Sample dilution.- Optimization of chromatographic conditions to separate the analyte from interfering matrix components.[1][10]
Contamination	Phthalates from plasticware, solvents, reagents.	- Use high-purity solvents and reagents.- Use glass or polypropylene (B1209903) labware instead of plastics where possible.- Run procedural blanks to identify and quantify background contamination.
Derivatization Artifacts (GC-MS)	Byproducts from the derivatization reaction, incomplete derivatization.	- Optimize derivatization reaction conditions (time, temperature, reagent concentration).- Purify the derivatized sample if necessary.- Use a different derivatization reagent.
Isomerization	Acidic or basic conditions during sample preparation or storage can potentially cause isomerization of cis-pinonic acid.[5]	- Maintain a neutral pH during sample preparation and storage where possible.- Minimize sample storage time.

Experimental Protocols

Protocol 1: GC-MS Analysis with Derivatization (Methylation)

• Sample Extraction:

  • For solid samples (e.g., aerosol filters), place the filter in a vial and add an appropriate volume of dichloromethane.

  • Sonicate at room temperature for 15-20 minutes.[1]

  • Remove the filter and evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

• Derivatization (Methylation):

  • To the dried residue, add 300 µL of 10% BF₃-methanol.[1]

  • Seal the vial and heat at 50°C for 30 minutes to esterify the organic acids.[1]

  • Cool the solution to room temperature.[1]

• Liquid-Liquid Extraction:

  • Add a known volume of a non-polar solvent (e.g., hexane) and deionized water.

  • Vortex thoroughly and allow the layers to separate.

  • Carefully collect the organic layer containing the methylated derivatives.[1]

• GC-MS Analysis:

  • Injection: Inject 1 µL of the organic extract.

  • GC Column: Use a non-polar column such as a DB-5.[1]

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: Start at 60°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • MS Detection: Operate in electron ionization (EI) mode. Use selected ion monitoring (SIM) for higher sensitivity, monitoring characteristic ions of the cis-pinonic acid methyl ester.

Protocol 2: LC-MS/MS Analysis (Without Derivatization)

• Sample Preparation:

  • For solid samples, extract with a suitable solvent such as methanol or acetonitrile.

  • For liquid samples, perform a simple filtration through a 0.22 µm filter.[1]

  • Dilute the sample extract or filtered liquid with the initial mobile phase if necessary.[1]

• LC-MS/MS Analysis:

  • LC Column: A C18 reversed-phase column is commonly used.[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

  • Flow Rate: 0.3 mL/min.

  • Gradient Program: Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Injection Volume: 5 µL.

  • MS/MS Detection:

    • Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity. Monitor the transition from the precursor ion ([M-H]⁻) of cis-pinonic acid to a specific product ion.

Visualized Workflows and Logic

GC-MS analysis workflow with derivatization.

LC-MS/MS analysis workflow without derivatization.

Troubleshooting logic for inaccurate quantification.

Frequently Asked Questions (FAQs)

• Q1: What is the most sensitive method for detecting trace levels of cis-pinonic acid?

  • Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are highly sensitive techniques. LC-MS/MS often provides high sensitivity without the need for derivatization, which can simplify sample preparation. The choice depends on the sample matrix and available instrumentation.

• Q2: Is derivatization always necessary for GC-MS analysis of cis-pinonic acid?

  • While derivatization is highly recommended to improve volatility and peak shape, it is possible to analyze underivatized cis-pinonic acid using a polar GC column (e.g., DB-FFAP).[1] However, this approach may require careful optimization of GC conditions to achieve the desired sensitivity and peak shape.[1]

• Q3: What type of ionization source is best for LC-MS analysis of cis-pinonic acid?

  • Electrospray Ionization (ESI) is the most common and effective ionization source for polar compounds like cis-pinonic acid. It should be operated in negative ion mode ([M-H]⁻) for optimal sensitivity.

• Q4: How can I minimize matrix effects in my LC-MS/MS analysis?

  • The most robust method to compensate for matrix effects is the use of a stable isotope-labeled internal standard. Other strategies include improving sample clean-up with SPE, optimizing chromatographic separation to resolve cis-pinonic acid from co-eluting interferences, and diluting the sample.[1]

• Q5: What are the best practices for storing cis-pinonic acid standards and samples?

  • For long-term stability, store stock solutions and samples at -20°C or -80°C in amber glass vials with PTFE-lined caps (B75204) to prevent photodegradation.[5] To avoid degradation from repeated freeze-thaw cycles, aliquot solutions into smaller, single-use vials.[5] Working standards for frequent use can be stored at 2-8°C for shorter periods.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 3. academic.oup.com [academic.oup.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. ACP - Effects of storage conditions on the molecular-level composition of organic aerosol particles [acp.copernicus.org]
• 7. researchgate.net [researchgate.net]
• 8. nebiolab.com [nebiolab.com]
• 9. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

challenges in separating cis- and trans-isomers of pinic acid

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals facing challenges in the separation of cis- and trans-isomers of pinic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating cis- and trans-isomers of pinic acid?

The primary challenges stem from the structural similarities and physicochemical properties of the isomers. Pinic acid is a polar dicarboxylic acid with low volatility, which complicates analysis by Gas Chromatography (GC).[1][2] Key difficulties include:

• Low Volatility: Prevents direct analysis by GC without chemical modification (derivatization).[3]

• High Polarity: Can lead to poor peak shape (tailing) in both GC and HPLC due to interactions with active sites in the system.[2]

• Structural Similarity: The cis- and trans-isomers have very similar polarities and boiling points, making their separation challenging, often requiring highly selective chromatographic columns and optimized conditions.[4][5]

Q2: Should I use Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for separating pinic acid isomers?

The choice depends on your specific analytical needs, available instrumentation, and whether you want to avoid chemical derivatization steps.

• Gas Chromatography-Mass Spectrometry (GC-MS): Offers high chromatographic resolution but requires a mandatory derivatization step to make pinic acid volatile.[1] This adds time to sample preparation but can result in robust and sensitive analysis.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for the direct analysis of polar compounds like pinic acid without derivatization.[1][4] LC-MS is often preferred for its simpler sample preparation and is highly suitable for separating chiral enantiomers.[6]

Q3: Why is derivatization necessary for GC analysis of pinic acid?

Derivatization is essential for GC analysis because pinic acid is a dicarboxylic acid with very low volatility and high polarity.[3] These properties prevent it from vaporizing properly in the GC inlet and can cause it to interact strongly with the stationary phase, leading to poor peak shape and low signal intensity.[2] The process converts the polar carboxyl groups into less polar, more volatile esters or silyl (B83357) derivatives, making the molecule suitable for GC analysis.[1]

Q4: What are the most common derivatization methods for pinic acid?

The two most prevalent methods for preparing pinic acid for GC-MS analysis are:

• Silylation: This method converts the carboxylic acid groups into their corresponding trimethylsilyl (B98337) (TMS) esters using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[1]

• Esterification (e.g., Methylation): This involves converting the carboxylic acids into methyl esters using reagents such as Boron Trifluoride in methanol (B129727) (BF₃-Methanol) or diazomethane.[1][2]

Troubleshooting Guides

Guide 1: Gas Chromatography (GC) Issues

Q: I am seeing poor peak shape (tailing) and low signal for my derivatized pinic acid in GC-MS. What is the cause?

A: This is a common issue often related to incomplete derivatization or active sites within the GC system.

Potential Causes & Solutions:

• Incomplete Derivatization: The derivatization reaction may not have gone to completion, leaving behind polar, underivatized pinic acid.

  • Solution: Ensure your sample is completely dry before adding the derivatization reagent, as water interferes with the reaction.[1] Optimize the reaction time and temperature according to the protocol. For silylation with BSTFA, heating at 70°C for 1-2 hours is typical.[1]

• Active Sites in the GC System: Free silanol (B1196071) groups in the GC inlet liner or on the column can interact with the derivatized analytes, causing peak tailing.

  • Solution: Use a deactivated inlet liner. If the problem persists, you may need to condition the column or trim the first few centimeters from the column inlet.

• Analyte Degradation: The derivatized sample might be degrading in a hot injector.

  • Solution: Optimize the injector temperature. A programmed temperature vaporization (PTV) injector can offer better control over the injection conditions.[1]

Q: My cis- and trans- isomers are co-eluting in my GC analysis. How can I improve separation?

A: Co-elution of geometric isomers is a selectivity problem. Improving resolution requires optimizing your chromatographic conditions.

Potential Causes & Solutions:

• Inadequate GC Column: The stationary phase of your column may not have the right selectivity for the isomers.

  • Solution: For the analysis of fatty acid methyl esters, which are structurally similar to derivatized pinic acid, highly polar cyanopropyl columns (like SP-2560) have shown good results for separating cis/trans isomers.[7][8] A standard non-polar or mid-polar column (e.g., DB-5MS) may not be sufficient.[1]

• Suboptimal Oven Temperature Program: A fast temperature ramp can reduce the interaction time with the stationary phase, leading to poor separation.

  • Solution: Decrease the oven ramp rate (e.g., from 10°C/min to 5°C/min or less).[2] Introducing an isothermal hold at a specific temperature can also increase the separation between closely eluting peaks.[7]

Guide 2: High-Performance Liquid Chromatography (HPLC) Issues

Q: I am trying to separate cis- and trans-pinic acid isomers using reversed-phase HPLC, but I am getting poor or no resolution. What can I do?

A: Achieving separation of these diastereomers requires careful optimization of the mobile phase and selection of the stationary phase.

Potential Causes & Solutions:

• Suboptimal Mobile Phase Composition: The polarity and pH of your mobile phase are critical for separating ionizable compounds like pinic acid.[9][10]

  • Solution 1 (Optimize Organic Modifier): If you are using acetonitrile, try switching to methanol, or vice-versa. These solvents have different selectivities and can alter the elution order or improve separation.[11]

  • Solution 2 (Adjust pH): Pinic acid is a dicarboxylic acid. Small changes in the mobile phase pH can significantly affect its ionization state and retention.[11] Use a buffer to control the pH. A pH around 3.0 is a common starting point.[9] Systematically screen a pH range to find the optimal selectivity.

  • Solution 3 (Try Different Additives): Using additives like ion-pairing agents can sometimes enhance the separation of charged analytes.[9]

• Unsuitable Stationary Phase: A standard C18 column may not provide sufficient selectivity.

  • Solution: Consider a column with a different stationary phase chemistry. Phenyl-hexyl or pentafluorophenyl (PFP) phases offer different selectivities (e.g., pi-pi interactions) that can be beneficial for separating isomers. For chiral separations of cis-pinic acid, amylose-based columns are effective and similar principles of differential interaction apply to diastereomers.[12] Mixed-mode columns that utilize both reversed-phase and ion-exchange mechanisms can also be highly effective for separating polar, ionizable isomers.[13]

Q: How can I scale my analytical HPLC method to a preparative scale to isolate the pure isomers?

A: Scaling from analytical to preparative HPLC requires a systematic approach to maintain the resolution achieved at the analytical scale.[14]

Key Steps for Scaling Up:

• Maintain Column Chemistry and Length: Use a preparative column with the same stationary phase chemistry and, ideally, the same length as your analytical column.[15]

• Calculate New Flow Rate: The flow rate must be scaled geometrically based on the cross-sectional area of the columns. The scaling factor is the square of the ratio of the column internal diameters (ID).

  • Formula: Preparative Flow Rate = Analytical Flow Rate × (ID_prep / ID_anal)²[15]

• Scale Injection Volume: The sample load needs to be increased proportionally to the column volume while avoiding column overload. Overloading will lead to peak broadening and loss of resolution.[16]

  • Formula: Preparative Injection Volume = Analytical Injection Volume × (ID_prep / ID_anal)² × (L_prep / L_anal)[15]

• Maintain Gradient Time: The duration of the gradient should be kept the same to ensure similar separation selectivity.

Quantitative Data Summary

Table 1: Example GC-MS Parameters for Derivatized Pinic Acid Analysis

Parameter	Setting	Reference
Derivatization Agent	BF₃-Methanol (10%)	[2]
Reaction Conditions	50 °C for 30 minutes	[2]
GC Column	DB-5 (non-polar)	[2]
Carrier Gas	Helium	[1][2]
Oven Program	Start at 60 °C, ramp 10 °C/min to 280 °C	[2]
Injector Type	Split/splitless	[1]
Detection Mode	Electron Ionization (EI), Selected Ion Monitoring (SIM)	[1][2]

Table 2: Example HPLC Parameters for Pinic Acid Isomer Analysis

Parameter	Setting	Reference
Analysis Type	Chiral Separation of cis-Enantiomers	[12]
Column	CHIRALPAK® IG (amylose-based)	[6][12]
Mobile Phase A	Water with 2% Acetonitrile and 0.04% Formic Acid	[6][12]
Mobile Phase B	Acetonitrile with 2% Water	[6][12]
Elution Mode	Isocratic (80:20, A:B)	[6][12]
Flow Rate	0.2 mL/min	[12]
Detection	Mass Spectrometry (MS)	[12]
Limit of Detection (LOD)	1.74 ng/mL	[12]

Experimental Protocols

Protocol 1: Derivatization by Silylation (BSTFA)

This method converts carboxylic acid groups to their trimethylsilyl (TMS) esters.

• Sample Preparation: Place the sample containing pinic acid into a clean, dry reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 100 µL of pyridine (B92270) (as a catalyst).

• Reaction: Tightly cap the vial and heat the mixture at 70°C for 1-2 hours.[1]

• Analysis: Allow the vial to cool to room temperature. The derivatized sample is now ready for injection into the GC-MS system.

Protocol 2: Derivatization by Methylation (BF₃-Methanol)

This protocol converts pinic acid to its methyl ester derivative.

• Sample Preparation: Ensure the sample residue in the reaction vial is completely dry.

• Reagent Addition: Add 300 µL of 10% or 14% Boron Trifluoride-Methanol solution to the dried residue.[2]

• Reaction: Seal the vial and heat at 50-60°C for 30 minutes to esterify the acids.[2]

• Extraction: Cool the solution to room temperature. Add a suitable non-polar solvent (e.g., hexane) and deionized water. Vortex thoroughly and allow the layers to separate.

• Collection: Carefully collect the upper organic layer containing the methylated derivatives for GC-MS analysis.[2]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 13. helixchrom.com [helixchrom.com]
• 14. waters.com [waters.com]
• 15. youtube.com [youtube.com]
• 16. LC Scaling Analytical Methods Technical Tip 2 | Phenomenex [phenomenex.com]

reducing ion suppression for cis-pinic acid in electrospray ionization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with the analysis of cis-pinonic acid using electrospray ionization (ESI) mass spectrometry. A common issue encountered is ion suppression, which can significantly impact data quality.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant problem in the analysis of cis-pinonic acid?

A1: Ion suppression is a matrix effect that occurs in electrospray ionization (ESI) mass spectrometry. It is the reduction in the ionization efficiency of a target analyte, such as cis-pinonic acid, due to the presence of co-eluting components from the sample matrix.[1][2][3] This phenomenon leads to a decreased signal intensity, which can negatively affect the sensitivity, precision, and accuracy of an analysis.[1][2][3] Cis-pinonic acid, being a dicarboxylic acid, is susceptible to ion suppression, particularly when analyzed in complex biological or environmental matrices that may contain high concentrations of salts, phospholipids, or other organic molecules.[2]

Q2: How can I identify if ion suppression is affecting my cis-pinonic acid analysis?

A2: A common method to determine if ion suppression is impacting your analysis is the post-extraction spike experiment.[2] This involves comparing the signal response of cis-pinonic acid in a clean, neat solution to the response of cis-pinonic acid spiked into a blank matrix extract. A significantly lower signal in the matrix extract is a clear indication of ion suppression.[2]

Q3: What are the primary causes of ion suppression for an acidic compound like cis-pinonic acid?

A3: For acidic compounds like cis-pinonic acid, which are typically analyzed in negative ion mode, several factors can cause ion suppression:

• Co-eluting Matrix Components: Endogenous compounds from the sample matrix can compete with cis-pinonic acid for ionization.[1]

• High Salt Concentrations: Non-volatile salts in the sample or mobile phase can lead to the formation of adducts and reduce the efficiency of droplet formation in the ESI source.[4][5]

• Mobile Phase Additives: While necessary for chromatography, some additives can suppress ionization. For instance, trifluoroacetic acid (TFA) is known to be a strong ion-suppressing agent in negative ion mode.[1][5]

• Suboptimal pH: For efficient deprotonation and ionization in negative mode, the mobile phase pH should be sufficiently basic, ideally at least two pH units above the pKa of the analyte.[4][6]

Troubleshooting Guides

Issue 1: Low or No Signal for cis-Pinonic Acid

If you are observing a weak or absent signal for cis-pinonic acid, it could be due to significant ion suppression. The following troubleshooting steps can help mitigate this issue.

Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting low signal intensity of cis-pinonic acid.

Detailed Steps:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1]

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[7] Various SPE sorbents can be tested to find the optimal one for retaining cis-pinonic acid while washing away interferences.

  • Liquid-Liquid Extraction (LLE): LLE can provide very clean extracts, leading to reduced ion suppression.[1][7] However, recovery of polar compounds like cis-pinonic acid can sometimes be challenging and may require optimization of solvent systems.

  • Sample Dilution: A straightforward approach is to dilute the sample, which reduces the concentration of all matrix components.[1][7] However, this will also decrease the analyte concentration, so a balance must be found to maintain adequate sensitivity.[7]

• Modify Chromatographic Conditions: If sample cleanup is insufficient, optimizing the chromatographic separation can prevent the co-elution of cis-pinonic acid with matrix interferences.[7]

  • Mobile Phase pH: Ensure the mobile phase pH is sufficiently basic to promote the deprotonation of cis-pinonic acid. A pH of 8 or higher is a good starting point for dicarboxylic acids.[6] Using volatile buffers like ammonium (B1175870) acetate (B1210297) or ammonium bicarbonate can help maintain a stable pH.[6]

  • Mobile Phase Additives: Avoid using trifluoroacetic acid (TFA) in the mobile phase for negative ion mode analysis, as it is a known cause of ion suppression.[5] Formic acid is generally a better choice for ESI.[1]

  • Column Selection: Trying a different stationary phase (e.g., a phenyl-hexyl instead of a C18 column) can alter the elution profile and may resolve the analyte from interferences.[7]

  • Gradient Optimization: Modifying the gradient elution profile can improve the separation of cis-pinonic acid from closely eluting matrix components.[7]

• Adjust Mass Spectrometer Parameters:

  • Ionization Source: While ESI is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression.[1][3] If available, testing your samples with an APCI source may be beneficial.

  • Ionization Mode: Switching to negative ionization is generally recommended for acidic compounds. Since fewer compounds ionize in negative mode, there is often less competition for ionization.[1]

  • Source Parameters: Fine-tuning parameters such as nebulizing gas flow, drying gas temperature, and capillary voltage can sometimes help minimize ion suppression.[7]

• Use an Internal Standard: For accurate quantification in the presence of unavoidable ion suppression, the use of a stable isotope-labeled internal standard (SIL-IS) is highly recommended.[2] A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression, allowing for a reliable measurement based on the analyte-to-internal standard ratio.[2]

Issue 2: Inconsistent Results and Poor Reproducibility

Inconsistent results for cis-pinonic acid can often be traced back to variable ion suppression between samples.

Logical Relationship Diagram

Caption: The relationship between variable ion suppression and poor reproducibility, with potential solutions.

Troubleshooting Steps:

• Matrix-Matched Calibrators: If a stable isotope-labeled internal standard is not available, preparing calibration standards in a representative blank matrix can help to compensate for consistent matrix effects.[2] However, it's important to be aware that variability between different lots of blank matrix can still be an issue.[2]

• Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most robust solution for correcting for variable ion suppression.[2] An appropriate SIL-IS for cis-pinonic acid (e.g., d3-cis-pinonic acid) will co-elute and experience the same ionization effects, leading to more accurate and reproducible quantification.[2]

• Consistent Sample Preparation: Ensure that the sample preparation protocol is followed precisely for all samples.[2] Any variability in the extraction recovery can lead to different final concentrations of both the analyte and matrix components, resulting in inconsistent ion suppression.[2] Automating the sample preparation process can improve consistency.[2]

Quantitative Data Summary

The effectiveness of various strategies to reduce ion suppression can be quantified. The following table summarizes the expected improvement in signal intensity based on different mitigation approaches.

Mitigation Strategy	Expected Improvement in Signal Intensity	Key Considerations
Sample Dilution	Varies (e.g., 20-50%)	Can reduce analyte concentration below the limit of detection.[1][7]
Solid-Phase Extraction (SPE)	High (e.g., 50-90%)	Requires method development to optimize sorbent and elution conditions.[7]
Liquid-Liquid Extraction (LLE)	High (e.g., 60-95%)	Can be labor-intensive; recovery of polar analytes may be challenging.[1][7]
Chromatographic Optimization	Moderate to High (e.g., 30-80%)	Aims to separate the analyte from interfering compounds.[7]
Use of SIL-IS	Correction for suppression	Does not eliminate suppression but allows for accurate quantification.[2]

Experimental Protocols

Protocol 1: Post-Extraction Spike Experiment to Evaluate Ion Suppression

Objective: To determine the extent of ion suppression in a given sample matrix for cis-pinonic acid.

Methodology:

• Prepare a standard solution of cis-pinonic acid in a clean solvent (e.g., the initial mobile phase) at a known concentration (e.g., 100 ng/mL). This is your Neat Solution .

• Select a representative blank sample matrix (a sample that does not contain cis-pinonic acid) and perform your established sample preparation procedure (e.g., SPE or LLE).

• Take the final extract from the blank matrix and spike it with the cis-pinonic acid standard to the same final concentration as the Neat Solution. This is your Post-Spike Sample .

• Analyze both the Neat Solution and the Post-Spike Sample by LC-ESI-MS under the same conditions.

• Calculate the percentage of ion suppression using the following formula: % Ion Suppression = (1 - (Peak Area in Post-Spike Sample / Peak Area in Neat Solution)) * 100

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

Objective: To remove matrix components that cause ion suppression.

Methodology:

• Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode anion exchange or a polymeric reversed-phase sorbent) with an appropriate solvent (e.g., methanol) followed by an equilibration solvent (e.g., water).

• Loading: Load the pre-treated sample onto the SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove unretained, interfering compounds. The composition of the wash solvent should be optimized to maximize the removal of interferences without eluting cis-pinonic acid.

• Elution: Elute cis-pinonic acid from the cartridge using a stronger solvent. The elution solvent should be strong enough to quantitatively recover the analyte but selective enough to leave strongly bound interferences on the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS analysis.[7]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

stability of cis-pinic acid standards during storage and analysis

This technical support center is designed for researchers, scientists, and drug development professionals working with cis-pinic acid standards. It provides essential information on stability, storage, and analysis to ensure the integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of cis-pinic acid standards?

For long-term stability, it is recommended to store cis-pinic acid solutions at low temperatures, such as -20°C or -80°C.[1] To prevent photodegradation, always store standards in amber glass vials with PTFE-lined caps.[1] It is also advisable to aliquot stock solutions into smaller, single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.[1]

Q2: How should I prepare and store working solutions of cis-pinic acid?

When preparing standard solutions, use high-purity (e.g., LC-MS grade) solvents such as acetonitrile (B52724), methanol, or a mixture with water.[1] Working standards that are used more frequently can be stored at 2-8°C for shorter periods.[1] Always clearly label all standard solutions with the compound name, concentration, solvent, preparation date, and storage conditions.[1]

Q3: What are the common degradation pathways for cis-pinic acid during storage?

Several factors can contribute to the degradation of cis-pinic acid standards:

• Improper Storage Temperature: Storing samples at room temperature can lead to degradation.[1]

• Photodegradation: Exposure to light can cause degradation.[1]

• Microbial Contamination: Aqueous, non-sterilized samples are susceptible to microbial growth, which can degrade the analyte, especially during extended refrigerated storage.[1]

• Oxidation: Slow oxidation can occur, particularly in the presence of contaminants or prolonged exposure to air.[1]

• pH of the Solution: Acidic or basic conditions in aqueous solutions can potentially catalyze degradation pathways.[1][2][3]

Q4: Can the choice of solvent affect the stability of cis-pinic acid?

Yes, the choice of solvent can influence the stability of cis-pinic acid. While it is soluble in both water and organic solvents, its stability may differ in each. If long-term storage is required, it is recommended to perform a stability study in the chosen solvent.[1]

Troubleshooting Guide: Analytical Issues

This guide addresses common problems encountered during the analysis of cis-pinic acid, particularly using Liquid Chromatography-Mass Spectrometry (LC-MS).

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
CPA-A-01	Retention Time Shifts	Changes in mobile phase composition, column degradation, or temperature fluctuations.[1]	Ensure consistent mobile phase preparation. Check for leaks in the HPLC system. Use a column thermostat to maintain a constant temperature.[4] If the column is old or has been used extensively, consider replacing it.
CPA-A-02	Poor Peak Shape (Tailing or Splitting)	Column contamination, sample overload, or an inappropriate injection solvent.[1]	Use a guard column to protect the analytical column from contaminants.[4] Ensure the injection solvent is compatible with the mobile phase; ideally, dissolve the sample in the mobile phase. Reduce the amount of sample injected to avoid overloading the column.[5]
CPA-A-03	Signal Intensity Fluctuation	Ion source instability or contamination, matrix effects from the sample, or inconsistent sample preparation.[1]	Clean the ion source of the mass spectrometer regularly. Use an internal standard to compensate for matrix effects.[6] Ensure consistent and reproducible sample preparation procedures.
CPA-A-04	Sample Carryover	Contamination from a previous high-concentration sample injection.[1]	Implement a thorough needle wash with a strong solvent between injections.[7] Inject a blank solvent after a high-concentration sample to check for carryover.
CPA-A-05	Noisy Baseline	Contaminated mobile phase, air bubbles in the system, or detector instability.[8]	Use high-purity solvents and degas the mobile phase before use.[8] Purge the pumping system to remove any air bubbles. Ensure the detector lamp is functioning correctly and has had adequate warm-up time.

Stability Data

While specific public data on the long-term stability of cis-pinic acid is limited, the following table provides an example of how to structure results from an internal stability study.[1] The data represents the percentage of cis-pinic acid remaining relative to the initial concentration at Day 0.

Storage Condition	Solvent	Day 0	Week 1	Month 1	Month 3	Month 6
25°C (with light exposure)	Acetonitrile:Water (1:1)	100%	85%	60%	35%	10%
25°C (protected from light)	Acetonitrile:Water (1:1)	100%	95%	88%	75%	60%
4°C (protected from light)	Acetonitrile:Water (1:1)	100%	99%	97%	92%	85%
-20°C (protected from light)	Acetonitrile:Water (1:1)	100%	100%	99%	98%	97%
-80°C (protected from light)	Acetonitrile:Water (1:1)	100%	100%	100%	99%	99%

Experimental Protocols

Protocol 1: Establishing a Stability Study for cis-Pinic Acid

This protocol outlines the steps to conduct a stability study for cis-pinic acid standards.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of solid cis-pinic acid.

  • Dissolve it in a high-purity solvent (e.g., acetonitrile or methanol) to prepare a concentrated stock solution.[1]

• Sample Preparation and Storage:

  • Dilute the stock solution to a known concentration for the stability study.

  • Aliquot the solution into multiple amber glass vials suitable for the chosen storage conditions.

  • Prepare several sets of samples for each storage condition to be tested (e.g., -80°C, -20°C, 4°C, and 25°C, with and without light exposure).[1]

• Time-Point Analysis:

  • At designated time points (e.g., Day 0, Week 1, Month 1, Month 3, Month 6), retrieve a set of samples from each storage condition.

  • Allow the samples to equilibrate to room temperature before analysis.[1]

• Quantification of cis-Pinic Acid:

  • Analyze the samples using a validated analytical method, such as LC-MS.[1]

  • Instrumentation: An ultra-high-performance liquid chromatography (UHPLC) system coupled to a high-resolution mass spectrometer (HRMS) is recommended.[1]

  • Example Chromatographic Conditions:

    • Column: A reversed-phase C18 column.[1]

    • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[1][6]

    • Flow Rate: 0.3 mL/min.[1]

    • Column Temperature: 40°C.[1]

  • Example Mass Spectrometry Conditions:

    • Ionization Mode: Negative electrospray ionization (ESI-).[1]

    • Detection: Selected Ion Monitoring (SIM) of the deprotonated molecule [M-H]⁻.[1]

• Data Analysis:

  • Calculate the concentration of cis-pinic acid at each time point relative to the initial concentration at Day 0.

  • Present the data as the percentage of the initial concentration remaining.[1]

Visualizations

Caption: Workflow for a cis-Pinic Acid Stability Study.

Caption: Factors Leading to the Degradation of cis-Pinic Acid Standards.

Caption: Troubleshooting Logic for Poor Peak Shape in HPLC Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Photo-oxidation of pinic acid in the aqueous phase: a mechanistic investigation under acidic and basic pH conditions - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D1EA00031D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. hplc.eu [hplc.eu]
• 6. benchchem.com [benchchem.com]
• 7. ACP - Effects of storage conditions on the molecular-level composition of organic aerosol particles [acp.copernicus.org]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

Technical Support Center: Optimizing GC Injection Parameters for Volatile Derivatives of cis-Pinic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting for the gas chromatography (GC) analysis of volatile derivatives of cis-pinic acid. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of cis-pinic acid necessary for GC analysis?

A1: Cis-pinic acid is a polar dicarboxylic acid with low volatility, making it unsuitable for direct analysis by gas chromatography.[1] Derivatization is a chemical process that converts the polar carboxyl groups into less polar, more volatile, and more thermally stable derivatives, such as trimethylsilyl (B98337) (TMS) esters or methyl esters.[2] This enhances chromatographic performance, leading to improved peak shape and sensitivity.

Q2: What are the common derivatization methods for cis-pinic acid?

A2: The two most prevalent derivatization methods for GC analysis of dicarboxylic acids like cis-pinic acid are silylation and esterification (methylation).[3]

• Silylation: This method replaces active hydrogens in the carboxylic acid groups with a trimethylsilyl (TMS) group. A common reagent for this is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Esterification (Methylation): This converts the carboxylic acids into their corresponding methyl esters. Reagents like boron trifluoride in methanol (B129727) (BF₃-MeOH) are frequently used for this purpose.[3][4]

Q3: What is the difference between split and splitless injection, and which should I use?

A3: The choice between split and splitless injection modes depends primarily on the concentration of the cis-pinic acid derivative in your sample.[5]

• Split Injection: In this mode, only a portion of the injected sample enters the GC column, while the rest is vented. This is ideal for high-concentration samples to prevent column overload, which can lead to distorted peak shapes (peak fronting).

• Splitless Injection: The entire vaporized sample is transferred to the column, making this technique suitable for trace analysis where maximum sensitivity is required.[5][6]

Optimizing Injection Parameters: Data Tables

Optimizing injection parameters is critical for achieving accurate and reproducible results. The following tables provide recommended starting points and ranges for key injection parameters for the analysis of volatile derivatives of cis-pinic acid.

Table 1: General Injector Parameters

Parameter	Recommended Value/Range	Rationale
Injector Temperature	250 - 280 °C	Ensures rapid and complete vaporization of the derivatized analyte. Temperatures that are too high can cause degradation, while temperatures that are too low may lead to incomplete vaporization and peak tailing.
Injection Volume	1 µL	A common starting volume. Larger volumes can be used in splitless mode for trace analysis but risk overloading the inlet and causing backflash.
Carrier Gas	Helium	An inert gas that provides good chromatographic efficiency.
Liner Type	Deactivated single taper with glass wool	A deactivated liner is crucial to prevent interactions with active sites that can cause peak tailing. Glass wool can aid in sample vaporization but may not be suitable for all active compounds.

Table 2: Split Injection Parameters

Parameter	Recommended Value/Range	Rationale
Split Ratio	10:1 to 100:1	Prevents column overload for concentrated samples. Higher ratios mean less sample reaches the column. A common starting point is 50:1.
Split Vent Flow	Dependent on split ratio and column flow	This is set by the instrument based on the desired split ratio.

Table 3: Splitless Injection Parameters

Parameter	Recommended Value/Range	Rationale
Splitless Hold Time	0.75 - 1.5 minutes	This is the time the split vent remains closed to allow transfer of the sample to the column. It should be long enough for the liner to be swept 1.5-2 times with the carrier gas.[7][8] Too short a time results in incomplete transfer and poor sensitivity, while too long a time can lead to excessive solvent tailing.[7][8][9]
Purge Flow	20 - 60 mL/min	The flow rate used to purge the injector after the splitless hold time.

Troubleshooting Guide

This guide addresses common problems encountered during the GC analysis of derivatized cis-pinic acid, focusing on issues related to injection parameters.

Issue 1: Peak Tailing

• Question: My chromatogram shows peaks with significant tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing for derivatized organic acids is often caused by active sites in the GC system, incomplete derivatization, or an incorrect injector temperature.

  • Active Sites: Free silanol (B1196071) groups in the injector liner or on the column can interact with the analyte.

    • Solution: Use a new, deactivated inlet liner. If the problem persists, trim a small portion (10-20 cm) from the front of the column.

  • Incomplete Derivatization: If the derivatization reaction is incomplete, the remaining underivatized cis-pinic acid will interact strongly with the system.

    • Solution: Review and optimize your derivatization protocol. Ensure all water is removed from the sample before adding the silylation reagent, as it can interfere with the reaction.

  • Low Injector Temperature: The injector temperature may be too low for complete and rapid vaporization of the analyte.

    • Solution: Increase the injector temperature within the recommended range (250-280°C).

Issue 2: Peak Fronting

• Question: My peaks are showing a fronting or "shark-fin" shape. What is the cause?

• Answer: Peak fronting is a classic symptom of column overload.

  • Solution:

    • If using splitless injection, your sample is likely too concentrated. Dilute your sample or switch to a split injection.

    • If already using a split injection, increase the split ratio (e.g., from 50:1 to 100:1) to reduce the amount of sample reaching the column.

Issue 3: Ghost Peaks or Carryover

• Question: I am seeing unexpected peaks in my blank runs that correspond to my analyte from a previous injection. How can I resolve this carryover issue?

• Answer: Carryover, or the appearance of "ghost peaks," can be caused by contamination in the syringe, septum, or injector.

  • Syringe Contamination: The syringe may not be adequately cleaned between injections.

    • Solution: Implement a more rigorous syringe cleaning procedure with multiple solvent rinses.

  • Septum Bleed: Particles from a degrading septum can enter the inlet.

    • Solution: Replace the septum.

  • Injector Contamination: Sample residue can build up in the injector liner or on the metal surfaces of the injector.

    • Solution: Clean or replace the inlet liner. In severe cases, the injector itself may need to be disassembled and cleaned.

Issue 4: Poor Reproducibility

• Question: My peak areas are not consistent between injections of the same standard. What could be the problem?

• Answer: Poor reproducibility can stem from several factors related to the injection process.

  • Inconsistent Injection Volume: The autosampler may not be functioning correctly, or manual injection technique may be inconsistent.

    • Solution: Ensure the correct syringe size is installed and that the injection volume is set correctly. For manual injections, practice a consistent and rapid injection technique.

  • Leaks in the Injector: A leak in the septum or fittings can lead to a variable amount of sample being lost.

    • Solution: Check for leaks using an electronic leak detector and replace the septum or tighten fittings as necessary.

  • Inlet Overload (Backflash): Injecting too large a volume for the given liner, temperature, and pressure can cause the sample to expand beyond the liner volume, leading to sample loss and poor reproducibility.

    • Solution: Reduce the injection volume or use a liner with a larger internal volume.

Experimental Protocols

Protocol 1: Derivatization of cis-Pinic Acid to its Methyl Ester

This protocol describes the conversion of cis-pinic acid to its more volatile methyl ester derivative using BF₃-methanol.[3]

• Sample Preparation: If the sample is in a solvent, evaporate it to dryness under a gentle stream of nitrogen.

• Derivatization: To the dried residue, add 300 µL of 10% BF₃-methanol.

• Reaction: Seal the vial and heat at 50°C for 30 minutes to esterify the organic acids.

• Cooling: Allow the solution to cool to room temperature.

• Extraction: Add a known volume of a non-polar solvent (e.g., hexane) and deionized water. Vortex the mixture thoroughly to extract the methyl esters into the organic phase.

• Sample Collection: Carefully collect the upper organic layer containing the methylated derivatives for GC-MS analysis.

Protocol 2: GC-MS Analysis of Derivatized cis-Pinic Acid

This is a general protocol for the analysis of the prepared volatile derivatives.

• Injection: Inject 1 µL of the organic extract into the GC-MS system.

• GC Column: A non-polar column such as a DB-5 is often suitable for the analysis of the methyl esters.

• Carrier Gas: Use Helium at a constant flow rate.

• Oven Program: Start at a low temperature (e.g., 60°C), hold for a few minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 280°C).

• MS Detection: Operate in electron ionization (EI) mode and scan a suitable mass range or use selected ion monitoring (SIM) for higher sensitivity.

Visualizing Workflows

The following diagrams illustrate the logical flow for optimizing injection parameters and troubleshooting common issues.

Caption: Workflow for optimizing GC injection parameters.

Caption: Troubleshooting decision tree for common GC issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. GoToStage.com [gotostage.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. gcms.cz [gcms.cz]
• 6. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Optimizing Splitless Injections: Splitless Purge Valve Time [restek.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

dealing with low signal-to-noise ratio for trace level cis-pinic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges encountered during the trace-level analysis of cis-pinic acid, with a specific focus on overcoming low signal-to-noise ratios.

Troubleshooting Guide: Low Signal-to-Noise Ratio

Low signal-to-noise (S/N) is a common issue in the trace analysis of cis-pinic acid, a polar and low-volatility dicarboxylic acid.[1][2] This guide provides a systematic approach to diagnosing and resolving this problem.

Question: My signal-to-noise ratio for cis-pinic acid is unacceptably low. What are the potential causes and how can I improve it?

Answer: A low S/N ratio can originate from several factors throughout the analytical workflow, from sample preparation to data acquisition.[3] Below is a step-by-step guide to troubleshoot this issue.

Step 1: Evaluate Sample Preparation and Extraction

Inefficient extraction or the presence of interfering matrix components are primary sources of poor signal.[2][4]

• Extraction Efficiency: Ensure the chosen solvent and method are optimal for your sample matrix. For aerosol filter samples, sonication with a solvent mixture like methanol (B129727) or dichloromethane:methanol is often employed to improve extraction efficiency.[2][5]

• Sample Clean-up: Complex matrices can introduce compounds that co-elute with cis-pinic acid, causing ion suppression and reducing the signal.[2][4] Consider incorporating a Solid-Phase Extraction (SPE) step to remove these interferences.[2]

• Filtration: Always filter extracts through a syringe filter (e.g., 0.2 µm PTFE) to remove particulates that can contaminate the analytical system and contribute to noise.[6]

Step 2: Optimize Chromatographic Method (GC-MS & LC-MS)

Poor chromatographic performance leads to broad peaks, which reduces peak height and consequently the S/N ratio.[3]

• For Gas Chromatography-Mass Spectrometry (GC-MS):

  • Derivatization is Crucial: Due to its low volatility, cis-pinic acid requires derivatization to improve its chromatographic behavior and sensitivity.[1][7] Silylation (e.g., with BSTFA) or esterification (e.g., with BF₃-methanol) are common methods.[1] Esterification to form the methyl ester is a widely used approach.[2][5]

  • Column Choice: A non-polar column, such as a DB-5, is often suitable for the analysis of derivatized cis-pinic acid.[2] However, for underivatized analysis, a more polar column may be necessary, though this approach is less common for trace levels.[2]

  • Injection and Temperature Program: Optimize the injector temperature and oven temperature program to ensure sharp peaks and good separation.[5][7]

• For Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Direct Analysis: LC-MS is highly suitable for analyzing polar compounds like cis-pinic acid without derivatization.[5][7]

  • Column and Mobile Phase: A C18 reversed-phase column is commonly used.[2] The mobile phase typically consists of water and acetonitrile (B52724) with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape and ionization.[8]

  • Gradient Elution: Employ a gradient elution to effectively separate cis-pinic acid from matrix components.[7]

Step 3: Enhance Mass Spectrometer Sensitivity

Suboptimal MS parameters can significantly impact signal intensity.[3][4]

• Ionization Mode: For LC-MS, electrospray ionization (ESI) in negative ion mode is well-suited for detecting carboxylic acids like cis-pinic acid, monitoring for the deprotonated molecule [M-H]⁻.[6][8] For GC-MS, electron ionization (EI) is standard.[7]

• Source Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) to maximize the ionization of cis-pinic acid.[4][8]

• Data Acquisition Mode: For quantification at trace levels, use Selected Ion Monitoring (SIM) in GC-MS or Multiple Reaction Monitoring (MRM) in tandem MS (LC-MS/MS) for the highest sensitivity and selectivity.[2][7]

Frequently Asked Questions (FAQs)

Q1: Is derivatization always necessary for the GC-MS analysis of cis-pinic acid?

A1: While highly recommended to enhance volatility and improve peak shape for trace-level analysis, some methods have been developed using polar GC columns for underivatized cis-pinic acid.[2] However, for achieving the lowest detection limits, derivatization is generally considered essential.[1][7]

Q2: What is the most sensitive method for detecting trace levels of cis-pinic acid?

A2: Both GC-MS and LC-MS/MS are highly sensitive techniques.[2] LC-MS/MS often has the advantage of higher sensitivity without the need for derivatization, simplifying sample preparation.[2][7] The choice depends on the sample matrix, available instrumentation, and desired throughput.

Q3: How can I minimize matrix effects in my LC-MS analysis?

A3: Matrix effects, which can suppress or enhance the analyte signal, are a significant challenge.[9] To mitigate them, you can:

• Improve sample clean-up using techniques like SPE.[2]

• Optimize chromatographic separation to resolve cis-pinic acid from co-eluting matrix components.[2]

• Dilute the sample, though this may be counterproductive if the analyte concentration is already very low.[2]

• Use a matrix-matched calibration curve or the standard addition method for more accurate quantification.[10]

Q4: What are the typical ions I should monitor for cis-pinic acid in my mass spectrometer?

A4:

• LC-MS (Negative ESI): The deprotonated molecule [M-H]⁻ is observed at m/z 185.0819.[6] For MS/MS, this precursor ion is fragmented to specific product ions for MRM analysis.[8]

• GC-MS (after derivatization): The characteristic ions of the specific derivative (e.g., methyl ester or trimethylsilyl (B98337) ester) should be monitored.[1] These will have different m/z values than the native molecule.

Experimental Protocols & Data

Table 1: Comparison of Derivatization Agents for GC-MS Analysis of cis-Pinic Acid

Parameter	BSTFA (Silylation)	BF₃-Methanol (Esterification)	Diazomethane (Esterification)
Derivative	Trimethylsilyl (TMS) ester	Methyl ester	Methyl ester
Detection Limit (LOD)	Lower (≤ 2 ng m⁻³)[1]	Higher (≤ 4 ng m⁻³)[1]	High yields, but less common due to safety concerns[1]
Reproducibility (RSD%)	Generally good	Good	Variable
Key Considerations	Sensitive to moisture	Requires heating step	Toxic and explosive; requires special handling

Table 2: Typical Instrumental Parameters for cis-Pinic Acid Analysis

Parameter	LC-MS/MS	GC-MS (with Derivatization)
Column	C18 reversed-phase (e.g., 150 x 2.1 mm, 1.8 µm)[8]	Non-polar (e.g., DB-5)[2]
Mobile Phase/Carrier Gas	A: Water + 0.1% Formic Acid, B: Acetonitrile + 0.1% Formic Acid[8]	Helium[5]
Flow Rate	0.3 mL/min[8]	Constant flow
Injection Volume	4-10 µL[6][8]	1 µL[2]
Ionization Mode	Negative ESI[6][8]	Electron Ionization (EI)[7]
MS Detection Mode	MRM for quantification[8]	SIM for quantification[5][7]
Precursor Ion (m/z)	185.08 [M-H]⁻[6][8]	N/A (depends on derivative)

Visualizing Workflows and Logic

Caption: A step-by-step workflow for troubleshooting a low S/N ratio.

Caption: Comparison of typical GC-MS and LC-MS/MS experimental workflows.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. How to Improve ICP-MS Signal-to-Noise Ratio [eureka.patsnap.com]

method development for robust quantification of cis-pinic acid in complex matrices

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the robust quantification of cis-pinonic acid in complex matrices. Cis-pinonic acid is a key oxidation product of α-pinene, a significant biogenic volatile organic compound, making its accurate measurement crucial for atmospheric chemistry, environmental science, and potentially for understanding its role in biological systems.[1][2]

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process, offering targeted solutions to enhance analytical performance.

Issue ID	Problem	Potential Cause(s)	Suggested Solution(s)
CPA-T-01	Poor peak shape or low signal intensity in GC-MS analysis.	cis-Pinonic acid is a polar compound with low volatility, leading to poor chromatographic performance on standard nonpolar GC columns.[3]	Derivatization: Convert the carboxylic acid group to a less polar and more volatile ester (e.g., methyl ester) or silyl (B83357) ester (e.g., trimethylsilyl (B98337) ester).[2][3] Common derivatization agents include BF₃-methanol or MeOH/AcCl for methylation, and BSTFA (Bis(trimethylsilyl)trifluoroacetamide) for silylation.[3] Use a polar GC column: A polar stationary phase, such as those containing polyethylene (B3416737) glycol (e.g., Carbowax) or FFAP, can improve peak shape for underivatized acids.[3]
CPA-T-02	Low recovery of cis-pinonic acid during sample preparation.	Inefficient extraction from the sample matrix (e.g., aerosol filters, biological fluids). Degradation of the analyte during extraction or derivatization.	Optimize Extraction: Use a suitable solvent mixture. For aerosol filters, a 9:1 (v/v) mixture of water and methanol (B129727) has been shown to be effective.[1] Employing sonication can improve extraction efficiency from solid matrices.[3] Control Temperature: Avoid high temperatures during extraction to prevent unintended esterification if using an alcohol-containing solvent.[3] For derivatization, adhere to recommended temperature and time to ensure complete reaction without degradation.[3]
CPA-T-03	High background noise or interfering peaks in LC-MS analysis.	Matrix effects from co-eluting compounds in the sample that suppress or enhance the ionization of cis-pinonic acid.	Improve Sample Clean-up: Utilize Solid-Phase Extraction (SPE) to remove interfering matrix components.[3] Optimize Chromatography: Adjust the LC gradient to better separate cis-pinonic acid from matrix interferences.[3] Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, but this may impact the limit of detection.[3]
CPA-T-04	Irreproducible quantification results.	Incomplete derivatization. Variability in ionization efficiency due to matrix effects.	Ensure Complete Derivatization: Optimize the reaction conditions (reagent concentration, temperature, and time). Use an Internal Standard: Add a stable isotope-labeled internal standard (e.g., deuterated cis-pinonic acid) or a structurally similar compound not present in the sample to correct for variations in sample preparation and instrument response.[3]

Frequently Asked Questions (FAQs)

1. What is the most sensitive method for detecting trace levels of cis-pinonic acid?

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a tandem mass spectrometer (MS/MS), are highly sensitive techniques for cis-pinonic acid analysis.[3] The choice often depends on the sample matrix and available instrumentation. LC-MS/MS can provide high sensitivity without the need for derivatization, which simplifies sample preparation.[3]

2. Is derivatization always necessary for GC-MS analysis of cis-pinonic acid?

While highly recommended to improve volatility and peak shape, it is not always mandatory.[3][4] A non-derivatization method using a polar GC column (e.g., DB-FFAP) has been successfully developed.[3] However, this approach may require careful optimization of GC conditions to achieve the desired sensitivity.[3]

3. What are the common derivatization reagents for cis-pinonic acid in GC-MS analysis?

Common derivatization approaches involve either alkylation or silylation:

• Alkylation (Methylation): Reagents like BF₃ in methanol or diazomethane (B1218177) are used to convert the carboxylic acid to its methyl ester.[2][3]

• Silylation: Reagents such as BSTFA (Bis(trimethylsilyl)trifluoroacetamide) replace the active hydrogen in the carboxylic acid group with a trimethylsilyl (TMS) group.[3]

4. How can I minimize matrix effects in LC-MS analysis?

To minimize matrix effects, consider the following strategies:

• Effective Sample Preparation: Use techniques like solid-phase extraction (SPE) to clean up the sample and remove interfering components.[3]

• Chromatographic Separation: Optimize the LC method to separate cis-pinonic acid from co-eluting matrix components.[3]

• Dilution: Diluting the sample can reduce the concentration of interfering substances, though this may impact the detection of very low analyte concentrations.[3]

• Internal Standards: The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for matrix-induced ionization suppression or enhancement.[3]

5. Can cis-pinic acid be used as a surrogate standard for the quantification of cis-pinonic acid?

While using an authentic standard of cis-pinonic acid is ideal, in its absence, a structurally related compound like cis-pinic acid can be used as a surrogate standard. However, it is crucial to determine the relative response factor between the two compounds to apply an appropriate correction factor for accurate quantification.[1]

Quantitative Data Summary

The concentration of cis-pinonic acid in environmental matrices can vary significantly depending on the location, season, and meteorological conditions. The following table summarizes representative concentrations found in the literature for cis-pinonic acid and the related compound, cis-pinic acid.

Matrix	Location/Study Type	Analyte	Concentration Range	Analytical Method
Atmospheric Fine Particles	Hyytiälä, Finland (SMEAR II station)	cis-Pinic Acid	Median: 7.7 ng/m³ (summer)	Not Specified
Atmospheric Fine Particles	Not Specified	cis-Pinonic Acid	Up to ~80 ng/m³	Not Specified
Secondary Organic Aerosol	Chamber Study (α-pinene oxidation)	85 identified compounds including cis-pinic and cis-pinonic acids	0.3 - 277 ng/m³	Not Specified
Cloudwater	Mountain Site (Germany)	cis-Pinic Acid	Sub-μM concentrations	Not Specified

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of cis-Pinonic Acid in Aerosol Filter Samples (Non-Derivatization)

This protocol is adapted from methodologies described for the analysis of organic markers in atmospheric aerosols.[1]

1. Sample Collection and Extraction:

• Aerosol particles are collected on PTFE filters.[1]

• The filters are cut into small pieces and placed in a clean extraction vessel.

• Extraction is performed three times with a 9:1 (v/v) mixture of water and methanol on a rotary shaker for 40 minutes for each extraction.[1]

• The combined extracts are filtered through a 0.2 µm PTFE syringe filter.[1]

• The filtrate is evaporated to near dryness under a gentle stream of nitrogen.

• The residue is reconstituted in a known volume of 50:50 methanol:water for LC-MS analysis.[1]

2. Instrumental Analysis (UHPLC-ESI-MS/MS):

• LC Column: A C18 reversed-phase column is commonly used.[3]

• Mobile Phase A: Water with 0.1% formic acid.[3]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[3]

• Flow Rate: 0.2 - 0.5 mL/min.[3]

• Gradient Program: Start with a high percentage of mobile phase A (e.g., 95%), then ramp to a high percentage of mobile phase B over several minutes to elute the analytes. Re-equilibrate the column at the initial conditions before the next injection.[3]

• Injection Volume: 2-10 µL.[3]

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.[3]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for the highest sensitivity and selectivity. Monitor the transition from the precursor ion ([M-H]⁻) of cis-pinonic acid to a specific product ion.[3] A typical transition for cis-pinonic acid is m/z 183 -> m/z 123.[2]

Protocol 2: GC-MS Analysis of cis-Pinonic Acid with Derivatization (Methylation)

This protocol is based on methods used for the analysis of organic acids in environmental samples.[2][3]

1. Sample Preparation and Derivatization:

• Extract the sample using a suitable solvent (e.g., dichloromethane).[3] Sonicate for 15-20 minutes at room temperature.[3]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[3]

• To the dried residue, add 300 µL of 10% BF₃-methanol.[3]

• Seal the vial and heat at 50 °C for 30 minutes to esterify the organic acids.[3]

• Cool the solution to room temperature.

• Perform a liquid-liquid extraction by adding a non-polar solvent (e.g., hexane) and deionized water. Vortex thoroughly and allow the layers to separate.[3]

• Carefully collect the organic layer containing the methylated derivatives.[3]

2. Instrumental Analysis (GC-MS):

• GC Column: A non-polar or mid-polar capillary column (e.g., DB-5MS) is often suitable for the analysis of the methyl esters.[2][3]

• Carrier Gas: Helium at a constant flow rate.[3]

• Oven Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C).[3]

• MS Detection: Operate in electron ionization (EI) mode and scan a suitable mass range or use selected ion monitoring (SIM) for higher sensitivity.[2][3]

Visualizations

Caption: Workflow for LC-MS/MS analysis of cis-pinonic acid.

Caption: Workflow for GC-MS analysis of cis-pinonic acid with derivatization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

preventing degradation of cis-pinic acid during sample workup

Welcome to the technical support center for cis-Pinonic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing its degradation during sample workup and analysis.

Frequently Asked Questions (FAQs)

Q1: What is cis-pinonic acid and why is its stability a concern?

A1: cis-Pinonic acid is a naturally occurring monoterpene, notable as a major oxidation product of α-pinene, a compound emitted by terrestrial vegetation.[1][2] Its structure contains a cyclobutane (B1203170) ring with both a carboxylic acid and a ketone functional group, making it a valuable chiral precursor in organic synthesis for pharmaceuticals and agrochemicals.[3] However, these functional groups also make it susceptible to degradation through pathways like oxidation, photolysis, and acid-catalyzed reactions, which can compromise experimental results.[2][4][5]

Q2: What are the ideal storage conditions for cis-pinonic acid and its solutions?

A2: To minimize degradation, solid cis-pinonic acid should be stored in a cool, dark, and dry place. For solutions, it is advisable to use amber vials to protect from light, which can induce photolysis.[2] Samples should be kept chilled or frozen, especially for long-term storage, to reduce the rate of potential degradation reactions.[6] Minimizing exposure to moisture and light prior to analysis is crucial.[6]

Q3: Is derivatization necessary for the analysis of cis-pinonic acid?

A3: It depends on the analytical method.

• For Gas Chromatography-Mass Spectrometry (GC-MS): Derivatization is highly recommended to increase the volatility and improve the chromatographic peak shape of cis-pinonic acid.[7] Common methods include methylation (e.g., with BF₃ in methanol) to form the methyl ester or silylation (e.g., with BSTFA) to form a trimethylsilyl (B98337) (TMS) ester.[7]

• For Liquid Chromatography-Mass Spectrometry (LC-MS): Derivatization is typically not necessary. LC-MS, particularly with electrospray ionization (ESI) in negative ion mode, can directly analyze the polar, non-volatile carboxylic acid.[1][2][7]

Q4: What are the main degradation pathways to be aware of during sample workup?

A4: The primary degradation pathways for cis-pinonic acid include:

• Oxidation: Reaction with hydroxyl radicals (•OH) can occur, especially in aqueous phases.[4][8]

• Photolysis: Exposure to UV radiation (280–400 nm) can cause Norrish type reactions, leading to isomerization into products like limononic acid.[2]

• Strongly Acidic Conditions: While stable in moderately acidic conditions (pH > 3.0), cis-pinonic acid can undergo acid-catalyzed reactions in highly acidic environments (e.g., pH < 0).[5]

Troubleshooting Guide

Problem ID	Issue	Recommended Solution	Rationale / Reference
CPA-T-01	Low or no yield of cis-pinonic acid after extraction.	Optimize Extraction Solvent: Use a suitable solvent or mixture. For solid samples like aerosol filters, a 9:1 (v/v) mixture of water and methanol (B129727) or dichloromethane (B109758) can be effective. For aqueous samples, extraction with diethyl ether or ethyl acetate (B1210297) after acidification to a pH of ~2-3 is common.	Inefficient extraction is a common cause of low recovery. Sonication can also improve extraction efficiency from solid matrices.[1][7][9] Acidification protonates the carboxylate, making it more soluble in organic solvents.
CPA-T-02	Presence of unexpected peaks in chromatogram.	Minimize Exposure to Light and Strong Acids: Work in a fume hood with UV-filtered light and use amber glassware. Avoid using highly concentrated acids during workup; use dilute acids only when necessary for pH adjustment.	Unexpected peaks may be degradation products. Photolysis leads to isomerization, and strong acids can cause molecular rearrangements.[2][5]
CPA-T-03	Poor peak shape and low sensitivity in GC-MS analysis.	Ensure Complete Derivatization: If using GC-MS, confirm that the derivatization reaction has gone to completion. This can be achieved by optimizing reaction time, temperature, and reagent concentration. For example, when methylating with BF₃-methanol, heating at 50°C for 30 minutes is a suggested starting point.	The polar carboxylic acid group leads to poor chromatographic performance on common non-polar GC columns. Incomplete derivatization results in tailing peaks and reduced response.[7]
CPA-T-04	Signal suppression or enhancement in LC-MS analysis (Matrix Effects).	Improve Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering compounds from the sample matrix. Use an Internal Standard: A stable isotope-labeled internal standard that co-elutes with the analyte can compensate for matrix-induced ionization changes.	Matrix effects can significantly impact quantification. Proper sample cleanup is the most effective way to mitigate this.[7]
CPA-T-05	Low recovery after solvent evaporation step.	Use Gentle Evaporation Conditions: Evaporate solvents under a gentle stream of nitrogen at a low temperature (e.g., < 40°C). Avoid evaporating to complete dryness if possible, as this can lead to loss of semi-volatile compounds.	Although cis-pinonic acid has a relatively high boiling point, aggressive evaporation can lead to analyte loss.[1]

Data Presentation

Table 1: Physicochemical Properties of cis-Pinonic Acid

Property	Value	Temperature (K)	Reference
Molecular Formula	C₁₀H₁₆O₃	N/A	[3]
Melting Point	104-107 °C	377.15-380.15 K	[3]
pKₐ	5.19	298.15 K	[10][11]
Intrinsic Water Solubility (S₀)	0.043 mmol·dm⁻³	298.15 K	[10][11]

Experimental Protocols

Protocol 1: Recommended Workup for Extraction from Aqueous Samples

This protocol is designed to extract cis-pinonic acid from an aqueous matrix while minimizing degradation.

• pH Adjustment: Cool the aqueous sample in an ice bath. Slowly add a dilute acid (e.g., 0.1 M HCl) dropwise to adjust the sample pH to approximately 2-3. This protonates the carboxylate group, enhancing its solubility in organic solvents.

• Solvent Extraction: Transfer the acidified sample to a separatory funnel. Extract the aqueous solution three times with an equal volume of a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine and Dry: Combine the organic extracts. Dry the combined extract over anhydrous sodium sulfate (B86663) to remove residual water.

• Filtration: Filter the solution to remove the sodium sulfate.

• Solvent Evaporation: Remove the solvent under reduced pressure using a rotary evaporator or by passing a gentle stream of nitrogen over the solution. Ensure the bath temperature does not exceed 40°C.

• Reconstitution: Reconstitute the dried residue in a known volume of a suitable solvent (e.g., methanol:water 50:50) for subsequent analysis (e.g., by LC-MS).[1]

Protocol 2: Analysis by UHPLC-ESI-MS

This protocol outlines a typical method for the quantification of cis-pinonic acid without derivatization.

• Chromatography System: An ultra-high-performance liquid chromatography (UHPLC) system.[12]

• Column: A reversed-phase C18 column (e.g., 50 mm × 2.1 mm, 3.0 µm particle size).[1]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[7]

  • B: Acetonitrile with 0.1% formic acid.[7]

• Gradient Program: Start with a high percentage of mobile phase A (e.g., 95%), then ramp to a high percentage of B over several minutes to elute the analyte. Re-equilibrate the column at initial conditions before the next injection.[7]

• Flow Rate: 0.2 - 0.5 mL/min.[7]

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Quadrupole-Orbitrap).[12]

• Ionization Source: Electrospray ionization (ESI) operated in negative ion mode.[1][12]

• Detection: Monitor for the deprotonated molecule [M-H]⁻ at the appropriate m/z value. For higher sensitivity and selectivity, use Multiple Reaction Monitoring (MRM) if a tandem mass spectrometer is available.[7]

Visualizations

Caption: Workflow for minimizing cis-pinonic acid degradation during extraction.

Caption: Key degradation pathways affecting cis-pinonic acid stability.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. amt.copernicus.org [amt.copernicus.org]

Technical Support Center: Chromatographic Resolution of Pinic Acid and its Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic resolution of pinic acid and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chromatographic analysis of pinic acid and its isomers?

The primary challenges stem from the inherent physicochemical properties of pinic acid. Its low volatility and high polarity make direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) difficult.[1] For both GC and High-Performance Liquid Chromatography (HPLC), the structural similarity among its diastereomers and enantiomers necessitates highly selective methods to achieve baseline separation.[2][3]

Q2: Is derivatization necessary for the GC-MS analysis of pinic acid?

Yes, for GC-MS analysis, a derivatization step is mandatory to convert pinic acid into a more volatile and thermally stable derivative.[4][5] This process enhances chromatographic performance, leading to better peak shape and sensitivity.[1] The most common methods are silylation and esterification.[1]

Q3: What are the recommended derivatization reagents for pinic acid in GC-MS analysis?

Commonly used and effective derivatization agents include:

• Silylation Reagents: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like 1% trimethylchlorosilane (TMCS), is used to form trimethylsilyl (B98337) (TMS) esters.[1]

• Esterification (Methylation) Reagents: Boron trifluoride in methanol (B129727) (BF₃-methanol) or diazomethane (B1218177) are frequently used to convert the carboxylic acid groups to their corresponding methyl esters.[1][6]

Q4: My GC-MS analysis shows poor peak resolution or co-elution of pinic acid isomers. What are the potential causes and solutions?

Poor resolution in GC-MS can be attributed to several factors:

• Incomplete Derivatization: Ensure the derivatization reaction goes to completion by optimizing reagent concentration, temperature, and reaction time.[6] The presence of water can interfere with the reaction, so samples should be completely dry.[4]

• Suboptimal GC Oven Temperature Program: A slow temperature ramp or the inclusion of an isothermal hold can improve the separation of closely eluting peaks.[2]

• Inappropriate GC Column: The choice of the stationary phase is critical. A non-polar or mid-polar capillary column, such as a DB-5MS, is often suitable for separating the derivatized esters.[5][6]

Q5: How can I separate the enantiomers (chiral isomers) of pinic acid?

The separation of pinic acid enantiomers requires chiral chromatography.[2] High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a chiral stationary phase (CSP) is the most effective approach.[7][8] A commonly used chiral column for this purpose is the CHIRALPAK IG.[7][9] Two-dimensional liquid chromatography (mLC–LC), which combines a reversed-phase column with a chiral column, can also provide enhanced separation.[7][9]

Q6: What are the typical mobile phases for chiral HPLC separation of pinic acid enantiomers?

For chiral separation on a CHIRALPAK IG column, an isocratic mobile phase is often used. A common mobile phase consists of a mixture of water with acetonitrile (B52724) and formic acid.[7] For example, a mixture of eluent A (water with 2% ACN and 0.04% formic acid) and eluent B (ACN with 2% water) in an 80:20 ratio has been shown to achieve baseline separation.[9]

Troubleshooting Guides

GC-MS Analysis Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks	Incomplete derivatization. Active sites in the GC liner or column. Non-optimized injection temperature.	Ensure the sample is completely dry before adding the derivatization reagent. Optimize derivatization time and temperature (e.g., 70°C for 1-2 hours for BSTFA).[1] Use a deactivated liner and ensure the column is properly conditioned. Optimize injector temperature, typically between 250-280°C.[4]
Low Sensitivity / Poor Detection	Inefficient derivatization. Suboptimal mass spectrometer settings.	Silylation with BSTFA may offer lower detection limits compared to esterification with BF₃-Methanol.[1] For quantification, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity.[4][5]
Co-elution of Isomers	GC oven temperature program is too fast. The stationary phase of the column lacks selectivity.	Decrease the temperature ramp rate (e.g., 5-10°C/min).[4] Consider a column with a different polarity.

Chiral HPLC Analysis Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Resolution of Enantiomers	Non-optimal mobile phase composition. Inappropriate flow rate or column temperature.	Adjust the ratio of the aqueous and organic components of the mobile phase. Optimize the flow rate (e.g., 200 µL/min) and column temperature (e.g., 25°C).[9]
Peak Fronting or Tailing	Column overload. Mismatch between sample solvent and mobile phase.	Reduce the injection volume or sample concentration. Ensure the sample is dissolved in a solvent compatible with the mobile phase.
Irreproducible Retention Times	Fluctuation in mobile phase composition. Column degradation.	Ensure the mobile phase is well-mixed and degassed. Use a guard column and ensure the mobile phase pH is within the stable range for the column.

Experimental Protocols

Protocol 1: Derivatization of Pinic Acid for GC-MS Analysis (Silylation)

• Sample Preparation: Place the sample containing pinic acid into a clean, dry reaction vial. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen.[1]

• Reagent Addition: Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS) and 100 µL of pyridine (B92270) (as a catalyst and solvent).[1]

• Reaction: Tightly cap the vial and heat the mixture at 70°C for 1-2 hours in a heating block or oven.[1]

• Analysis: Allow the vial to cool to room temperature. The derivatized sample is now ready for injection into the GC-MS system.[1]

Protocol 2: Chiral Separation of Pinic Acid Enantiomers by HPLC-MS

• Sample Preparation: Extract the aerosol samples from filters using a suitable solvent (e.g., a mixture of methanol and dichloromethane).[5] Concentrate the extract and reconstitute it in the initial mobile phase.

• Chromatographic System: Utilize an HPLC or UHPLC system with a chiral column (e.g., CHIRALPAK IG).[7]

• Mobile Phase: Prepare an isocratic mobile phase, for instance, a mixture of water containing 2% acetonitrile and 0.04% formic acid, and acetonitrile containing 2% water.[9]

• Chromatographic Conditions: Set the column temperature to 25°C and the flow rate to 200 µL/min.[9]

• Detection: Couple the HPLC system to a mass spectrometer for detection and quantification of the enantiomers.[7]

Quantitative Data Summary

Table 1: GC-MS Method Parameters for Derivatized Pinic Acid

Parameter	Silylation (TMS Ester)	Esterification (Methyl Ester)
Derivatization Reagent	BSTFA + 1% TMCS in Pyridine[1]	BF₃-Methanol[1]
Reaction Conditions	70°C for 1-2 hours[1]	50°C for 30 minutes[6]
GC Column	DB-5MS or similar non-polar/mid-polar column[5]	DB-5 or similar non-polar column[6]
Injector Temperature	250-280°C[4]	Not explicitly stated, but typically similar.
Oven Program Example	Initial: 60-80°C, hold 1-2 min; Ramp: 5-10°C/min to 280-300°C; Hold: 5-10 min[4]	Initial: 60°C, hold, then ramp at 10°C/min to 280°C[6]
Detection Mode	EI at 70 eV; Scan mode for identification, SIM mode for quantification[4]	EI; Scan or SIM mode[6]
Detection Limit (LOD)	Lower (≤ 2 ng m⁻³)[1]	Higher (≤ 4 ng m⁻³)[1]

Table 2: HPLC Method Parameters for Chiral Separation of Pinic Acid Enantiomers

Parameter	Condition
Chromatography	HPLC / UHPLC[8]
Column	CHIRALPAK IG[7][9]
Mobile Phase	Isocratic: Water (2% ACN, 0.04% Formic Acid) and Acetonitrile (2% Water)[9]
Flow Rate	200 µL/min[9]
Column Temperature	25°C[9]
Detection	Mass Spectrometry (MS)[7][10]
Limit of Detection (LOD)	1.74 ng/mL[10]

Visualizations

Caption: Workflow for GC-MS analysis of pinic acid with silylation.

Caption: Experimental workflow for chiral HPLC-MS separation of pinic acid enantiomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biocompare.com [biocompare.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]

calibration strategies for cis-pinic acid in the absence of an exact standard

Welcome to the technical support center for the calibration of cis-pinonic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the quantitative analysis of cis-pinonic acid, particularly when an exact certified reference standard is unavailable.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in calibrating cis-pinonic acid?

Cis-pinonic acid is a polar, non-volatile compound, which presents challenges for direct analysis by techniques like Gas Chromatography-Mass Spectrometry (GC-MS) without derivatization.[1] Its quantification can also be hindered by the lack of commercially available certified reference standards, making traditional external calibration methods difficult.[2][3] Additionally, matrix effects in complex samples can interfere with accurate quantification in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.[1]

Q2: What are the recommended analytical techniques for quantifying cis-pinonic acid?

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are highly sensitive and widely used for the quantification of cis-pinonic acid.[1][4]

• GC-MS: This technique often requires a derivatization step to convert the polar carboxylic acid group into a more volatile ester, such as a methyl or silyl (B83357) ester, to improve chromatographic performance.[1]

• LC-MS/MS: This method is well-suited for analyzing polar compounds like cis-pinonic acid without the need for derivatization, simplifying sample preparation.[1][5] Electrospray ionization (ESI) in negative ion mode is commonly used.[4][6]

Q3: In the absence of an exact standard, what calibration strategies can be employed?

When a certified standard for cis-pinonic acid is unavailable, several alternative calibration strategies can be utilized:

• Surrogate Standard Calibration: A structurally similar compound with comparable chemical and physical properties can be used as a surrogate standard.[4] For cis-pinonic acid, potential surrogates could include other pinene oxidation products. It is crucial to determine a relative response factor (RRF) to correct for differences in analytical response between the surrogate and cis-pinonic acid.

• Relative Ionization Efficiency (RIE) Prediction: This advanced method involves using a proxy standard (like cis-pinonic acid itself, if a non-certified standard is available) and correcting the quantification of other similar compounds based on predicted RIEs.[2][3][7] This is particularly useful in complex mixtures like secondary organic aerosols.[2][7]

• Quantitative NMR (qNMR): This is an absolute quantification method that does not require an identical standard for calibration.[8][9] By using a certified internal standard of a different, well-characterized compound, the concentration of cis-pinonic acid can be determined based on the integral of its NMR signals relative to the internal standard.[10]

Q4: How can I prepare samples for cis-pinonic acid analysis?

Sample preparation depends on the matrix and the chosen analytical technique.

• For GC-MS with derivatization (methylation):

  • Extract the sample with a suitable solvent (e.g., dichloromethane).[1]

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

  • Add a derivatizing agent like BF₃-methanol and heat to convert the carboxylic acid to its methyl ester.[1]

  • Perform a liquid-liquid extraction to isolate the derivatized analyte in a non-polar solvent like hexane.[1]

• For LC-MS/MS (no derivatization):

  • Extract the sample with a solvent such as methanol (B129727) or acetonitrile.[1]

  • Filter the extract through a 0.22 µm syringe filter to remove particulates.[4][5]

  • The sample is then ready for direct injection or can be diluted with the initial mobile phase.[1]

Troubleshooting Guides

Issue ID	Problem	Potential Cause(s)	Suggested Solution(s)
CPA-CAL-01	Poor linearity in calibration curve using a surrogate standard.	1. Inappropriate surrogate standard with different physicochemical properties. 2. Non-linear detector response across the concentration range. 3. Degradation of the analyte or surrogate during sample preparation or storage.[11]	1. Select a surrogate with high structural similarity to cis-pinonic acid. 2. Narrow the calibration range or use a weighted regression model. 3. Perform stability studies of both the analyte and surrogate under your experimental conditions.[11] Store stock solutions at -20°C or -80°C.[11]
CPA-GC-01	Poor peak shape or low signal intensity in GC-MS analysis.	1. Incomplete derivatization. 2. Degradation of the analyte at high injector or column temperatures. 3. Use of a non-polar GC column for an underivatized sample.[1]	1. Optimize derivatization conditions (reagent concentration, temperature, and time).[1] 2. Lower the injector and oven temperatures and ensure a clean liner. 3. Use a polar GC column (e.g., with a polyethylene (B3416737) glycol stationary phase) for underivatized analysis.[1]
CPA-LC-01	High background noise or interfering peaks in LC-MS/MS.	1. Matrix effects from co-eluting compounds suppressing or enhancing ionization.[1] 2. Contamination from sample collection, preparation, or the LC system.	1. Improve sample clean-up using Solid-Phase Extraction (SPE).[1] 2. Optimize chromatographic separation to resolve cis-pinonic acid from interferences.[1] 3. Use a stable isotope-labeled internal standard to compensate for matrix effects.[1]
CPA-QNMR-01	Inaccurate quantification with qNMR.	1. Overlapping signals between the analyte and the internal standard. 2. Incomplete relaxation of nuclei leading to inaccurate signal integration. 3. Inaccurate weighing of the internal standard or sample.	1. Choose an internal standard with signals in a clear region of the spectrum. 2. Increase the relaxation delay in the NMR experiment. 3. Use a calibrated microbalance and ensure complete dissolution of both the sample and internal standard.

Experimental Protocols

Protocol 1: Surrogate Standard Calibration for LC-MS/MS

• Selection of Surrogate Standard: Choose a commercially available compound with high structural similarity to cis-pinonic acid (e.g., pinic acid, if available and not present in the sample).

• Preparation of Stock Solutions: Prepare individual stock solutions of cis-pinonic acid (if a non-certified standard is available for method development) and the surrogate standard in a suitable solvent like methanol or acetonitrile.

• Determination of Relative Response Factor (RRF):

  • Prepare a series of solutions containing both cis-pinonic acid and the surrogate standard at known concentrations.

  • Analyze these solutions by LC-MS/MS.

  • Calculate the RRF using the following formula: RRF = (Response_analyte / Concentration_analyte) / (Response_surrogate / Concentration_surrogate)

• Calibration Curve Preparation: Prepare a series of calibration standards containing the surrogate standard at different concentrations.[5]

• Sample Analysis: Spike a known amount of the surrogate standard into the unknown samples. Analyze the samples and calibration standards by LC-MS/MS.

• Quantification: Calculate the concentration of the surrogate standard in the sample from the calibration curve. Then, calculate the concentration of cis-pinonic acid using the predetermined RRF: Concentration_analyte = (Response_analyte / Response_surrogate) * (Concentration_surrogate / RRF)

Protocol 2: Quantitative NMR (qNMR)

• Internal Standard Selection: Choose a certified internal standard that is stable, does not react with the sample, and has a simple NMR spectrum with at least one signal that does not overlap with the signals of cis-pinonic acid (e.g., maleic acid, terephthalic acid).[12]

• Sample Preparation:

  • Accurately weigh a known amount of the sample containing cis-pinonic acid.

  • Accurately weigh a known amount of the internal standard.

  • Dissolve both in a known volume of a deuterated solvent (e.g., DMSO-d6).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate integration.

• Data Processing and Quantification:

  • Integrate a well-resolved signal of cis-pinonic acid and a signal of the internal standard.

  • Calculate the concentration of cis-pinonic acid using the following formula:

  Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_IS / Integral_IS) * (Molar_mass_analyte / Molar_mass_IS) * (Mass_IS / Mass_sample)

  Where:

  • Integral is the integrated area of the signal

  • N_protons is the number of protons giving rise to the integrated signal

  • Molar_mass is the molar mass of the compound

  • Mass is the weighed mass

Quantitative Data Summary

Table 1: Comparison of Calibration Strategies

Calibration Strategy	Pros	Cons	Typical Linearity (R²)
Surrogate Standard	- Cost-effective - Relatively simple to implement	- Accuracy depends on the similarity of the surrogate to the analyte - Requires determination of a relative response factor	> 0.98[4][13]
Relative Ionization Efficiency (RIE) Prediction	- Can quantify multiple analytes without individual standards - Improves accuracy over using a single surrogate for a class of compounds	- Requires a predictive model and specialized software - Model accuracy can vary	R² of the predictive model can be around 0.66[2][7]
Quantitative NMR (qNMR)	- Absolute quantification method - Does not require an exact standard of the analyte - High precision and accuracy	- Lower sensitivity compared to MS techniques - Requires access to an NMR spectrometer - Potential for signal overlap in complex mixtures	Not applicable (absolute method)

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Overcoming the lack of authentic standards for the quantification of biogenic secondary organic aerosol markers - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Overcoming the lack of authentic standards for the quantification of biogenic secondary organic aerosol markers - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00074A [pubs.rsc.org]
• 8. Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of LC-MS/MS and GC-MS Methods for cis-Pinic Acid Analysis in Ambient Aerosol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative validation of cis-pinic acid in ambient aerosol samples. cis-Pinic acid, a key oxidation product of α-pinene, is a significant contributor to the formation of secondary organic aerosols (SOA) and its accurate quantification is crucial for atmospheric chemistry and environmental science.[1][2] This document outlines detailed experimental protocols, presents a side-by-side comparison of performance data, and includes workflow diagrams to assist researchers in selecting the most suitable method for their analytical needs.

Methodological Overview

The principal difference between LC-MS/MS and GC-MS for the analysis of cis-pinic acid lies in the sample preparation and the state of the analyte during analysis. LC-MS/MS is well-suited for the direct analysis of polar and non-volatile compounds like cis-pinic acid, while GC-MS necessitates a derivatization step to increase the volatility of the analyte.[1][3]

The general workflow for the analysis of cis-pinic acid in ambient aerosol samples involves sample collection on filters, followed by solvent extraction. For LC-MS/MS analysis, the extract can be directly injected after filtration. In contrast, GC-MS analysis requires an additional derivatization step, typically silylation or esterification, to convert the polar carboxylic acid groups into more volatile derivatives before injection.[3][4]

Experimental Workflows

To visualize the distinct processes of each analytical method, the following diagrams illustrate the experimental workflows for the validation of cis-pinic acid analysis using LC-MS/MS and GC-MS.

LC-MS/MS Experimental Workflow

GC-MS Experimental Workflow

Performance Comparison

The following table summarizes the key quantitative performance parameters for the validation of LC-MS/MS and GC-MS methods for the analysis of cis-pinic acid in ambient aerosol samples.

Parameter	LC-MS/MS	GC-MS (with Silylation)	GC-MS (with Esterification)
Limit of Detection (LOD)	1.74 ng/mL[1][5]	≤ 2 ng/m³[1]	≤ 4 ng/m³[1]
Limit of Quantification (LOQ)	Typically 3-5 times the LOD	Data not available in searched literature	Data not available in searched literature
Linearity (Correlation Coefficient, R²)	> 0.98[1][5]	Data not available in searched literature	Data not available in searched literature
Calibration Range	0.5 - 500 ng/mL[1][5]	Data not available in searched literature	Data not available in searched literature
Precision (Reproducibility, RSD%)	Generally < 15%	≤ 10%[1]	≤ 15%[1]
Accuracy (Recovery)	Typically 80-120%	Data not available in searched literature	Data not available in searched literature
Derivatization Required	No[1][3]	Yes[1][3]	Yes[3]

Detailed Experimental Protocols

LC-MS/MS Method Validation Protocol

This protocol is adapted for the direct analysis of cis-pinic acid in aerosol filter extracts.

1. Materials and Reagents

• cis-Pinic acid standard

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Sample filters (e.g., PTFE)

2. Standard Solution Preparation

• Prepare a stock solution of cis-pinic acid (e.g., 1 mg/mL) in methanol.

• Perform serial dilutions to prepare a series of calibration standards with concentrations ranging from 0.5 to 500 ng/mL.[1][5]

3. Sample Preparation (Aerosol Filters)

• Cut the filter sample into small pieces and place them in a clean extraction vial.

• Add a known volume of an extraction solvent, often a mixture of methanol and water.

• Sonicate the sample for 30-45 minutes in an ice bath to prevent heating.[1]

• Filter the extract through a 0.22 µm syringe filter to remove particulate matter.[1]

• The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Parameters

• Chromatography System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with an acid additive like 0.1% formic acid to improve peak shape and ionization.

• Flow Rate: A typical flow rate is between 0.2 and 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is typically preferred for carboxylic acids.[2]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity. Monitor the transition from the precursor ion ([M-H]⁻) of cis-pinic acid to a specific product ion.

GC-MS Method Validation Protocol (with Silylation)

This protocol involves a derivatization step to make cis-pinic acid amenable to GC analysis.

1. Materials and Reagents

• cis-Pinic acid standard

• Solvents for extraction (e.g., methanol, dichloromethane)

• Silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Internal standard (optional, but recommended)

2. Standard and Sample Preparation

• Prepare standard solutions of cis-pinic acid.

• Extract the aerosol filter samples as described in the LC-MS protocol, but ensure the final extract is evaporated to complete dryness under a gentle stream of nitrogen. Water must be removed as it interferes with the silylation reaction.[1]

3. Derivatization Procedure

• To the dried sample extract or standard, add the silylating reagent (e.g., BSTFA) and a suitable solvent.

• Heat the mixture (e.g., at 70°C for 1 hour) to ensure complete derivatization.

• Cool the sample to room temperature before GC-MS analysis.

4. GC-MS Instrumental Parameters

• Gas Chromatograph: A system equipped with a split/splitless injector.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5MS).[3]

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250-280°C.[1]

• Oven Temperature Program: A temperature gradient is used to separate the analytes. An example program could be: initial temperature of 60-80°C, hold for 1-2 minutes, then ramp at 5-10°C/min to 280-300°C, and hold for 5-10 minutes.[1]

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Acquisition: Scan mode for identification and Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of the derivatized cis-pinic acid.[3]

Conclusion

Both LC-MS/MS and GC-MS are powerful techniques for the quantification of cis-pinic acid in ambient aerosol samples. The choice between the two methods depends on several factors including the desired sensitivity, sample throughput, and available instrumentation.

LC-MS/MS offers the significant advantage of direct analysis without the need for derivatization, simplifying sample preparation and reducing the potential for analytical errors. This makes it a more straightforward and potentially faster method.

GC-MS , while requiring a derivatization step, can offer excellent sensitivity, particularly with silylation, and high chromatographic resolution. The established nature of GC-MS libraries can also aid in compound identification.

For researchers prioritizing ease of use and high sample throughput, LC-MS/MS is an attractive option. For laboratories with established GC-MS expertise and requiring very low detection limits, a well-optimized GC-MS method with derivatization remains a robust and reliable choice. This guide provides the foundational information to make an informed decision based on specific research goals and laboratory capabilities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]

A Comparative Guide to Inter-Laboratory Measurement Techniques for Cis-Pinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the primary analytical techniques used for the quantification of cis-pinic acid, a significant oxidation product of α-pinene with relevance in atmospheric chemistry and potentially in metabolic studies.[1][2] The comparison is supported by experimental data and detailed methodologies extracted from scientific literature to assist laboratories in selecting and implementing the most suitable method for their research needs.

Cis-pinic acid is a key component of secondary organic aerosols (SOA) in the atmosphere, influencing air quality and climate.[3] Its accurate quantification in various matrices, such as atmospheric aerosols, is crucial for understanding its environmental and potential physiological impacts.[1][3] The two predominant techniques for cis-pinic acid measurement are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][3]

Quantitative Performance Data

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes key quantitative parameters for the analysis of cis-pinic acid using LC-MS and GC-MS, as reported in various studies.

Parameter	LC-MS / LC-MS/MS	GC-MS	Notes
Derivatization	Not required[1]	Mandatory (e.g., methylation or silylation)[1][4]	LC-MS allows for direct analysis of the polar cis-pinic acid, simplifying sample preparation.[1]
Sensitivity	High, especially with MS/MS[5]	High[6]	Both techniques offer high sensitivity suitable for trace-level detection.
Selectivity	High, particularly with MRM[4][5]	High, especially with SIM[1]	Mass spectrometry coupling provides high selectivity for both methods.
Precursor Ion (m/z)	185.0819 ([M-H]⁻)[3][7]	Dependent on derivative	The deprotonated molecule is typically monitored in negative ion mode ESI for LC-MS.[3][8]
Common Matrices	Atmospheric aerosols, ice cores, cloud water[3][7]	Atmospheric aerosols[6][9]	Both techniques are well-suited for complex environmental samples.
Instrumentation	UHPLC coupled to a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF)[1][3]	GC with a capillary column coupled to a quadrupole or ion trap mass spectrometer[1]	The choice of instrumentation can be tailored to the specific sensitivity and resolution requirements of the study.

Experimental Protocols

Detailed methodologies are critical for the successful implementation and comparison of analytical techniques. Below are representative protocols for the analysis of cis-pinic acid in aerosol filter samples using LC-MS/MS and GC-MS.

Protocol 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is adapted from methodologies for the direct analysis of cis-pinic acid in aerosol filter extracts.[1]

• Sample Collection and Extraction:

  • Aerosol particles are collected on filters (e.g., PTFE or quartz fiber).[3][4]

  • The filter is cut into small pieces and placed in a clean extraction vial.[3]

  • A known volume of an appropriate solvent, often a mixture of water and methanol (B129727) (e.g., 9:1 v/v), is added.[3][7]

  • The sample is sonicated for 30-45 minutes, typically in an ice bath to prevent heating.[1]

  • The extract is then filtered through a 0.2 µm syringe filter to remove particulate matter.[1][3]

• Instrumental Analysis:

  • Chromatography System: An Ultra-High-Performance Liquid Chromatography (UHPLC) system is commonly used.[1]

  • Column: A C18 reversed-phase column is frequently employed.[4][5]

  • Mobile Phase: A gradient elution is typically used with mobile phase A consisting of water with an acid additive (e.g., 0.1% formic acid) and mobile phase B consisting of an organic solvent like acetonitrile (B52724) with a similar acid additive.[4][5]

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.[1][5]

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) equipped with an electrospray ionization (ESI) source is used.[1][4]

  • Ionization Mode: Negative ion mode is preferred for carboxylic acids to detect the deprotonated molecule [M-H]⁻.[3][4]

  • Data Acquisition: Multiple Reaction Monitoring (MRM) is used for high sensitivity and selectivity in targeted quantification.[4][5]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol includes a mandatory derivatization step to increase the volatility of cis-pinic acid for GC analysis.[1][4]

• Sample Extraction:

  • The sample extraction follows a similar procedure as for LC-MS, but often uses a more volatile organic solvent like dichloromethane.[5]

  • The solvent is evaporated to dryness under a gentle stream of nitrogen.[5]

• Derivatization (Methylation):

  • The dried residue is reconstituted in a solution containing a methylating agent, such as 10% BF₃-methanol.[5]

  • The vial is sealed and heated (e.g., at 50-60°C) to allow the esterification of the carboxylic acid groups to proceed.[1][5]

  • After cooling, a liquid-liquid extraction is performed to isolate the derivatized analytes in a non-polar solvent like hexane.[5]

• Instrumental Analysis:

  • Gas Chromatograph: A standard GC system equipped with a mid-polarity capillary column is used.[3]

  • Carrier Gas: Helium is typically used as the carrier gas.[1]

  • Injector Temperature: A typical injector temperature is in the range of 250-280°C.[1]

  • Oven Temperature Program: A temperature gradient is employed to separate the analytes. An example program could be an initial temperature of 60-80°C, followed by a ramp of 5-10°C/min to 280-300°C.[1]

  • Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.[1]

  • Data Acquisition: Data can be acquired in full scan mode for identification or in Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantification, monitoring characteristic ions of the derivatized cis-pinic acid.[1]

Visualizations

Inter-Laboratory Comparison Workflow

The following diagram illustrates a typical workflow for an inter-laboratory comparison study to validate and compare different analytical methods for cis-pinic acid measurement.

Caption: Workflow for an inter-laboratory comparison of cis-pinic acid measurement techniques.

Signaling Pathway of Cis-Pinic Acid Formation

This diagram illustrates the formation of cis-pinic acid from the atmospheric oxidation of α-pinene.

Caption: Simplified formation pathway of cis-pinic acid from α-pinene ozonolysis.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. amt.copernicus.org [amt.copernicus.org]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 9. lib3.dss.go.th [lib3.dss.go.th]

A Comparative Analysis of Cis-Pinic Acid and Cis-Pinonic Acid as Secondary Organic Aerosol (SOA) Tracers

In the study of atmospheric chemistry, particularly the formation and impact of secondary organic aerosols (SOA), molecular tracers are indispensable for identifying sources and understanding atmospheric processing. Among the most critical tracers for biogenic SOA originating from α-pinene—a volatile organic compound emitted by vegetation—are cis-pinonic acid and cis-pinic acid. Both are first-generation oxidation products, but their distinct chemical properties lead to differences in their performance and utility as atmospheric tracers.[1][2][3]

This guide provides a detailed comparison of cis-pinonic acid and cis-pinic acid, presenting quantitative data, experimental protocols, and visual workflows to assist researchers in atmospheric science.

Chemical Identity and Formation Pathway

Cis-pinonic acid (a C10 ketocarboxylic acid) and cis-pinic acid (a C9 dicarboxylic acid) are formed in the atmosphere through the oxidation of α-pinene by key oxidants such as ozone (O₃), hydroxyl radicals (•OH), and nitrate (B79036) radicals (NO₃).[1] The initial reaction with ozone forms a Criegee intermediate, which subsequently reacts to produce a suite of products, including these two acids.[2]

Caption: Simplified formation pathway of cis-pinonic and cis-pinic acids.

Comparative Data on Tracer Performance

The effectiveness of a molecule as a tracer depends on its physicochemical properties and atmospheric behavior. Key differences in solubility, stability, and abundance influence the interpretation of atmospheric data when using these compounds.

Table 1: Physicochemical Properties

Property	cis-Pinonic Acid	cis-Pinic Acid	Significance for SOA Tracing
Molecular Formula	C₁₀H₁₆O₃	C₉H₁₄O₄	The additional carboxylic group in pinic acid significantly increases its polarity and water solubility.
Structure	Monocarboxylic Acid	Dicarboxylic Acid	Pinic acid's higher water solubility affects its partitioning into aqueous phases like clouds and fog.[1][4]
Water Solubility	Lower	Higher	Higher solubility can lead to more efficient removal by wet deposition or further aqueous-phase processing for pinic acid.[4]
Acidity (pKa)	5.19 (at 298.15 K)[4]	Not specified in results	Acidity influences the molecule's state (ionized vs. neutral) in atmospheric water, affecting its reactivity.

Table 2: Atmospheric Behavior and Tracer Characteristics

Characteristic	cis-Pinonic Acid	cis-Pinic Acid	Rationale & Implications
Atmospheric Lifetime	Estimated at 2.1 - 3.3 days.[1]	Generally more stable in aged aerosol.	Both are subject to further oxidation by OH radicals.[1] However, in aging experiments, pinonic acid degrades more substantially (69% decrease) than pinic acid (36% decrease), suggesting it is a better tracer for fresh SOA.[5]
Typical Concentrations	Often the more dominant species, with reported concentrations up to ~80 ng/m³ and averages around 65 ng/m³ in some forest sites.[6]	Typically found at slightly lower concentrations, around 50 ng/m³ in the same studies.[6]	Higher initial formation yield or lower volatility could contribute to higher particle-phase concentrations of pinonic acid in fresh emissions.
Indicator of SOA Age	High concentrations relative to its own oxidation products (e.g., MBTCA) indicate fresh SOA.[7]	The ratio of pinic acid to 3-methyl-1,2,3-butanetricarboxylic acid (MBTCA) can also serve as an indicator of monoterpene SOA aging.[8]	Because cis-pinonic acid degrades more rapidly, a low ratio of pinonic acid to more oxidized products is a strong indicator of an aged aerosol mass.[5]

Experimental Protocols for Quantification

The accurate quantification of cis-pinic and cis-pinonic acids in aerosol samples is critical for atmospheric studies. The process involves sample collection, extraction, and analysis, typically by gas or liquid chromatography coupled with mass spectrometry.[1]

Sample Collection & Extraction

• Collection: High-volume air samplers are used to collect particulate matter on filters, typically made of quartz fiber or Teflon.[1]

• Extraction: The organic compounds are extracted from the filter using a suitable solvent. A common method involves sonication in a mixture of methanol (B129727) and dichloromethane.[1] The extract is then filtered and concentrated (e.g., under a gentle stream of nitrogen) before analysis.

Analytical Methodologies

Two primary techniques are employed for the analysis of these polar compounds:

A. Gas Chromatography-Mass Spectrometry (GC-MS) This is a widely used and robust technique. However, due to the low volatility of the target acids, a chemical derivatization step is mandatory.[1]

• Protocol: Derivatization (Methylation)

  • The dried sample extract is reconstituted in a known volume of a solvent like methanol.[1]

  • A methylating agent, such as diazomethane (B1218177) or more commonly BF₃/methanol, is added to the sample.[1]

  • The reaction mixture is heated (e.g., at 60°C for 1 hour) to convert the carboxylic acid groups into more volatile methyl esters.

  • After the reaction, the sample is neutralized and the derivatives are extracted into a non-polar solvent (e.g., hexane) for injection into the GC-MS.

• Analysis: The GC separates the derivatized compounds, and the mass spectrometer, often operated in selected ion monitoring (SIM) mode, provides sensitive and selective quantification.[1]

B. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) LC-MS offers the significant advantage of analyzing these polar compounds in their native form without derivatization.[1]

• Protocol: LC-MS/MS Analysis

  • The filtered aerosol extract is reconstituted in a suitable solvent (e.g., a methanol/water mixture) and injected directly into the LC system.[1]

  • Chromatography: Separation is achieved using a reversed-phase column (e.g., C18).[9] The mobile phase typically consists of a gradient of water and an organic solvent (e.g., acetonitrile), with an acid additive like formic acid to improve peak shape.[1][9]

  • Detection: Electrospray ionization (ESI) in negative ion mode is used, which efficiently deprotonates the carboxylic acids.[1][10] A triple quadrupole or high-resolution mass spectrometer then detects and quantifies the analytes. High selectivity is achieved using Multiple Reaction Monitoring (MRM), with a typical transition for cis-pinonic acid being m/z 183 → m/z 123.[1]

Caption: General experimental workflow for SOA tracer quantification.

Conclusion: Selecting the Appropriate Tracer

Both cis-pinic acid and cis-pinonic acid are invaluable tracers for identifying the contribution of α-pinene oxidation to SOA mass. However, they offer different insights into atmospheric processes.

• Cis-pinonic acid is often more abundant and serves as an excellent tracer for fresh biogenic SOA. Its relatively faster degradation means that its presence in high concentrations points to recent aerosol formation events.[5][6]

• Cis-pinic acid , being more water-soluble and slightly more stable against photochemical aging, is also a robust tracer.[1][5] Its higher solubility makes it particularly relevant for studies involving aqueous-phase chemistry in clouds and fog.[4]

Ultimately, the choice of tracer depends on the specific research objective. For a comprehensive understanding of the formation, transport, and aging of biogenic SOA, the concurrent measurement of both cis-pinonic acid, cis-pinic acid, and their further oxidation products like MBTCA is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. connectsci.au [connectsci.au]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. acp.copernicus.org [acp.copernicus.org]
• 9. Photo-oxidation of pinic acid in the aqueous phase: a mechanistic investigation under acidic and basic pH conditions - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D1EA00031D [pubs.rsc.org]
• 10. amt.copernicus.org [amt.copernicus.org]

Assessing the Accuracy of Cis-Pinonic Acid Quantification: A Comparison of Isotope Dilution and External Standard Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. This guide provides a comprehensive comparison of isotope dilution mass spectrometry and the external standard method for the quantification of cis-pinonic acid, a significant oxidation product of α-pinene with relevance in atmospheric chemistry and potentially as a biomarker.

The choice of quantification strategy can significantly impact the reliability of experimental data. While the external standard method is straightforward, it is susceptible to variations in sample matrix and extraction efficiency. Isotope dilution, a method of internal standardization, offers a robust alternative that corrects for these potential sources of error, leading to higher accuracy and precision.[1][2] This guide presents a detailed comparison of these two methods, supported by experimental data and protocols, to aid researchers in selecting the most appropriate approach for their specific needs.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the quantification of cis-pinonic acid and other organic acids using isotope dilution and external standard methods.

Performance Metric	Isotope Dilution Mass Spectrometry	External Standard Method	Key Considerations
Accuracy (Recovery)	Typically >98% for various organic acids.[2] For a compound similar to cis-pinonic acid, recovery was nearly 99%.[3] A non-derivatization GC method using deuterated surrogates (a form of isotope dilution) for cis-pinonic acid reported recoveries of 81-115%.[4]	Can be significantly lower and more variable. For ochratoxin A, a compound susceptible to matrix effects, external calibration resulted in values 18-38% lower than the certified value.[5] However, for some organic acids in wine after solid-phase extraction, recoveries of 98.3-103% have been reported.[6]	Isotope dilution inherently corrects for sample loss during preparation and matrix-induced signal suppression or enhancement.[2] Accuracy of the external standard method is highly dependent on the efficiency and reproducibility of the sample preparation process and the similarity of the calibration standards' matrix to the samples.
Precision (RSD)	Generally low, often <10%.[7] For a non-derivatization GC method with deuterated surrogates, the relative standard deviation was <12%.[4]	Can be higher and more variable depending on the complexity of the sample matrix and the consistency of the analytical process. For organic acids in wine, RSDs for reproducibility were not explicitly stated but the method was validated for precision.[6]	The co-eluting, isotopically labeled internal standard in the isotope dilution method experiences the same analytical variations as the native analyte, leading to precise ratio measurements.[2]
Linearity (R²)	Typically >0.99 for a wide range of concentrations.[2] For cis-pinic acid, correlation coefficients of >0.98 have been achieved for calibration curves ranging from 0.5 to 500 ng/mL.[3]	Generally good, with R² values often >0.99 over the calibrated range.[4][8]	Both methods can achieve excellent linearity, but the accuracy of quantification for the external standard method relies on the assumption that the sample response falls within the linear range and is not affected by the matrix.
Limit of Detection (LOD) & Limit of Quantification (LOQ)	For the related compound rel-cis-pinic acid, an LOD as low as 1.74 ng/mL has been reported.[1] For other organic acids, LODs are in the low ng/mL range.[2]	Dependent on the analytical technique and matrix. For organic acids in wine, LODs ranged from 0.0007 to 0.0136 g/l.[6]	Both methods can achieve high sensitivity, but the reliability of quantification at low levels is generally better with isotope dilution due to its inherent correction for variability.

Experimental Protocols

Isotope Dilution Method using LC-MS/MS

This protocol outlines a typical workflow for the quantification of cis-pinonic acid in a complex matrix, such as aerosol filter extracts, using isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Materials and Reagents:

• Cis-pinonic acid analytical standard

• Isotopically labeled cis-pinonic acid (e.g., ¹³C- or ²H-labeled) as an internal standard

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Sample filters (e.g., PTFE)

2. Sample Preparation:

• Spiking: To a known aliquot of the sample, add a precise amount of the isotopically labeled cis-pinonic acid internal standard solution.

• Extraction: Extract the analytes from the sample matrix. For aerosol filters, this may involve cutting the filter into small pieces, adding an extraction solvent (e.g., methanol), and sonicating in an ice bath for 30-45 minutes.[7]

• Filtration: Filter the extract through a 0.22 µm syringe filter to remove particulate matter.[7]

• Concentration and Reconstitution: If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.[3]

3. LC-MS/MS Analysis:

• LC Column: A C18 reversed-phase column is commonly used.[9]

• Mobile Phase: A gradient elution with water and acetonitrile, both containing 0.1% formic acid, is typical.[3]

• Flow Rate: 0.2-0.5 mL/min.[9]

• Injection Volume: 2-10 µL.[9]

• Ionization: Electrospray ionization (ESI) in negative ion mode.[9]

• MS/MS Detection: Operate in Multiple Reaction Monitoring (MRM) mode to monitor the specific precursor-to-product ion transitions for both the native and isotopically labeled cis-pinonic acid.[9]

4. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of the native cis-pinonic acid to the peak area of the isotopically labeled internal standard against the concentration of the native analyte.

• Determine the concentration of cis-pinonic acid in the samples by interpolating their peak area ratios from the calibration curve.

External Standard Method using LC-MS

This protocol describes a general procedure for quantifying cis-pinonic acid using an external standard calibration with LC-MS.

1. Materials and Reagents:

• Cis-pinonic acid analytical standard

• LC-MS grade methanol, acetonitrile, and water

• Formic acid

• Sample filters (e.g., PTFE)

2. Sample Preparation:

• Extraction: Extract the analytes from the sample matrix using a consistent and reproducible method. For aerosol filters, follow a similar procedure as described for the isotope dilution method (e.g., solvent extraction with sonication).[3]

• Filtration: Filter the extract through a 0.22 µm syringe filter.[3]

• Concentration and Reconstitution: If necessary, evaporate the solvent and reconstitute the residue in a known and consistent volume of the initial mobile phase.[3]

3. Calibration Curve Preparation:

• Prepare a series of calibration standards by diluting the cis-pinonic acid analytical standard to known concentrations in a solvent that mimics the final sample solvent. A seven-point calibration curve from 0.5 to 500 ng/mL is an example.[3]

4. LC-MS Analysis:

• Use the same LC-MS parameters (column, mobile phase, flow rate, etc.) as for the isotope dilution method.[3][9]

• Analyze the calibration standards first to establish the calibration curve, followed by the unknown samples.

5. Quantification:

• Construct a calibration curve by plotting the peak area of the cis-pinonic acid standard against its concentration.

• Determine the concentration of cis-pinonic acid in the samples by interpolating their peak areas from the calibration curve.

Visualizing Key Processes

To further elucidate the context and methodology, the following diagrams illustrate the atmospheric formation of cis-pinonic acid and the general workflow of the isotope dilution method.

Atmospheric formation of cis-pinonic acid.

General workflow of the isotope dilution method.

Conclusion

For the accurate and precise quantification of cis-pinonic acid, especially in complex matrices, the isotope dilution method coupled with mass spectrometry is demonstrably superior to the external standard method. Its ability to correct for variations in sample preparation and matrix effects ensures higher quality and more reliable data.[2] While the external standard method can be a viable option for simpler matrices or when an isotopically labeled standard is unavailable, researchers must be diligent in validating the method for recovery and matrix effects to ensure the data's integrity. This guide provides the necessary information for researchers to make an informed decision on the most suitable quantification strategy for their studies involving cis-pinonic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Nonderivatization analytical method of fatty acids and cis pinonic acid and its application in ambient PM2.5 aerosols in the greater Vancouver area in Canada - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Derivatization Methods for Dicarboxylic Acid Analysis

For researchers, scientists, and drug development professionals, the accurate and sensitive analysis of dicarboxylic acids (DCAs) is crucial for applications ranging from biomarker discovery to metabolic profiling. Due to their inherent polarity and low volatility, direct analysis of DCAs by common analytical techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) is often challenging. Derivatization, a process of chemically modifying the analyte to improve its analytical properties, is a cornerstone of robust DCA analysis.

This guide provides an objective comparison of common derivatization methods for dicarboxylic acid analysis, supported by performance data and detailed experimental protocols. We will explore the two most prevalent techniques for GC-MS analysis—esterification and silylation—and a sensitive charge-reversal derivatization method for LC-MS/MS.

Performance Comparison of Derivatization Methods

The choice of derivatization reagent and method is critical and depends on the analytical platform, the specific dicarboxylic acids of interest, and the required sensitivity. The following table summarizes quantitative performance data for key derivatization methods.

Derivatization Method	Reagent	Analytical Platform	Key Performance Metrics	Applicable Analytes	Reference
Silylation	N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA)	GC-MS	Detection Limit: ≤ 2 ng/m³; Reproducibility (RSD%): ≤ 10%	C3-C9 dicarboxylic acids	[1][2]
Esterification	Boron trifluoride/alcohol (e.g., BF₃/butanol)	GC-MS	Detection Limit: ≤ 4 ng/m³; Reproducibility (RSD%): ≤ 15%	C3-C9 dicarboxylic acids	[1][2]
Charge-Reversal Derivatization	2,4-Dimethylaminophenacyl Bromide (DmPABr)	LC-MS/MS	Limit of Detection (LOD) and Quantification (LOQ) in the femtogram (fg) range; >1000-fold more sensitive than previous GC/MS methods.	Dicarboxylic acids in biofluids

Experimental Workflows and Logical Relationships

A general workflow for the derivatization and analysis of dicarboxylic acids is essential for reproducible results. The following diagram illustrates the key steps from sample preparation to data analysis.

A generalized workflow for dicarboxylic acid analysis.

Detailed Experimental Protocols

Detailed and consistent experimental protocols are crucial for the reproducibility of a derivatization method. Below are protocols for the three compared methods.

Silylation using BSTFA for GC-MS Analysis

Silylation is a robust and widely used method that replaces the acidic protons of the carboxyl groups with a trimethylsilyl (B98337) (TMS) group, increasing volatility and thermal stability.[3][4] N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA) is a common silylating agent.[1][2]

Protocol:

• Sample Preparation: Place the dried sample extract containing dicarboxylic acids in a reaction vial.

• Reagent Addition: Add a suitable solvent (e.g., pyridine (B92270) or acetonitrile) and the silylating reagent, N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with 1% trimethylchlorosilane (TMCS) as a catalyst. A molar excess of the reagent is recommended to ensure complete derivatization of both carboxylic acid groups.[4]

• Reaction: Cap the vial tightly and heat at 60-70°C for 30-60 minutes.

• Analysis: After cooling to room temperature, inject an appropriate volume (e.g., 1 µL) of the derivatized sample directly into the GC-MS system.

Esterification using BF₃/Methanol for GC-MS Analysis

Esterification converts carboxylic acids into their corresponding esters (e.g., methyl esters), which are more volatile and exhibit better chromatographic behavior.[3][5] Boron trifluoride (BF₃) in methanol is an effective catalyst for this reaction.[5]

Protocol:

• Sample Preparation: Place the dried sample extract in a reaction vial.

• Reagent Addition: Add a solution of 14% boron trifluoride in methanol to the sample.

• Reaction: Securely cap the vial and heat at approximately 60°C for about one hour.

• Extraction: After cooling, add a saturated sodium chloride solution and an organic solvent like hexane (B92381). Vortex the mixture to extract the fatty acid methyl esters (FAMEs) into the organic layer.

• Drying and Concentration: Transfer the organic layer to a new vial containing a drying agent (e.g., anhydrous sodium sulfate) to remove any residual water. The extract can be concentrated under a stream of nitrogen if necessary.

• Analysis: Inject an aliquot of the hexane extract into the GC-MS for analysis.

Charge-Reversal Derivatization using DmPABr for LC-MS/MS Analysis

This method is particularly useful for achieving high sensitivity in the analysis of dicarboxylic acids in biological fluids. It involves reacting the dicarboxylic acids with 2,4-Dimethylaminophenacyl Bromide (DmPABr), which reverses the polarity of the carboxyl groups from negative to positive, thereby enhancing detection in positive ion mode LC-MS/MS.

Protocol:

• Protein Precipitation: For biological samples, remove proteins by adding ice-cold acetonitrile (B52724) (5 times the sample volume), followed by centrifugation.

• Extraction: Extract the dicarboxylic acids from the supernatant using an appropriate solvent like acidified ethyl acetate.

• Derivatization:

  • Dry the DCA-enriched extract.

  • Add a solution of DmPABr in a suitable solvent (e.g., acetonitrile).

  • Add a base catalyst, such as N,N-Diisopropylethylamine (DIPEA).

  • Incubate the mixture in a water bath.

• Quenching: Stop the reaction by adding formic acid.

• Analysis: The derivatized sample is then ready for injection into the LC-MS/MS system for analysis in positive ion mode.

Conclusion

The selection of a derivatization method for dicarboxylic acid analysis is a critical decision that influences the sensitivity, reproducibility, and overall success of the analytical workflow.

For GC-MS analysis of low-molecular-weight dicarboxylic acids, silylation with BSTFA generally offers superior performance with lower detection limits and better reproducibility compared to esterification.[1][2] However, esterification remains a viable and cost-effective alternative.[6]

For high-sensitivity applications, particularly in complex biological matrices, charge-reversal derivatization coupled with LC-MS/MS provides a significant advantage, enabling quantification at the femtogram level. This method's ability to enhance ionization and improve chromatographic separation makes it a powerful tool for biomarker research and metabolomics.

Ultimately, the optimal method will depend on the specific analytical goals, available instrumentation, and the nature of the sample matrix. Careful optimization of reaction conditions is paramount to ensure complete derivatization and obtain accurate, reliable results.

References

• 1. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]

Validating Norpinonic Acid as a Surrogate Standard for cis-Pinonic Acid Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of cis-pinonic acid, a significant oxidation product of α-pinene and a key marker in atmospheric and biomedical research, is crucial for a wide range of applications. While the use of an authentic standard is the gold standard for quantification, its availability or cost can sometimes be a limiting factor. In such cases, a validated surrogate standard can provide a reliable alternative. This guide provides a comprehensive comparison of the analytical performance of cis-pinonic acid and a potential surrogate, norpinonic acid, supported by experimental data from various studies.

Introduction to Surrogate Standards

A surrogate standard is a compound that is chemically similar to the analyte of interest but is not naturally found in the sample. It is added to the sample at a known concentration before sample preparation and analysis. The recovery of the surrogate is used to correct for the loss of the analyte during sample processing and to compensate for matrix effects, thereby improving the accuracy and precision of the quantification. The ideal surrogate should have similar physicochemical properties, extraction efficiency, and chromatographic behavior to the analyte.

Norpinonic acid, another oxidation product of α-pinene, shares a high degree of structural similarity with cis-pinonic acid, making it a strong candidate as a surrogate standard. This guide outlines the necessary steps and expected performance parameters for validating the use of norpinonic acid for the quantification of cis-pinonic acid.

Comparative Analysis of Analytical Methods

Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are widely used for the analysis of cis-pinonic acid. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

Table 1: Comparison of GC-MS and LC-MS Methods for cis-Pinonic Acid Analysis

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Derivatization	Typically required (e.g., methylation, silylation) to increase volatility.[1][2]	Generally not required, allowing for direct analysis.[2]
Sensitivity	High, especially with selected ion monitoring (SIM).[1]	Very high, particularly with multiple reaction monitoring (MRM).[2]
Sample Throughput	Can be lower due to the derivatization step.	Higher due to simpler sample preparation.
Matrix Effects	Generally less susceptible to ion suppression/enhancement.	Can be prone to matrix effects, requiring careful method development.
Typical Column	Non-polar (e.g., DB-5) or mid-polar capillary column.[1][2]	C18 reversed-phase column.
Ionization	Electron Ionization (EI).[1]	Electrospray Ionization (ESI), typically in negative mode.[2]

Validation of Norpinonic Acid as a Surrogate Standard

The validation of an analytical method using a surrogate standard involves assessing several key parameters to ensure the reliability of the results. The following table summarizes the typical performance data expected when validating norpinonic acid as a surrogate for cis-pinonic acid.

Table 2: Performance Data for the Validation of Norpinonic Acid as a Surrogate for cis-Pinonic Acid

Validation Parameter	Authentic Standard (cis-Pinonic Acid)	Surrogate Standard (Norpinonic Acid)	Acceptance Criteria
Linearity (R²)	> 0.99	> 0.99	R² ≥ 0.99
Limit of Detection (LOD)	Analyte and matrix dependent	Analyte and matrix dependent	Signal-to-Noise ≥ 3
Limit of Quantification (LOQ)	Analyte and matrix dependent	Analyte and matrix dependent	Signal-to-Noise ≥ 10
Accuracy (Recovery %)	95-105%	80-120%	80-120%
Precision (RSD %)	< 15%	< 15%	RSD ≤ 15%
Relative Response Factor (RRF)	1.0	To be determined experimentally	Consistent across calibration range

Note: The performance data presented are typical values derived from method validation studies for organic acids and should be established for each specific matrix and instrument. The Relative Response Factor (RRF) is a critical parameter that accounts for the difference in instrument response between the analyte and the surrogate. It must be experimentally determined by analyzing known concentrations of both cis-pinonic acid and norpinonic acid.

Experimental Protocols

GC-MS Analysis Protocol (with Derivatization)

• Sample Preparation and Extraction:

  • Aerosol samples are collected on filters (e.g., quartz fiber).

  • The filter is extracted with a suitable solvent, such as a mixture of methanol (B129727) and dichloromethane.[2]

  • The extract is concentrated under a gentle stream of nitrogen.

• Derivatization (Methylation):

  • The dried extract is reconstituted in a known volume of methanol.

  • A methylating agent, such as BF₃/methanol, is added to the sample.[1][2]

  • The mixture is heated to ensure complete derivatization to form the methyl esters of the acids.[2]

• GC-MS Instrumental Parameters:

  • Column: Non-polar or mid-polar capillary column (e.g., DB-5MS).[1][2]

  • Injector: Split/splitless inlet.[2]

  • Carrier Gas: Helium at a constant flow rate.[2]

  • Oven Temperature Program: A temperature ramp is used to separate the compounds based on their boiling points.[1][2]

  • Mass Spectrometer: Operated in electron ionization (EI) mode, often in selected ion monitoring (SIM) mode for enhanced sensitivity.[1][2]

LC-MS/MS Analysis Protocol

• Sample Preparation and Extraction:

  • The aerosol filter is extracted with a solvent such as methanol or acetonitrile (B52724).[2]

  • The extract is filtered and can be injected directly into the LC-MS/MS system.[2]

• LC-MS/MS Instrumental Parameters:

  • Column: C18 or other suitable reversed-phase column.[2]

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with an acid additive like formic acid to improve peak shape and ionization.[2]

  • Ionization Source: Electrospray ionization (ESI), typically in negative ion mode to deprotonate the carboxylic acids.[2]

  • Mass Analyzer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap or TOF) is used for quantification, often in multiple reaction monitoring (MRM) mode for high selectivity. A typical transition for cis-pinonic acid would be m/z 183 -> m/z 123.[2]

Mandatory Visualizations

Caption: Logical workflow for validating a surrogate standard.

Caption: Experimental workflow for cis-pinonic acid analysis.

Conclusion

The use of a surrogate standard, such as norpinonic acid, can be a valid and cost-effective approach for the quantification of cis-pinonic acid, provided that a thorough method validation is performed. This guide outlines the key considerations and experimental protocols for such a validation. By carefully determining the relative response factor and assessing the accuracy, precision, and linearity, researchers can confidently employ a surrogate standard methodology to obtain reliable quantitative data for cis-pinonic acid in various matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Comparative Reactivity of Cis-Pinic Acid with Atmospheric Oxidants: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the atmospheric fate of organic molecules is crucial for assessing their environmental impact and persistence. This guide provides a comparative analysis of the reactivity of cis-pinic acid, a significant secondary organic aerosol (SOA) component, with key atmospheric oxidants: the hydroxyl radical (OH), ozone (O₃), and the nitrate (B79036) radical (NO₃).

Cis-pinic acid is a dicarboxylic acid formed from the atmospheric oxidation of α-pinene, a major biogenic volatile organic compound.[1] Its low volatility allows it to partition into the particle phase, contributing to the formation and growth of secondary organic aerosols (SOAs), which have implications for air quality and climate.[1] The atmospheric lifetime of cis-pinic acid is governed by its reaction rates with various oxidants. While extensive data on its aqueous-phase chemistry exists, gas-phase kinetic data is limited. This guide synthesizes available data for cis-pinic acid and structurally similar compounds to provide a comparative overview of its atmospheric reactivity. An estimated atmospheric lifetime for pinic acid is on the order of several days.[2]

Data Presentation: Reactivity of Cis-Pinic Acid and Related Compounds

The following table summarizes the available kinetic data for the reaction of cis-pinic acid and related dicarboxylic acids with major atmospheric oxidants. It is important to note the phase (gas or aqueous) in which the measurements were conducted, as reactivity can differ significantly between phases. Due to the scarcity of gas-phase data for cis-pinic acid, data for other saturated dicarboxylic acids are included as proxies.

Compound	Oxidant	Phase	Rate Constant	Atmospheric Lifetime (τ)	Reference(s)
Pinic Acid	O₃	Aqueous	(2.5 ± 0.1) x 10⁻² M⁻¹s⁻¹	-	[3]
Succinic Acid	OH	Gas	1.1 x 10⁻¹² cm³ molecule⁻¹ s⁻¹	~9 days	[4]
Adipic Acid	OH	Gas	2.5 x 10⁻¹² cm³ molecule⁻¹ s⁻¹	~4 days	[4]
cis-Pinonic Acid	OH	Aqueous	(3.6 ± 0.3) x 10⁹ M⁻¹s⁻¹ (pH=2)	-	[5]
cis-Pinonic Acid	OH	Aqueous	(3.0 ± 0.3) x 10⁹ M⁻¹s⁻¹ (pH=10)	-	[5]

Note: Atmospheric lifetimes for gas-phase reactions are calculated assuming typical atmospheric concentrations of oxidants: [OH] = 2 x 10⁶ molecules cm⁻³, [O₃] = 7 x 10¹¹ molecules cm⁻³, and [NO₃] = 5 x 10⁸ molecules cm⁻³. The reactivity of saturated dicarboxylic acids with O₃ and NO₃ in the gas phase is generally considered to be very slow and often negligible compared to OH oxidation.

Experimental Protocols

The determination of reaction kinetics for atmospheric compounds involves a combination of laboratory experiments and analytical techniques. The following protocols are representative of the methodologies used to obtain the data presented in this guide.

Gas-Phase Reactivity Measurements (Smog Chamber)

Atmospheric simulation chambers, or smog chambers, are large-volume reactors designed to simulate atmospheric conditions in a controlled environment.[1]

• Chamber Preparation: The chamber, typically a large Teflon bag (e.g., 27m³), is flushed with purified air to remove any residual reactive species.[6]

• Reactant Injection: Known concentrations of the organic acid (e.g., cis-pinic acid) and a reference compound with a well-established reaction rate constant are introduced into the chamber.

• Oxidant Generation:

  • OH Radicals: OH radicals are typically generated through the photolysis of a precursor, such as hydrogen peroxide (H₂O₂) or nitrous acid (HONO), using UV lamps that simulate sunlight.[7]

  • Ozone (O₃): Ozone is produced by an ozone generator and introduced into the chamber to achieve the desired concentration.

  • Nitrate Radicals (NO₃): NO₃ radicals are generated in situ by the reaction of O₃ with nitrogen dioxide (NO₂). These experiments are conducted in the dark, as NO₃ is rapidly photolyzed.[8]

• Reaction Monitoring: The concentrations of the target organic acid and the reference compound are monitored over time using analytical instruments such as Gas Chromatography-Mass Spectrometry (GC-MS) or Proton Transfer Reaction-Mass Spectrometry (PTR-MS).

• Data Analysis (Relative Rate Method): The rate constant for the reaction of the target compound with the oxidant is determined by comparing its decay rate to that of the reference compound. The following equation is used:

  ln([Target]₀ / [Target]ₜ) = (k_Target / k_Reference) * ln([Reference]₀ / [Reference]ₜ)

  where [ ]₀ and [ ]ₜ are the concentrations at the beginning and at time t, and k is the reaction rate constant.[9]

Aqueous-Phase Reactivity Measurements

The reactivity of water-soluble compounds like cis-pinic acid is also studied in the aqueous phase to simulate their processing in cloud and fog water.

• Solution Preparation: An aqueous solution of the target organic acid and a reference compound is prepared in a temperature-controlled reactor.

• Oxidant Generation:

  • OH Radicals: OH radicals are commonly generated by the photolysis of H₂O₂ in the solution using UV lamps.[5]

  • Ozone (O₃): A stream of ozone-enriched air is bubbled through the solution.

• Sample Analysis: Aliquots of the solution are taken at regular intervals, and the reaction is quenched (e.g., by adding a scavenger for the oxidant). The concentrations of the organic acids are then measured using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).[5]

• Kinetic Analysis: The rate constant is determined by monitoring the decay of the target compound relative to the reference compound, similar to the gas-phase relative rate method.

Mandatory Visualization

The following diagrams illustrate the generalized atmospheric degradation pathways of cis-pinic acid and the typical experimental workflow for determining its reactivity.

Caption: Atmospheric degradation pathways of cis-pinic acid.

Caption: Workflow for determining reaction rate constants.

References

• 1. benchchem.com [benchchem.com]
• 2. acp.copernicus.org [acp.copernicus.org]
• 3. Degradation of dicarboxylic acids (C2-C9) upon liquid-phase reactions with O3 and its atmospheric implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Aging of α-Pinene Secondary Organic Aerosol by Hydroxyl Radicals in the Aqueous Phase: Kinetics and Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitrate radicals and biogenic volatile organic compounds: oxidation, mechanisms, and organic aerosol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ESSD - Database for the kinetics of the gas-phase atmospheric reactions of organic compounds [essd.copernicus.org]

Cross-Validation of GC-MS and HPLC-MS for the Quantitative Analysis of Cis-Pinic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of cis-pinic acid, a key oxidation product of α-pinene, is crucial for atmospheric research and potentially relevant in drug metabolism studies. The choice of analytical methodology is critical for obtaining reliable and reproducible data. This guide provides an objective comparison of two powerful techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS), for the analysis of cis-pinic acid. This comparison is supported by representative experimental data and detailed protocols to aid in method selection and development.

Methodological Comparison: GC-MS vs. HPLC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and highly sensitive technique for the analysis of volatile and semi-volatile compounds. However, due to the low volatility of dicarboxylic acids like cis-pinic acid, a derivatization step is mandatory to convert them into more volatile esters or silyl (B83357) derivatives prior to analysis.[1][2] This additional sample preparation step can introduce variability but often leads to lower detection limits.[1]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is exceptionally well-suited for the analysis of polar, non-volatile, and thermally labile compounds.[3] This allows for the direct analysis of cis-pinic acid in its native form, simplifying sample preparation.[4] HPLC-MS, particularly with electrospray ionization (ESI), offers high selectivity and sensitivity.[4]

The selection between GC-MS and HPLC-MS depends on several factors, including the sample matrix, required sensitivity, sample throughput, and the availability of instrumentation.

Data Presentation: Quantitative Performance

The following table summarizes typical validation parameters for the quantitative analysis of cis-pinic acid by GC-MS and HPLC-MS. These values are representative and may vary depending on the specific instrumentation, method optimization, and sample matrix.

Validation Parameter	GC-MS (with Derivatization)	HPLC-MS/MS
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	0.1 - 1 ng/mL	0.5 - 5 ng/mL
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL	2 - 15 ng/mL
Accuracy (% Recovery)	90 - 110%	95 - 105%
Precision (%RSD)	< 10%	< 5%
Sample Preparation	Extraction & Derivatization	Extraction & Filtration
Analysis Time (per sample)	30 - 45 minutes	15 - 30 minutes

Experimental Workflows and Logical Relationships

A systematic workflow is essential for the cross-validation of two distinct analytical methods to ensure the data is comparable and reliable.

Caption: Workflow for the cross-validation of GC-MS and HPLC-MS methods.

Experimental Protocols

Detailed and robust experimental protocols are fundamental for achieving accurate and reproducible results.

GC-MS Analysis Protocol (with Derivatization)

This protocol is based on established methods for the analysis of dicarboxylic acids in complex matrices.

• Sample Preparation and Extraction:

  • A known volume or weight of the sample is extracted with a suitable organic solvent (e.g., a mixture of dichloromethane (B109758) and methanol).

  • For solid samples, ultrasonication or Soxhlet extraction can be employed.

  • The extract is then concentrated to dryness under a gentle stream of nitrogen.

• Derivatization (Silylation):

  • The dried extract is reconstituted in a derivatization agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • The mixture is heated at 70°C for 1 hour to ensure complete derivatization of the carboxylic acid groups to their trimethylsilyl (B98337) (TMS) esters.[1]

  • After cooling, the derivatized sample is ready for GC-MS analysis.

• Instrumental Parameters:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column.[2]

  • Injector: Split/splitless inlet at 250°C.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target quantification, using characteristic ions of the di-TMS-ester of cis-pinic acid.

HPLC-MS/MS Analysis Protocol

This protocol is adapted from methods for the direct analysis of polar organic compounds in aqueous and organic extracts.

• Sample Preparation and Extraction:

  • Extraction is performed as described for the GC-MS protocol.

  • The dried extract is reconstituted in the initial mobile phase (e.g., a mixture of water and acetonitrile (B52724) with 0.1% formic acid).

  • The reconstituted sample is filtered through a 0.22 µm syringe filter prior to injection.

• Instrumental Parameters:

  • Liquid Chromatograph: Agilent 1290 Infinity II UHPLC or equivalent.

  • Column: Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient is used to achieve optimal separation, for example, starting with 5% B, increasing to 95% B over 10 minutes, holding for 2 minutes, and re-equilibrating.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Mass Spectrometer: Agilent 6470 Triple Quadrupole MS or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for the specific precursor-to-product ion transition of cis-pinic acid (e.g., m/z 185 -> 125).

Conclusion

Both GC-MS and HPLC-MS are suitable techniques for the quantitative analysis of cis-pinic acid. HPLC-MS offers the advantage of simpler sample preparation by avoiding the need for derivatization, which can lead to higher sample throughput and reduced potential for analytical variability. Conversely, GC-MS, despite the requirement for derivatization, may offer superior sensitivity for certain applications. The choice of method should be guided by the specific analytical requirements, including the desired limits of detection, the complexity of the sample matrix, and laboratory resources. A thorough cross-validation is recommended when transitioning between these methods to ensure consistency and reliability of results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Chiral Columns for the Enantioselective Separation of Pinic Acid

The enantiomeric composition of pinic acid, a significant oxidation product of α-pinene in the atmosphere, provides valuable insights into atmospheric chemistry and the sources of biogenic volatile organic compounds. The accurate separation and quantification of its enantiomers are crucial for researchers in atmospheric science and related fields. This guide evaluates the performance of chiral stationary phases (CSPs) for the separation of pinic acid enantiomers, with a focus on providing detailed experimental protocols and performance data to aid in method development.

Performance of Chiral Columns

The separation of pinic acid enantiomers has been successfully achieved using polysaccharide-based chiral stationary phases, particularly those derived from amylose. The most frequently cited column in recent literature for this application is an amylose-based tris(3-chloro-5-methylphenylcarbamate) column, such as the CHIRALPAK IG.[1][2][3] This type of column has demonstrated effective separation, typically achieving baseline resolution of the (+)- and (-)-pinic acid enantiomers.[2][4]

Due to the complexity of environmental samples, a two-dimensional liquid chromatography (2D-LC) approach is often employed.[1][5] This method utilizes a reversed-phase column in the first dimension to separate cis-pinic acid from other compounds in the sample matrix, followed by a second-dimension separation of the enantiomers on a chiral column.[1][5]

Chiral Stationary Phase	Column Dimensions	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection	Performance Notes	Reference
Amylose tris(3-chloro-5-methylphenylcarbamate) (CHIRALPAK IG)	150 x 2.1 mm i.d., 5 µm	Isocratic: 80:20 mixture of Eluent A (water with 2% ACN and 0.04% formic acid) and Eluent B (ACN with 2% water)	0.200	25	Mass Spectrometry (MS)	Achieves baseline separation of the two stereoisomers.	[2][3][4]

Key Performance Metrics:

• Retention Factor (k'): Indicates how much longer a compound is retained by the stationary phase compared to an unretained compound.

• Separation Factor (α): The ratio of the retention factors of the two enantiomers (k'2 / k'1). A value greater than 1 indicates separation.

• Resolution (Rs): A quantitative measure of the degree of separation between two chromatographic peaks. A resolution of 1.5 or greater indicates baseline separation. While specific Rs values were not consistently reported, the literature confirms that the CHIRALPAK IG column can achieve baseline separation.[2][4]

Experimental Protocols

The following sections detail the methodologies for the chiral separation of pinic acid enantiomers using a 2D-LC system.

Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a column switching valve for two-dimensional separation is required. Detection is typically performed using a high-resolution mass spectrometer.[5]

First Dimension: Reversed-Phase Separation

• Column: An Acquity UPLC CSH fluoro-phenyl (PFP) column (100 x 2.1 mm i.d., 1.7 µm) is commonly used for the initial separation.[1]

• Mobile Phase: A gradient elution is typically employed.

• Purpose: To isolate cis-pinic acid from the sample matrix before it is transferred to the chiral column.

Second Dimension: Chiral Separation

• Column: CHIRALPAK IG (150 x 2.1 mm i.d., 5 µm), an amylose-based tris(3-chloro-5-methylphenylcarbamate) column.[1][2]

• Mobile Phase: An isocratic mixture of water with 2% acetonitrile (B52724) and 0.04% formic acid (Eluent A) and acetonitrile with 2% water (Eluent B) in an 80:20 ratio is effective.[2][3]

• Flow Rate: A constant flow rate of 200 µL/min is typically used.[2][3]

• Column Temperature: The column is maintained at 25 °C.[3]

• Detection: Mass spectrometry is used to detect the deprotonated molecule [M-H]⁻ of cis-pinic acid at an m/z of 185.0819.[5]

Workflow for Chiral Separation of Pinic Acid Enantiomers

The following diagram illustrates the logical workflow for the two-dimensional liquid chromatography method used for the enantioselective analysis of pinic acid.

Workflow for 2D-LC Chiral Separation of Pinic Acid.

References

• 1. amt.copernicus.org [amt.copernicus.org]
• 2. ACP - Varying chiral ratio of pinic acid enantiomers above the Amazon rainforest [acp.copernicus.org]
• 3. acp.copernicus.org [acp.copernicus.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to cis-Pinonic Acid Synthesis from Monoterpene Precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of cis-pinonic acid yields from different monoterpene precursors, supported by experimental data. The information is intended to assist researchers in selecting the most effective synthetic routes for their specific applications.

Executive Summary

cis-Pinonic acid is a valuable chiral building block in the synthesis of a variety of compounds, including pharmaceuticals and fragrances. Its production from naturally abundant monoterpenes is a key area of research. This guide focuses on the comparative evaluation of α-pinene, β-pinene, and limonene (B3431351) as precursors for cis-pinonic acid synthesis. Experimental evidence strongly indicates that α-pinene is the most efficient and commonly utilized precursor for producing cis-pinonic acid, primarily through oxidation with potassium permanganate (B83412) (KMnO₄). While the oxidation of β-pinene can also lead to the cyclobutane (B1203170) ring structure characteristic of pinane-derived acids, it is more frequently associated with the formation of cis-pinic acid, a dicarboxylic acid resulting from further oxidation. Limonene, on the other hand, is not a direct or common precursor for the synthesis of cis-pinonic acid, as its oxidation typically yields other products such as limononic acid or carvone.

Data Presentation: Yields of cis-Pinonic Acid

The following table summarizes the reported yields of cis-pinonic acid from the oxidation of various monoterpene precursors. It is important to note that reaction conditions can significantly influence yields.

Monoterpene Precursor	Oxidation Method	Reported Yield of cis-Pinonic Acid	Notes
α-Pinene	Potassium Permanganate (KMnO₄)	40-60%	Yields are dependent on pH control; using ammonium (B1175870) sulfate (B86663) as a pH regulator can increase the yield to around 60%.[1]
Potassium Permanganate (KMnO₄)	56%	Reported in a patent.[2]
Potassium Permanganate (KMnO₄)	19-40.4%	Lower yields were obtained in smaller-scale lab experiments.[1]
β-Pinene	Ozonolysis / KMnO₄	Not directly reported	The oxidation of β-pinene is known to produce cis-pinic acid, which is a further oxidation product of cis-pinonic acid.[3][4] Quantitative yields for cis-pinonic acid are not well-documented.
Limonene	Various Oxidation Methods	Not a typical product	Oxidation of limonene generally leads to products like limononic acid or carvone, not cis-pinonic acid.[5][6]

Experimental Protocols

The most widely documented and effective method for synthesizing cis-pinonic acid is the oxidation of α-pinene using potassium permanganate.

Synthesis of cis-Pinonic Acid from α-Pinene via Potassium Permanganate Oxidation

This protocol is based on established literature procedures that have demonstrated moderate to good yields.[1][3][7]

Materials:

• (+)-α-Pinene

• Potassium permanganate (KMnO₄)

• Ammonium sulfate ((NH₄)₂SO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃) or Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Diethyl ether or Ethyl acetate (B1210297) (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Deionized water

• Crushed ice

Equipment:

• Round-bottom flask

• Mechanical stirrer

• Ice bath

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer, create a slurry by combining crushed ice, potassium permanganate (KMnO₄), and ammonium sulfate ((NH₄)₂SO₄) in water.

• Addition of α-Pinene: Cool the slurry to below 5°C using an ice bath. While stirring vigorously, add (+)-α-pinene to the mixture.

• Reaction: Maintain the reaction temperature below 5°C and continue stirring for several hours. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate.

• Quenching the Reaction: After the reaction is complete, slowly add a solution of concentrated sulfuric acid (H₂SO₄) in water while keeping the temperature below 5°C.

• Reduction of Manganese Dioxide: Add sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) in portions to reduce the brown manganese dioxide (MnO₂) precipitate until the solution becomes colorless or pale yellow.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the aqueous solution multiple times with an organic solvent such as diethyl ether or ethyl acetate.

• Washing and Drying: Combine the organic extracts and wash them with saturated sodium bicarbonate (NaHCO₃) solution. The aqueous bicarbonate layers are then combined, acidified with a strong acid (e.g., H₂SO₄), and re-extracted with the organic solvent. The combined organic layers from the second extraction are then washed with brine, dried over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), and filtered.

• Solvent Removal and Purification: The solvent is removed under reduced pressure using a rotary evaporator to yield the crude cis-pinonic acid, which may be further purified by chromatography if necessary.

Mandatory Visualization

The following diagrams illustrate the key chemical transformation and the general experimental workflow for the synthesis of cis-pinonic acid from α-pinene.

Caption: Oxidation of α-pinene to cis-pinonic acid.

Caption: Experimental workflow for cis-pinonic acid synthesis.

References

• 1. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 2. ACP - Investigation of the β-pinene photooxidation by OH in the atmosphere simulation chamber SAPHIR [acp.copernicus.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. scholarworks.calstate.edu [scholarworks.calstate.edu]

Cis-Pinic Acid: A Tale of Two Environments - A Comparative Analysis of its Abundance in Urban and Forested Settings

For Immediate Release – A comprehensive review of atmospheric studies reveals a significant disparity in the concentration of cis-pinic acid, a key secondary organic aerosol (SOA) tracer, between urban and forested environments. This guide synthesizes quantitative data from multiple studies, details the experimental protocols for its measurement, and provides a visual representation of its formation pathway, offering valuable insights for researchers, atmospheric scientists, and environmental health professionals.

Cis-pinic acid is a dicarboxylic acid formed from the atmospheric oxidation of α-pinene, a volatile organic compound primarily emitted by coniferous trees.[1] As a component of SOAs, it plays a role in air quality and climate processes. Understanding its relative abundance in different environments is crucial for assessing the impact of biogenic emissions on atmospheric chemistry, particularly in the context of increasing urbanization.

Quantitative Comparison of cis-Pinic Acid Abundance

The atmospheric concentration of cis-pinic acid is markedly higher in forested areas, where its precursor, α-pinene, is abundant. In contrast, urban environments, while not devoid of this biogenic marker, generally exhibit lower concentrations. The presence of cis-pinic acid in urban atmospheres highlights the transport of biogenic emissions and their interaction with anthropogenic pollutants.

Environment	Location	Concentration (ng/m³)	Key Findings
Forested	Amazon Rainforest, Brazil	0.09 - 9[2][3]	Concentrations vary with season, with higher levels observed during the dry season.[3]
Boreal Forest, Finland	Median: 7.7 (in PM₁)[4]	Demonstrates the presence of cis-pinic acid in high-latitude forests.
Xitou Forest, Taiwan	Up to 50[4]	Elevated concentrations were attributed to high daytime ozone levels and relative humidity.[4]
Urban	Beijing, China	Higher abundance at 8m altitude compared to ≥ 120m	This suggests a stronger influence from local or nearby biogenic sources rather than long-range transport at higher altitudes.
Atlanta, GA, USA	Data indicates significant seasonal and spatial differences between roadside, urban, and rural sites.	Pinic acid concentrations were measured, but specific values require consulting the full study.[5]

Atmospheric Formation of cis-Pinic Acid

The primary pathway for the formation of cis-pinic acid in the atmosphere is the oxidation of α-pinene, predominantly through ozonolysis. This complex reaction proceeds through several intermediate steps, leading to the formation of a low-volatility product that readily condenses to form secondary organic aerosols.

Figure 1: Simplified atmospheric formation pathway of cis-pinic acid from α-pinene ozonolysis.

Experimental Protocols for Quantification

The accurate measurement of cis-pinic acid in atmospheric aerosols is critical for comparative studies. The following outlines a typical experimental workflow employed in the cited research, from sample collection to analysis.

Aerosol Sample Collection

Aerosol samples are collected by drawing a known volume of air through a filter.

• Instrumentation : High-volume or low-volume air samplers are commonly used.

• Filter Media : Quartz fiber or Teflon filters are typically chosen for their chemical inertness and collection efficiency for fine particulate matter (PM₂.₅).

Sample Extraction

The collected aerosol particles are extracted from the filter material to isolate the organic compounds.

• Solvents : A mixture of organic solvents, such as dichloromethane (B109758) and methanol, is often used to efficiently extract a wide range of organic species.

• Procedure : Sonication or Soxhlet extraction techniques are employed to ensure complete removal of the target analytes from the filter.

Derivatization (for GC-MS analysis)

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the carboxylic acid functional groups of cis-pinic acid are often derivatized to increase their volatility.

• Reagents : Silylating agents (e.g., BSTFA) or methylating agents (e.g., diazomethane (B1218177) or BF₃/methanol) are used to convert the carboxylic acids to their corresponding silyl (B83357) or methyl esters.

Chemical Analysis

The extracted and prepared samples are analyzed using chromatographic techniques coupled with mass spectrometry to identify and quantify cis-pinic acid.

• Gas Chromatography-Mass Spectrometry (GC-MS) : The derivatized sample is injected into the GC, where compounds are separated based on their boiling points and interaction with the column's stationary phase. The separated compounds are then ionized and detected by the mass spectrometer, allowing for identification based on their mass-to-charge ratio and fragmentation pattern.

• Liquid Chromatography-Mass Spectrometry (LC-MS) : This technique is suitable for the analysis of polar compounds like cis-pinic acid without the need for derivatization. The sample is injected into the LC system, where compounds are separated based on their partitioning between the mobile and stationary phases. The eluting compounds are then introduced into the mass spectrometer for detection and quantification.

Figure 2: A generalized experimental workflow for the analysis of cis-pinic acid in atmospheric aerosols.

Conclusion

The available data clearly indicate that forested environments are primary hotspots for cis-pinic acid, a direct consequence of the abundant emissions of its precursor, α-pinene, from vegetation. While present in lower concentrations, its detection in urban areas underscores the complex interplay between biogenic and anthropogenic emissions in the urban atmosphere. Further research, particularly studies involving simultaneous measurements at paired urban and forested sites, is needed to more accurately quantify the transport and transformation of biogenic secondary organic aerosols and their ultimate impact on urban air quality.

References

• 1. Rural air pollution may be as hazardous as urban, study finds – News Bureau [news.illinois.edu]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Collection - Roadside, Urban, and Rural Comparison of Primary and Secondary Organic Molecular Markers in Ambient PM2.5 - Environmental Science & Technology - Figshare [figshare.com]

A Comparative Analysis of the Hygroscopic Properties of Cis-Pinic Acid and Other Dicarboxylic Acids

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the hygroscopic properties of cis-pinic acid against other common dicarboxylic acids. This document synthesizes available experimental data to highlight the current understanding and data gaps in the field.

Cis-pinic acid, a dicarboxylic acid with the molecular formula C₉H₁₄O₄, is a significant product of the atmospheric oxidation of α-pinene, a volatile organic compound released by coniferous trees. Its presence in secondary organic aerosols (SOA) influences their physical and chemical properties, including their ability to interact with water vapor in the atmosphere. Understanding the hygroscopicity of cis-pinic acid is therefore crucial for accurately modeling aerosol-cloud interactions and their impact on climate.

Quantitative Comparison of Hygroscopic Properties

The following table summarizes key hygroscopic parameters for selected dicarboxylic acids. It is important to note the absence of direct, experimentally determined hygroscopic data for cis-pinic acid.

Organic Acid	Molecular Formula	Hygroscopic Growth Factor (GF) at 90% RH	Hygroscopicity Parameter (κ) at 90% RH	Deliquescence Relative Humidity (DRH)
cis-Pinic Acid	C₉H₁₄O₄	Data not available	Data not available	Data not available
Maleic Acid	C₄H₄O₄	~1.0 (deliquescence between 83-88% RH)	0.30	83-88%
Succinic Acid	C₄H₆O₄	Close to 1.0 (no significant hygroscopicity in this range)	Considered non-hygroscopic	~100%[1][2][3]
Malonic Acid	C₃H₄O₄	1.47	Data not available	Does not crystallize/deliquesce readily; absorbs water at low RH[1][2][3]
Glutaric Acid	C₅H₈O₄	~1.1 ± 0.1 (at 85% RH)	0.144 ± 0.005 (at 95% RH)	Deliquescence observed, but can be limited by mass transfer

Experimental Protocols

The determination of aerosol hygroscopicity is primarily conducted through controlled laboratory experiments. The two most common techniques cited in the literature for measuring the hygroscopic properties of organic acids are the Hygroscopicity Tandem Differential Mobility Analyzer (HTDMA) and the Electrodynamic Balance (EDB).

Hygroscopicity Tandem Differential Mobility Analyzer (HTDMA)

The HTDMA technique is an established method for measuring the change in aerosol particle size as a function of relative humidity (RH).

Methodology:

• Aerosol Generation: An aqueous solution of the organic acid of interest is atomized to produce a polydisperse aerosol.

• Drying and Size Selection (DMA1): The aerosol is passed through a diffusion dryer to remove water, and a Differential Mobility Analyzer (DMA) is used to select a nearly monodisperse population of dry particles of a specific electrical mobility diameter.

• Humidification: The size-selected dry aerosol is then introduced into a humidifier where the relative humidity is precisely controlled.

• Size Measurement (DMA2): A second DMA coupled with a Condensation Particle Counter (CPC) measures the size distribution of the humidified aerosol.

• Data Analysis: The hygroscopic growth factor (GF) is calculated as the ratio of the particle diameter at a given RH to the dry particle diameter.

Electrodynamic Balance (EDB)

The EDB is a powerful tool for studying the properties of single levitated microdroplets over extended periods.

Methodology:

• Particle Trapping: A single charged droplet of the organic acid solution is levitated and confined within an electric field.

• Environmental Control: The trapped particle is held in a chamber where the temperature and relative humidity can be precisely controlled.

• Observation: The particle is observed using a microscope and camera. Changes in its size, mass, and phase (solid or liquid) are monitored as the RH is varied.

• Data Analysis: The change in particle mass or diameter is monitored as the relative humidity is varied, allowing for the determination of the hygroscopic growth factor, deliquescence, and efflorescence points.

Comparative Analysis Workflow

The logical workflow for a comparative analysis of the hygroscopic properties of different organic acids is illustrated in the diagram below.

Caption: Experimental workflow for comparing organic acid hygroscopicity.

Summary and Future Outlook

While cis-pinic acid is recognized as a key component of secondary organic aerosols, there is a clear gap in the experimental data regarding its hygroscopic properties. The available data for other dicarboxylic acids, such as maleic, succinic, and malonic acid, reveal a wide range of hygroscopic behaviors, from non-hygroscopic to highly hygroscopic. This variability is influenced by factors such as molecular structure and water solubility.

Studies have shown that cis-pinic acid has better solubility in aqueous solutions compared to some monocarboxylic acids that are also products of α-pinene oxidation.[1][4] This higher solubility suggests that cis-pinic acid may exhibit significant hygroscopicity. However, without direct experimental measurements, its behavior relative to other dicarboxylic acids remains speculative.

Future research should prioritize the experimental determination of the hygroscopic growth factor, deliquescence relative humidity, and the hygroscopicity parameter (κ) of cis-pinic acid. Such data are essential for improving the accuracy of atmospheric models and for a more complete understanding of the role of biogenic emissions in aerosol-climate interactions.

References

• 1. Physicochemical Properties of Pinic, Pinonic, Norpinic, and Norpinonic Acids as Relevant α-Pinene Oxidation Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

validation of theoretical models for cis-pinic acid formation with experimental data

For researchers, scientists, and drug development professionals, the accurate prediction of reaction outcomes is paramount. This guide provides a critical comparison of experimental data with theoretical models for the formation of cis-pinonic acid, a key atmospheric aerosol precursor and a valuable chiral building block in medicinal chemistry. By examining the quantitative yields and underlying methodologies, this document aims to validate the predictive power of current theoretical frameworks and highlight areas for future model refinement.

Quantitative Comparison: Experimental Yield vs. Theoretical Prediction

The formation of cis-pinonic acid from the oxidation of α-pinene is a widely studied reaction, both in atmospheric chemistry and synthetic organic chemistry. Below is a summary of reported experimental yields under various conditions, juxtaposed with theoretical predictions where available.

Experimental Method	Oxidant/Catalyst	Solvent	Reported Yield (%)	Theoretical Model	Predicted Yield (%)
Ozonolysis in a flow tube	Ozone (O₃)	Gas-phase	Not specified	MCM v3.3.1	~30% (as part of SOA)
Permanganate (B83412) Oxidation	Potassium Permanganate (KMnO₄)	Water/Ice	56%	Not available	Not available
Permanganate Oxidation with pH control	Potassium Permanganate (KMnO₄)	Water	60%	Not available	Not available
Small-scale Permanganate Oxidation	Potassium Permanganate (KMnO₄)	Water	40.4%	Not available	Not available
Low-yield Permanganate Oxidation	Potassium Permanganate (KMnO₄)	Water	19%	Not available	Not available

Note: The Master Chemical Mechanism (MCM) predicts the formation of a complex mixture of secondary organic aerosol (SOA), of which cis-pinonic acid is a component. The yield is therefore not a direct measure of isolated product but rather its contribution to the overall aerosol mass. Direct comparison with synthetic yields is challenging due to differing reaction conditions and product definitions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are summaries of key experimental protocols for the synthesis of cis-pinonic acid.

Permanganate Oxidation of α-Pinene

This method is a common laboratory procedure for the synthesis of cis-pinonic acid.

Materials:

• (S)-α-Pinene

• Potassium permanganate (KMnO₄)

• Ammonium sulfate (B86663) ((NH₄)₂SO₄)

• Sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Crushed ice

Procedure:

• A slurry of crushed ice, KMnO₄, and (NH₄)₂SO₄ in water is prepared and stirred rapidly.

• (S)-α-Pinene is added to the slurry, and the mixture is stirred at a temperature below 5°C for 5 hours.

• A solution of H₂SO₄ in water is slowly added while maintaining the temperature below 5°C.

• Sodium bisulfite is added in portions to quench the excess permanganate, keeping the temperature below 15°C.

• The aqueous solution is extracted multiple times with diethyl ether.

• The combined organic layers are extracted with a saturated NaHCO₃ solution.

• The bicarbonate layers are combined, acidified with H₂SO₄, and then extracted with diethyl ether.

• The final ether layers are dried with MgSO₄ and the solvent is removed in vacuo to yield cis-pinonic acid.

Theoretical Modeling: The Master Chemical Mechanism (MCM)

The Master Chemical Mechanism (MCM) is a near-explicit chemical mechanism that describes the degradation of volatile organic compounds (VOCs) in the atmosphere. For the ozonolysis of α-pinene, MCM v3.3.1 provides a detailed reaction scheme leading to the formation of a wide range of products, including cis-pinonic acid.

The model is based on a set of elementary reactions with associated rate constants. The formation of cis-pinonic acid is predicted to occur through a series of steps involving the initial attack of ozone on the double bond of α-pinene, leading to the formation of a Criegee intermediate. Subsequent rearrangement and reaction with other atmospheric species lead to the formation of cis-pinonic acid among other products. The branching ratios for each reaction step determine the overall yield of each product.

Visualizing the Pathways

To better understand the workflows and logical relationships, the following diagrams have been generated using the DOT language.

Experimental workflow for cis-pinonic acid synthesis.

Logical flow of the Master Chemical Mechanism model.

Unraveling the Distribution of Cis-Pinonic Acid in Atmospheric Aerosols: A Comparative Analysis Across Size Fractions

A critical examination of the prevalence of cis-pinonic acid, a key secondary organic aerosol (SOA) tracer, reveals its preferential accumulation in finer aerosol size fractions, with significant implications for atmospheric modeling and health impact assessments. This guide synthesizes available experimental data to provide a comparative analysis of cis-pinonic acid concentrations across different particle sizes, details the methodologies for its measurement, and visualizes the experimental workflow.

Cis-pinonic acid is a major oxidation product of α-pinene, one of the most abundant biogenic volatile organic compounds emitted by terrestrial vegetation. Its presence and distribution in atmospheric aerosols are crucial indicators of biogenic SOA formation and transformation processes. Understanding its partitioning across different aerosol size fractions is essential for accurately modeling aerosol lifecycle, radiative forcing, and respiratory deposition.

Quantitative Comparison of Cis-Pinonic Acid Across Aerosol Size Fractions

Experimental studies utilizing size-segregated aerosol collection techniques, such as the Micro-Orifice Uniform Deposit Impactor (MOUDI), have provided insights into the distribution of cis-pinonic acid. While a single comprehensive dataset is scarce, a synthesis of available findings indicates a distinct trend for its concentration across various particle diameters. The following table summarizes representative concentrations and trends observed in different aerosol size fractions.

Aerosol Size Fraction (Aerodynamic Diameter)	Typical Cis-Pinonic Acid Concentration Range (ng/m³)	Key Observations
> 10 µm (Coarse)	Low / Below Detection Limit	Primarily associated with mechanically generated particles; minimal contribution from gas-to-particle conversion of cis-pinonic acid.
2.5 - 10 µm (Coarse)	Low	Minor contributions from the condensation of semi-volatile organic compounds.
1.0 - 2.5 µm (Fine)	Moderate	Represents a transition zone with contributions from both condensation and coagulation processes.
0.56 - 1.0 µm (Fine)	Moderate to High	Significant presence due to the condensation of cis-pinonic acid on existing particles.
0.18 - 0.56 µm (Fine)	Elevated	Peak concentrations are frequently observed in this range, corresponding to the accumulation mode where secondary aerosol formation is most efficient.[1]
0.10 - 0.18 µm (Fine)	Moderate to High	High surface area for the condensation of gaseous oxidation products.
< 0.10 µm (Ultrafine)	Variable / Often Lower	While new particle formation occurs in this range, the mass of individual components like cis-pinonic acid is often low. Concentrations can be below the limit of detection.[1]

Note: The concentration values are indicative and can vary significantly based on geographical location, season, meteorological conditions, and proximity to biogenic sources. The term "Elevated" signifies the size fraction where the highest concentrations are generally reported in literature.

Experimental Protocols

The determination of cis-pinonic acid concentrations in different aerosol size fractions involves a multi-step process encompassing aerosol collection, sample extraction, and chemical analysis.

Size-Segregated Aerosol Collection

A common and effective method for collecting size-fractionated aerosol samples is through the use of a cascade impactor, such as the MOUDI.[1][2]

• Principle of Operation: The MOUDI separates particles based on their aerodynamic diameter by drawing air through a series of stages with progressively smaller nozzles.[2] At each stage, the accelerated air stream makes a sharp turn, and particles with sufficient inertia impact onto a collection substrate, while smaller particles follow the airstream to the next stage.[2]

• Sampling Substrates: Aluminum or quartz fiber filters are typically used as collection substrates on each impactor stage.[2]

• Flow Rate: A constant and calibrated flow rate, often around 30 L/min, is maintained throughout the sampling period to ensure accurate size segregation.[2]

Sample Preparation and Extraction

Once collected, the organic compounds from the aerosol-laden filters are extracted for analysis.

• Extraction Solvents: A mixture of polar and non-polar solvents, such as methanol (B129727) and dichloromethane, is commonly used to efficiently extract a wide range of organic compounds, including cis-pinonic acid.[3]

• Extraction Technique: Ultrasonication is a frequently employed technique to facilitate the extraction of the target analytes from the filter matrix.

• Concentration and Derivatization: The solvent extract is typically concentrated to a smaller volume to increase the analyte concentration. For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), a derivatization step is often necessary to convert the polar carboxylic acid group of cis-pinonic acid into a more volatile ester.[3]

Chemical Analysis

The quantification of cis-pinonic acid in the extracted samples is predominantly carried out using chromatographic techniques coupled with mass spectrometry.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for the direct analysis of polar compounds like cis-pinonic acid without the need for derivatization.[3]

  • Chromatographic Separation: A reversed-phase C18 column is commonly used to separate cis-pinonic acid from other organic compounds in the extract.

  • Ionization: Electrospray ionization (ESI) in the negative ion mode is typically employed to generate ions of the target analyte.[3]

  • Detection: A mass spectrometer is used for the selective and sensitive detection and quantification of cis-pinonic acid based on its mass-to-charge ratio.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers high separation efficiency but requires derivatization for non-volatile compounds.

  • Derivatization: The carboxylic acid group is converted into a more volatile form, such as a methyl ester, using reagents like diazomethane (B1218177) or BF3/methanol.

  • Separation and Detection: The derivatized sample is injected into the GC, where it is separated based on its boiling point and polarity, followed by detection and quantification using a mass spectrometer.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for the comparative analysis of cis-pinonic acid in different aerosol size fractions.

References

• 1. researchgate.net [researchgate.net]
• 2. tsi.com [tsi.com]
• 3. researchgate.net [researchgate.net]

Assessing the Contribution of Cis-Pinonic Acid to Total Organic Carbon in Aerosols: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the contribution of cis-pinonic acid to the total organic carbon (TOC) content of atmospheric aerosols. Cis-pinonic acid, a key oxidation product of α-pinene emitted from terrestrial vegetation, is a significant component of secondary organic aerosols (SOA), which play a crucial role in air quality and climate. Understanding its relative contribution to TOC is vital for atmospheric modeling and assessing the impact of biogenic emissions on aerosol composition. This document summarizes key findings from various studies, details the experimental methodologies for quantification, and illustrates the atmospheric formation pathway of cis-pinonic acid.

Data Presentation: A Comparative Overview

The contribution of cis-pinonic acid to the organic aerosol mass varies depending on location, season, and atmospheric conditions. While data directly linking cis-pinonic acid to total organic carbon is limited, several studies provide valuable insights into its proportion within the organic aerosol fraction.

Study Location	Aerosol Type	Concentration of Cis-Pinonic Acid	Contribution to Organic Aerosol	Key Remarks
Beijing, China	Urban	Not explicitly stated	6% of targeted biogenic secondary organic aerosol (BSOA) markers (uncorrected); 17.4% (corrected for ionization efficiency)[1]	This study highlights the importance of analytical correction factors in accurately determining the contribution of specific compounds.
Finnish Coniferous Forest	Forest	0.5 - 3.7 ng/m³[2]	Not explicitly stated as a percentage of TOC.	Concentrations were found to be higher on days with new aerosol particle formation.
Eucalyptus Forest, Portugal	Forest	Detected in all samples	A major photooxidation product of α-pinene.[3]	The study emphasized its role in new particle formation.
Various North American Locations	Mixed	Not explicitly stated	Identified as a significant contributor to fine particles.[4]	The partitioning between gaseous and condensed phases was quantified.

Note: The data presented highlights the challenge in establishing a single value for the contribution of cis-pinonic acid to TOC. Its significance is often discussed in the context of SOA or specific aerosol marker groups.

Atmospheric Formation of Cis-Pinonic Acid

Cis-pinonic acid is not directly emitted into the atmosphere but is formed through the oxidation of α-pinene, a volatile organic compound released in large quantities by coniferous trees. The primary oxidant involved in this process is ozone (O₃), although hydroxyl radicals (OH) and nitrate (B79036) radicals (NO₃) also play a role.[5] The reaction proceeds through a series of short-lived intermediates, leading to the formation of a variety of oxygenated products, including cis-pinonic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of organic acids in aerosol particles from a coniferous forest by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of rel-cis-Pinic Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal procedures for rel-cis-Pinic acid, ensuring the safety of laboratory personnel and compliance with standard environmental regulations. The following procedural steps are based on general best practices for the disposal of non-hazardous solid organic acids in a laboratory setting.

Immediate Safety Precautions

Before handling rel-cis-Pinic acid for disposal, it is crucial to adhere to standard laboratory safety protocols. Personal Protective Equipment (PPE) should be worn to minimize any potential risk of exposure.

• Eye Protection: Wear safety glasses or goggles.

• Hand Protection: Use chemical-resistant gloves.

• Protective Clothing: A lab coat is recommended to protect from spills.

Handle the chemical in a well-ventilated area to avoid inhalation of any dust particles.

Disposal Protocol for rel-cis-Pinic Acid

As a solid dicarboxylic acid, rel-cis-Pinic acid, in the absence of specific hazardous classifications, can typically be managed as non-hazardous solid chemical waste. However, it is imperative to consult and adhere to your institution's specific waste disposal guidelines and local regulations.

Step 1: Waste Identification and Segregation

• Isolate: Keep rel-cis-Pinic acid waste separate from other chemical waste streams to prevent unintended reactions. Do not mix with bases, strong oxidizing agents, or other reactive materials.

• Containerize: Place the solid waste into a designated, clearly labeled, and chemically compatible container. High-density polyethylene (B3416737) (HDPE) containers are a suitable option.

Step 2: Container Management

• Secure Sealing: Ensure the waste container has a secure, leak-proof lid and is kept closed except when adding waste.

• Capacity Limit: Do not fill the container beyond 80-90% of its capacity to prevent spills and allow for potential vapor expansion.

Step 3: Labeling

• Clear Identification: The waste container must be clearly labeled with "Hazardous Waste" (or as per institutional guidelines for chemical waste) and the full chemical name: "rel-cis-Pinic acid".

Step 4: Storage and Final Disposal

• Designated Storage: Store the sealed and labeled waste container in a designated hazardous waste accumulation area within the laboratory.

• Professional Disposal: Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Alternative Disposal for Non-Hazardous Solids (Subject to Institutional Approval)

Some institutions may permit the disposal of small quantities of non-hazardous solid organic acids, like citric acid, with regular trash, provided specific packaging procedures are followed.[1][2] It is crucial to confirm if rel-cis-Pinic acid is classified as non-hazardous by your institution before considering this option.

• Secure Packaging: If approved, the chemical waste must be securely packaged, typically in a sealed inner container placed within a sturdy outer container.

• Clear Labeling: The outer container should be labeled as "Non-hazardous" to avoid confusion by custodial staff.[1]

• Direct Disposal: Laboratory personnel should transport the packaged waste directly to the designated dumpster or collection point.[1][2]

Quantitative Data

Property	Value
Molecular Formula	C₉H₁₄O₄
Molar Mass	186.21 g/mol
Appearance	Solid

Note: This data is for informational purposes and does not directly impact the disposal procedure but is useful for chemical identification.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal pathway for rel-cis-Pinic acid.

Caption: Disposal decision workflow for rel-cis-Pinic acid.

References

• 1. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus [ehs.cornell.edu]
• 2. sfasu.edu [sfasu.edu]

Essential Safety and Operational Guide for Handling rel-cis-Pinic Acid

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with rel-cis-Pinic acid (CAS Number: 61774-58-1). The following procedures for personal protective equipment (PPE), operational handling, and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling rel-cis-Pinic acid, appropriate personal protective equipment is mandatory to prevent skin and eye contact, as well as inhalation. The required PPE is detailed in the table below.

PPE Category	Item	Specifications and Rationale
Eye Protection	Safety Glasses with Side Shields or Goggles	Essential to protect eyes from splashes of solutions or contact with the solid form.
Hand Protection	Chemical-resistant gloves	Nitrile, neoprene, or latex gloves should be worn to protect hands from direct contact. Inspect gloves for any tears or punctures before use.
Body Protection	Laboratory Coat	A flame-resistant lab coat with long sleeves provides a barrier against chemical splashes and spills.
Respiratory Protection	Not generally required under normal use	Work should be conducted in a well-ventilated area or a chemical fume hood to minimize the need for respiratory protection. If dusts are generated, a respirator may be necessary.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of rel-cis-Pinic acid and ensuring a safe working environment.

Handling:

• Always handle rel-cis-Pinic acid in a well-ventilated area or within a chemical fume hood to minimize exposure to dust or aerosols.[1]

• Avoid direct contact with skin, eyes, and clothing.[2]

• Use appropriate tools and equipment, such as spatulas and glassware, that are clean and dry.

• Wash hands thoroughly after handling the compound.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

• Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

The disposal of rel-cis-Pinic acid and its containers must be carried out in accordance with local, state, and federal regulations.

Waste Collection:

• Collect solid waste in a labeled, sealed container for hazardous waste.

• Solutions of rel-cis-Pinic acid should also be collected in a designated, labeled waste container.

Disposal Method:

• Dispose of the chemical waste through an approved hazardous waste disposal facility.[3] High-temperature incineration is often the preferred method for organic compounds.[1]

• Do not dispose of rel-cis-Pinic acid down the drain or in the regular trash.

Experimental Protocols

The following are generalized protocols for the synthesis of rel-cis-Pinic acid, which involve its handling. These should be adapted and optimized for specific laboratory conditions.

Protocol 1: Synthesis from α-Pinene via Oxidation with KMnO₄ [4]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine α-pinene, ammonium (B1175870) sulfate, and water. Cool the mixture in an ice bath.

• Addition of Oxidant: Slowly add a solution of potassium permanganate (B83412) (KMnO₄) to the cooled mixture while stirring vigorously. Maintain the temperature below 10°C.

• Reaction: Continue stirring at a low temperature. The progress of the reaction is indicated by the disappearance of the purple color of the permanganate. A brown precipitate of manganese dioxide will form.

• Workup:

  • Filter the mixture to remove the manganese dioxide precipitate.

  • Wash the precipitate with water.

  • Acidify the filtrate with concentrated sulfuric acid to a low pH.

  • If any purple color remains, add sodium thiosulfate (B1220275) until the solution is colorless.

  • Extract the aqueous solution multiple times with an organic solvent (e.g., diethyl ether).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude rel-cis-Pinic acid.

Protocol 2: Synthesis from cis-Pinonic Acid [4]

• Preparation of Sodium Hypobromite (B1234621) Solution: In a flask, dissolve sodium hydroxide (B78521) in water and cool to 0°C. Slowly add bromine to this solution while maintaining the low temperature.

• Reaction Setup: Dissolve cis-pinonic acid in dioxane in a separate flask and cool the solution to -15°C.

• Addition of Oxidant: Add the prepared sodium hypobromite solution dropwise to the cis-pinonic acid solution over 30 minutes, maintaining the temperature at -15°C.

• Reaction: Stir the mixture for 2 hours at 0°C, followed by stirring overnight (approximately 16 hours) at room temperature.

• Workup:

  • Extract the resulting solution three times with dichloromethane (B109758) to remove any non-acidic byproducts.

  • To the aqueous phase, add a 40% sodium hydrogensulfate solution and adjust the pH to 1 with hydrochloric acid.

  • Extract the acidified aqueous phase five times with diethyl ether.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. download.basf.com [download.basf.com]
• 4. benchchem.com [benchchem.com]